1-ethyl-4-[(E)-2-nitroethenyl]benzene

Core Science & Biosynthesis

1-ethyl-4-[(E)-2-nitroethenyl]benzene chemical properties

An in-depth technical analysis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene requires moving beyond basic chemical descriptors and examining the molecule through the lens of synthetic utility, electronic behavior, and structural thermodynamics. As a Senior Application Scientist, I approach this compound not just as a static molecule, but as a dynamic building block.

This guide deconstructs the physicochemical properties, the mechanistic causality behind its synthesis (the Henry reaction), and its downstream reactivity profile, providing self-validating protocols for advanced laboratory workflows.

Chemical Identity and Physicochemical Profile

1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as 4-ethyl-β-nitrostyrene) is a highly conjugated nitroalkene[1]. The molecule features a benzene ring substituted with an electron-donating ethyl group at the para position and a strongly electron-withdrawing nitrovinyl group. This push-pull electronic system stabilizes the molecule while rendering the β-carbon highly electrophilic.

Property	Value
IUPAC Name	1-ethyl-4-[(E)-2-nitroethenyl]benzene
Common Synonyms	4-ethyl-β-nitrostyrene; 1-ethyl-4-(2-nitrovinyl)benzene
CAS Registry Number	62248-87-7
Molecular Formula	C₁₀H₁₁NO₂
Molecular Weight	177.20 g/mol
Structural Class	Substituted β-nitrostyrene / Nitroalkene
Typical Appearance	Pale yellow to vibrant orange crystalline solid

Mechanistic Causality: The Nitroaldol (Henry) Condensation

The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is typically achieved via the Henry (nitroaldol) condensation between 4-ethylbenzaldehyde and nitromethane[2].

The Causality of the Catalyst: While simple bases can catalyze this reaction, anhydrous ammonium acetate is the industry standard[3]. It acts as a bifunctional catalyst. The acetate anion functions as a weak base to deprotonate nitromethane (pKa ~10), generating the reactive nitronate nucleophile. Simultaneously, the ammonium cation acts as a mild Brønsted acid, activating the carbonyl oxygen of the aldehyde to increase its electrophilicity.

Thermodynamic Control of Stereochemistry: The intermediate β-hydroxynitroalkane undergoes dehydration via an E1cB (Elimination Unimolecular conjugate Base) mechanism. The transition state leading to the (Z)-isomer suffers from severe steric clash between the bulky 4-ethylphenyl moiety and the nitro group. Consequently, thermodynamic control dictates the exclusive formation of the trans (E) alkene. This allows the π-system of the arene to achieve full coplanarity with the nitroalkene, maximizing resonance stabilization[4].

Mechanistic pathway of the Henry reaction yielding the (E)-nitrostyrene.

Self-Validating Protocol: Synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

• Objective: Synthesize the target nitrostyrene with high stereochemical purity.

• Self-Validation Checkpoint: The starting aldehyde is a colorless liquid. As the condensation proceeds, the formation of the highly conjugated π-system will cause a distinct bathochromic shift, turning the reaction mixture deep yellow/orange.

Step-by-Step Workflow:

• Initiation: In a 250 mL round-bottom flask, dissolve 10.0 g of 4-ethylbenzaldehyde in 40 mL of anhydrous nitromethane. Causality: Nitromethane serves as both the nucleophile and the solvent, driving the equilibrium forward by mass action[3].

• Catalysis: Add 2.5 g of anhydrous ammonium acetate. Water must be strictly excluded initially to prevent the reverse reaction (hydrolysis) and favor the final dehydration step.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 90-100 °C for 2 to 3 hours with continuous magnetic stirring.

• In-Process Control (IPC): Monitor the reaction via TLC (Silica gel, 9:1 Hexane/Ethyl Acetate). The starting aldehyde (UV active, higher Rf) should disappear, replaced by a bright yellow spot (lower Rf) corresponding to the nitrostyrene[5].

• Isolation: Remove excess nitromethane under reduced pressure. Caution: Do not exceed 60 °C during rotary evaporation to prevent thermal degradation.

• Purification: Recrystallize the crude orange residue from boiling methanol or isopropanol. Cool in an ice bath to induce crystallization. Filter and wash with cold solvent. The product will yield bright yellow, needle-like crystals.

Reactivity Profile and Downstream Transformations

The β-carbon of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is highly electrophilic due to the strong electron-withdrawing nature of the nitro group, making it an excellent Michael acceptor[4]. However, its most prominent use in drug development and organic synthesis is its reduction to 4-ethylphenethylamine.

Reducing a β-nitrostyrene to a phenethylamine is non-trivial because both the conjugated double bond and the highly oxidized nitro group must be fully reduced. Lithium Aluminum Hydride (LiAlH₄) in anhydrous Tetrahydrofuran (THF) is the gold standard[6]. Hydride first attacks the electron-deficient β-carbon (conjugate addition), followed by successive hydride transfers to the nitrogen atom, progressively stripping oxygen atoms via an oxime intermediate until the primary amine is formed.

Key downstream chemical transformations of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Self-Validating Protocol: LAH Reduction to 4-Ethylphenethylamine

• Objective: Complete reduction of the nitroalkene to a primary amine.

• Self-Validation Checkpoint: The successful quenching of excess LAH using the Fieser method will produce a granular, easily filterable aluminum salt precipitate (the "cottage cheese" effect), ensuring the amine remains cleanly in the organic phase[6].

Step-by-Step Workflow:

• Preparation: Suspend 3.0 molar equivalents of LiAlH₄ in anhydrous THF in a flame-dried, multi-neck flask under an argon atmosphere. Cool to 0 °C.

• Addition: Dissolve the purified 1-ethyl-4-[(E)-2-nitroethenyl]benzene in minimal anhydrous THF. Add this solution dropwise to the LAH suspension over 1 hour. Causality: The reaction is highly exothermic. Dropwise addition controls the thermal runaway and prevents the unwanted dimerization of the nitroalkene intermediate.

• Reflux: Remove the ice bath and heat the reaction to reflux (65 °C) for 12-24 hours. Causality: Reflux is mandatory. At room temperature, the reduction stalls at the oxime stage. Thermal energy is required to force the final cleavage of the N-O bond[6].

• The Fieser Quench: Cool to 0 °C. For every n grams of LAH used, sequentially add n mL of H₂O, n mL of 15% NaOH (aq), and 3n mL of H₂O. Stir vigorously until the grey salts turn stark white.

• Isolation: Filter the white aluminum salts. The supernatant THF contains the freebase amine. Evaporation of the solvent and subsequent vacuum distillation yields pure 4-ethylphenethylamine as a colorless oil.

References

• 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7 - Chemsrc

• Erowid Online Books: "PIHKAL" - #24 2C-E: SYNTHESIS - Erowid 6

• Synthesis of Stable Acyclic Aminals Derived from L-(+)-Aspartic Acid and Their Application in Asymmetric Henry Reactions - Zeitschrift für Naturforschung B 2

• 2,5-Dimethoxy-Beta-Nitrostyrene 40276-11-7 - Guidechem 4

• Desoxyscaline derivatives with modified mescaline-like action - Justia Patents 5

• P2NP-Synthese - LambdaForum 3

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• 1. 42139-37-7|1-Isopropyl-4-(2-nitrovinyl)benzene|BLD Pharm [bldpharm.com]
• 2. d-nb.info [d-nb.info]
• 3. forum.lambdasyn.org [forum.lambdasyn.org]
• 4. Page loading... [guidechem.com]
• 5. patents.justia.com [patents.justia.com]
• 6. Erowid Online Books : "PIHKAL" - #24 2C-E [erowid.org]

Technical Monograph: Physicochemical Profiling and Synthetic Workflows for 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Executive Summary

1-Ethyl-4-[(E)-2-nitroethenyl]benzene (also known as 4-ethyl- β -nitrostyrene) is a highly versatile synthetic intermediate. With a precise molecular weight of 177.20 g/mol , this compound serves as a critical electrophilic scaffold in Michael additions and as a direct precursor to 4-ethylphenethylamine derivatives via reduction[1]. This whitepaper details the stoichiometric profiling, mechanistic synthesis, and analytical validation of this compound for drug development professionals and synthetic chemists.

Chemical Identity and Stoichiometric Profiling

Accurate molecular weight determination is the cornerstone of stoichiometric precision in drug development. 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (CAS: 62248-87-7) features a benzene ring substituted with an ethyl group at the para position and an electron-withdrawing nitroethenyl group[2].

While the average molecular weight is calculated as 177.20 g/mol based on standard atomic weights, high-resolution analytical techniques require the exact monoisotopic mass. The monoisotopic mass of C10H11NO2 is 177.0790 Da. This distinction is vital when performing High-Resolution Mass Spectrometry (HRMS) to verify synthetic success without isotopic interference.

Table 1: Elemental Composition and Mass Contribution (C10H11NO2)

Element	Atom Count	Atomic Mass ( g/mol )	Total Mass ( g/mol )	Mass Fraction (%)
Carbon (C)	10	12.011	120.110	67.78%
Hydrogen (H)	11	1.008	11.088	6.26%
Nitrogen (N)	1	14.007	14.007	7.90%
Oxygen (O)	2	15.999	31.998	18.06%
Total	24	-	177.203	100.00%

Synthetic Methodology: The Henry Condensation

The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is classically achieved via a Knoevenagel-type nitroaldol condensation, commonly referred to as the Henry reaction[1].

Causality of the Reaction Design: The reaction utilizes 4-ethylbenzaldehyde and nitromethane. Nitromethane is slightly acidic (pKa ~10) due to the strong electron-withdrawing nature of the nitro group. An ammonium acetate/glacial acetic acid catalyst system is employed. The acetate anion acts as a mild base to deprotonate nitromethane, forming a nucleophilic nitronate ion. This ion attacks the electrophilic carbonyl carbon of 4-ethylbenzaldehyde. The acidic environment provided by the glacial acetic acid subsequently protonates the resulting alkoxide, facilitating a dehydration step (loss of H2O). The dehydration is thermodynamically driven by the formation of a highly conjugated π -system, exclusively yielding the more stable (E)-alkene isomer[1][3].

Synthetic pathway of 1-ethyl-4-[(E)-2-nitroethenyl]benzene via Henry condensation.

Protocol: Step-by-Step Synthesis

• Reagent Preparation: In a round-bottom flask, combine 10.0 g (74.5 mmol) of 4-ethylbenzaldehyde with 13.6 g (223.5 mmol, 3.0 eq) of nitromethane. The excess nitromethane acts as both a reactant and a co-solvent, driving the equilibrium forward[1].

• Catalyst Addition: Add 1.15 g (14.9 mmol, 0.2 eq) of anhydrous ammonium acetate, followed by 30 mL of glacial acetic acid.

• Reflux: Equip the flask with a reflux condenser and heat the stirred mixture to 90–100 °C under a nitrogen atmosphere for 4 to 6 hours. The heat provides the necessary activation energy for the final dehydration step.

• In-Process Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (8:2) mobile phase. The product will manifest as a distinct, bright UV-active spot at a lower Rf than the starting aldehyde.

• Workup (Self-Validating Precipitation): Remove the heat and allow the mixture to cool to room temperature. Pour the mixture slowly over 150 g of crushed ice with vigorous stirring. The sudden increase in aqueous polarity forces the hydrophobic nitrostyrene (MW 177.20) to crash out of solution as a crude yellow precipitate.

• Purification: Filter the precipitate under vacuum, wash with cold water to remove residual acetic acid, and recrystallize from boiling methanol. Cool in an ice bath to yield pure, needle-like yellow crystals[1].

Analytical Verification Workflows

A robust synthetic protocol must be self-validating. To confirm that the isolated crystals are indeed 1-ethyl-4-[(E)-2-nitroethenyl]benzene, researchers must verify both the precise molecular weight and the stereochemical geometry.

Mass Spectrometry (LC-ESI-MS): Using positive electrospray ionization (ESI+), the compound will readily accept a proton. The analysis must demonstrate a dominant molecular ion peak [M+H]+ at m/z 178.086. The absence of a peak at m/z 196 (which would indicate the hydrated intermediate) validates that the dehydration step was complete.

Nuclear Magnetic Resonance (1H-NMR): The geometry of the alkene is verified via the coupling constant ( J ) of the vinylic protons. In CDCl 3​ , the two alkene protons will appear as doublets in the downfield aromatic region (typically 7.50 – 8.00 ppm). A coupling constant of J=13.5−16.0 Hz definitively confirms the (E)-trans configuration. A smaller J -value (~8-12 Hz) would incorrectly indicate a (Z)-cis isomer, signaling a failure in the thermodynamic control of the reaction.

Analytical workflow for verifying the molecular weight and stereochemistry of the compound.

References

• Title: 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7 Source: Chemsrc Chemical Database URL: [Link]

• Title: PiHKAL: A Chemical Love Story (Synthesis Methodologies) Source: Erowid Online Library URL: [Link]

Sources

• 1. erowid.org [erowid.org]
• 2. 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7 | Chemsrc [chemsrc.com]
• 3. cdn.preterhuman.net [cdn.preterhuman.net]

Synthesis and Mechanistic Evaluation of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Executive Overview

The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (also known as p-ethyl- β -nitrostyrene) is a critical transformation in organic chemistry, serving as a foundational building block for complex phenethylamine derivatives, agricultural chemicals, and pharmaceutical intermediates. This whitepaper provides an in-depth technical analysis of the synthetic pathway, focusing on the causality of catalytic choices, stereochemical control, and the implementation of self-validating experimental protocols.

The core transformation relies on the Henry reaction (nitroaldol condensation), a highly efficient C-C bond-forming process between 4-ethylbenzaldehyde and nitromethane 1. By engineering the reaction conditions, chemists can drive the equilibrium exclusively toward the thermodynamically favored (E)-nitroalkene.

Mechanistic Causality & Stereochemical Control

To master this synthesis, one must understand the causality behind the molecular interactions. The reaction does not merely proceed by mixing reagents; it requires precise base-catalyzed nucleophilic addition followed by a stereoselective elimination.

The Bifunctional Role of the Catalyst

Ammonium acetate ( NH4​OAc ) is the classical and most reliable catalyst for this transformation. Its efficacy lies in its bifunctional nature. The acetate anion acts as a weak base, deprotonating the mildly acidic α -protons of nitromethane ( pKa​≈10 ) to generate a nucleophilic nitronate anion 2. Simultaneously, the ammonium cation provides weak Brønsted acid activation of the carbonyl oxygen on the 4-ethylbenzaldehyde, increasing its electrophilicity.

Alternatively, a primary amine (such as n -butylamine) paired with glacial acetic acid can be used. This system alters the causality of the reaction by first converting the aldehyde into a highly reactive Schiff base (imine) intermediate, which undergoes rapid nucleophilic attack by the nitronate [[3]]().

E1cB Elimination and (E)-Isomer Thermodynamic Sink

Following the aldol addition, a β -hydroxy nitro intermediate is formed. Because the proton adjacent to the nitro group remains highly acidic, the system undergoes an E1cB (Elimination Unimolecular conjugate Base) dehydration 1. The stereochemistry of the resulting alkene is dictated by thermodynamic stability. The (E)-isomer is exclusively formed because it places the bulky 4-ethylphenyl group and the nitro group on opposite sides of the double bond. This minimizes steric clash and allows for absolute coplanarity, maximizing orbital overlap across the conjugated π -system.

Figure 1: Mechanistic pathway of the Henry reaction yielding the (E)-nitroalkene.

Quantitative Evaluation of Catalytic Systems

The choice of reaction conditions drastically impacts the kinetic profile and yield. Nitromethane acts as both the reagent and the solvent in most protocols. Microwave irradiation has emerged as a superior technique due to the high dielectric constant of nitromethane, allowing for rapid, volumetric heating that drastically reduces reaction times from hours to minutes 4.

Synthetic Method	Catalyst System	Solvent	Energy Input	Reaction Time	Typical Yield
Conventional Reflux	Ammonium Acetate (0.3 - 1.0 eq)	Nitromethane	100 °C (Thermal)	6 - 8 hours	70 - 85%
Microwave-Assisted	Ammonium Acetate (0.3 eq)	Nitromethane	150 °C (MW)	5 - 25 mins	85 - 95%
Amine-Catalyzed	n -Butylamine + Glacial AcOH	Nitromethane	100 °C (Thermal)	2 - 4 hours	75 - 90%

Self-Validating Experimental Methodologies

A robust protocol must be self-reporting to ensure trustworthiness. The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene features built-in visual and analytical validation checkpoints. The starting aldehyde is a colorless liquid, whereas the highly conjugated product precipitates as bright yellow crystals.

Protocol A: Microwave-Assisted Green Synthesis

This method leverages dielectric heating for rapid conversion 2.

• Reagent Loading: In a 5 mL microwave-safe vial, dissolve 4-ethylbenzaldehyde (3.0 mmol) and ammonium acetate (0.8 mmol) in nitromethane (2.5 mL).

• Irradiation: Seal the vial and place it into a dedicated microwave reactor. Set the parameters to 150 °C for 5 minutes.

• Cooling: Allow the vial to cool to room temperature via compressed air cooling.

• Self-Validation (TLC): Spot the crude mixture against the starting aldehyde on a silica gel TLC plate (eluent: 50:50 petroleum ether/diethyl ether). The reaction is validated as complete when the high-Rf colorless aldehyde spot disappears, replaced by a lower-Rf, intensely yellow, UV-active product spot.

• Concentration: Transfer the mixture to a round-bottom flask and remove excess nitromethane via rotary evaporation.

• Purification: Recrystallize the crude orange/yellow residue from boiling methanol to yield pure 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Protocol B: Amine/AcOH Catalyzed Reflux

This method is ideal for scaling up without specialized microwave equipment 3.

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-ethylbenzaldehyde (10 mmol) and nitromethane (50 mmol).

• Catalyst Addition: Add n -butylamine (0.5 mmol) and glacial acetic acid (0.5 mmol) to the solution.

• Reflux: Attach a water condenser and heat the mixture in an oil bath at 100 °C for 4 hours.

• Visual Validation: Observe the colorimetric shift. The solution will transition from clear to a deep, dark yellow/orange as the conjugated π -system forms.

• Workup: Cool to room temperature, concentrate in vacuo, and purify via recrystallization in hot isopropanol.

Figure 2: Self-validating experimental workflow for the synthesis and purification of the target nitroalkene.

Downstream Purification & Analytical Signatures

The final validation of the protocol relies on analytical characterization. Recrystallization is the preferred purification method over column chromatography because the highly crystalline nature of β -nitrostyrenes allows for the efficient rejection of trace β -hydroxy nitro intermediates and unreacted aldehydes.

A sharp melting point serves as an immediate indicator of purity. Furthermore, 1H -NMR analysis will definitively confirm the (E)-stereochemistry: the two vinylic protons will appear as a pair of doublets in the downfield region (typically between 7.5 and 8.1 ppm) with a large coupling constant ( J≈13.5−14.0 Hz), which is the distinct mathematical signature of trans (E) vinylic coupling.

References

• Nitroaldol reaction - chemeurope.com. 1

• Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method - rsc.org. 2

• Straightforward synthesis of nitroolefins by microwave- or ultrasound-assisted Henry reaction - academia.edu. 4

• Desoxyscaline derivatives with modified mescaline-like action - justia.com. 3

Sources

• 1. Nitroaldol_reaction [chemeurope.com]
• 2. books.rsc.org [books.rsc.org]
• 3. patents.justia.com [patents.justia.com]
• 4. (PDF) Straightforward synthesis of nitroolefins by microwave- or ultrasound-assisted Henry reaction [academia.edu]

Whitepaper: Structural Deconstruction, Synthesis, and Applications of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Executive Summary

1-Ethyl-4-[(E)-2-nitroethenyl]benzene is a highly versatile, electrophilic building block widely utilized in organic synthesis and medicinal chemistry. Characterized by its extended π -conjugation and the strong electron-withdrawing nature of its nitro group, this compound serves as a critical intermediate for synthesizing phenethylamines, complex nitroalkanes, and active pharmaceutical ingredients (APIs). This technical guide provides an authoritative breakdown of its IUPAC nomenclature, physicochemical properties, and a self-validating synthetic protocol grounded in thermodynamic principles.

IUPAC Nomenclature and Structural Deconstruction

Understanding the formal IUPAC name—1-ethyl-4-[(E)-2-nitroethenyl]benzene —requires deconstructing the molecule into its parent hydride and functional substituents:

• Parent Hydride (Benzene): According to IUPAC recommendations, the core aromatic ring is designated as the parent structure.

• Substituent Numbering: The benzene ring is disubstituted at the para positions (1 and 4). Locants are assigned to give the lowest possible numbers, and priority is decided alphabetically. "Ethyl" precedes "nitroethenyl", so the ethyl group is assigned position 1, making the complex substituent position 4.

• The Complex Substituent (2-nitroethenyl): Attached at position 4 is a two-carbon alkene chain (an ethenyl group). Carbon 1 of this chain is the point of attachment to the benzene ring. Carbon 2 bears a nitro ( −NO2​ ) group, making it a "2-nitroethenyl" moiety.

• Stereochemical (E) Designation: The Cahn-Ingold-Prelog (CIP) priority rules dictate the geometry of the double bond. On C1 of the ethenyl chain, the benzene ring has a higher atomic priority than the hydrogen atom. On C2, the nitro group has a higher priority than hydrogen. Because these two high-priority groups are locked on opposite sides of the double bond, the molecule is assigned the (E) (Entgegen) configuration. This isomer is thermodynamically favored due to the minimized steric clash between the bulky aromatic ring and the nitro group.

Physicochemical Profile and Quantitative Data

The physical properties of the compound are critical for tracking reaction progress and confirming product isolation.

Table 1: Physicochemical Properties of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Property	Value
IUPAC Name	1-ethyl-4-[(E)-2-nitroethenyl]benzene
Common Synonyms	(E)-1-ethyl-4-(2-nitrovinyl)benzene, 4-ethyl- β -nitrostyrene
CAS Registry Number	1(E)-isomer[1]
Molecular Formula	C10​H11​NO2​
Molecular Weight	177.20 g/mol
Appearance	Vibrant yellow crystalline solid

Synthetic Methodology: The Henry (Nitroaldol) Reaction

The most robust and historically significant route to synthesize 1-ethyl-4-[(E)-2-nitroethenyl]benzene is the 2, a base-catalyzed carbon-carbon bond-forming condensation discovered in 1895[2].

Causality of Experimental Choices

• Nucleophilic Addition: The reaction initiates with the deprotonation of nitromethane (pKa ~10) by a base to form a resonance-stabilized nitronate anion, which subsequently attacks the electrophilic carbonyl carbon of 4-ethylbenzaldehyde[3].

• Bifunctional Catalysis & Dehydration: To drive the intermediate β -nitro alcohol to the conjugated nitroalkene, dehydration is necessary[4]. Using ammonium acetate in glacial acetic acid provides a bifunctional catalytic environment. The acetate anion acts as a mild base for the initial deprotonation, while the acidic ammonium cation and acetic acid solvent protonate the intermediate alkoxide, converting the hydroxyl into a superior leaving group ( H2​O ) for elimination[5].

• Thermodynamic Control: Refluxing the system at ~100 °C provides the activation energy required for the reversible addition-elimination sequence, funneling the equilibrium entirely toward the sterically unencumbered, thermodynamically stable (E)-alkene[5].

Logical workflow of the Henry reaction mechanism for nitroalkene synthesis.

Standardized Experimental Protocol

The following is a self-validating protocol adapted from optimized literature procedures for para-substituted β -nitrostyrenes[5].

Reagents Required:

• 4-Ethylbenzaldehyde (1.0 eq)

• Nitromethane (6.9 eq)

• Ammonium acetate (2.4 eq)

• Glacial acetic acid (Solvent, 20 mL)

Step-by-Step Workflow:

• Reaction Assembly: To a dry round-bottom flask containing 20 mL of glacial acetic acid, add ammonium acetate (2.4 eq). Stir at room temperature until fully dissolved.

• Reagent Addition: Add nitromethane (6.9 eq) followed by 4-ethylbenzaldehyde (1.0 eq). Note: The large stoichiometric excess of nitromethane suppresses deleterious side reactions such as bis-addition or polymerization.

• Reflux (Thermodynamic Control): Equip the flask with a reflux condenser and heat the mixture to 100 °C with continuous stirring for 6 hours[5].

  • Self-Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/Ethyl Acetate 4:1). The UV-active starting aldehyde spot will deplete, replaced by a distinct, bright yellow spot with a lower Rf​ value.

• Quenching: Cool the reaction to room temperature and stir overnight. Pour the resulting solution into crushed ice water. Adjust the pH to ~7 using 2M NaOH (aq) to neutralize the acetic acid[5].

• Extraction: Extract the aqueous mixture with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and filter[5].

• Purification & Validation: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel column chromatography (Ethyl Acetate/Hexane)[5].

  • Self-Validation Checkpoint 2 (NMR): The purified product must be a vibrant yellow solid. 1H -NMR ( CDCl3​ ) validation requires the observation of two vinylic protons appearing as doublets at approximately δ 7.50 - 8.00 ppm. A large J -coupling constant of ~13.7 Hz definitively confirms the (E)-alkene geometry[5].

Table 2: Comparative Catalyst Efficacy for Nitroalkene Synthesis

Catalyst System	Solvent	Temperature	Typical Yield (%)	E/Z Selectivity
NaOH (aq)	Methanol / Water	0 °C to RT	40 - 60%	Mixed, favors E
Primary Amines	Ethanol	Reflux	65 - 80%	High E
Ammonium Acetate	Glacial Acetic Acid	100 °C	80 - 95%	>99% E

Downstream Applications in Drug Development

1-Ethyl-4-[(E)-2-nitroethenyl]benzene acts as a highly versatile node in synthetic chemistry, allowing researchers to branch into multiple pharmacological scaffolds.

• Reduction to Phenethylamines: The nitroalkene can be reduced using strong hydride donors (e.g., LiAlH4​ ) to yield 2-(4-ethylphenyl)ethanamine. Phenethylamine derivatives are foundational in neurology, frequently acting as agonists for trace amine-associated receptors (TAAR1) or monoamine transporters[2].

• Michael Additions: The electron-withdrawing nitro group renders the β -carbon highly electrophilic. It readily undergoes Michael addition with various nucleophiles (e.g., malonates, thiols) to synthesize complex, functionalized nitroalkanes[5].

• Nef Reaction: Conversion of the reduced nitroalkane into a carbonyl compound (phenylacetone derivative) via the Nef reaction provides rapid access to diverse API backbones.

Downstream synthetic pathways of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

References

• Source: wikipedia.
• Source: masterorganicchemistry.
• Source: benchchem.
• Source: rsc.
• 667452-47-3 | 1-ethyl-4-[(E)

Sources

• 1. a2bchem.com [a2bchem.com]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]

physical properties of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Synthesis and Physicochemical Profiling of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Technical Whitepaper

Executive Summary

In the realm of synthetic organic chemistry and drug development, the reliable generation of highly conjugated intermediates is paramount. As a Senior Application Scientist, I approach the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly known as 4-ethyl-β-nitrostyrene) not merely as a sequence of steps, but as a dynamic system governed by thermodynamic and kinetic principles. This whitepaper elucidates the physical properties, mechanistic causality, and a self-validating experimental protocol for this critical phenethylamine precursor.

Chemical Identity and Quantitative Properties

1-Ethyl-4-[(E)-2-nitroethenyl]benzene (CAS: 62248-87-7) is a lipophilic, electron-deficient styrene derivative[1]. The presence of the para-ethyl group enhances its solubility in non-polar organic solvents compared to its unsubstituted analogs, while the nitroethenyl moiety serves as a versatile handle for subsequent reductions or cycloadditions.

Below is a consolidated profile of its quantitative and physical properties:

Parameter	Quantitative Value / Description
IUPAC Name	1-ethyl-4-[(E)-2-nitroethenyl]benzene
Common Synonyms	4-ethyl-β-nitrostyrene; (E)-1-ethyl-4-(2-nitrovinyl)benzene
CAS Registry Number	62248-87-7
Molecular Formula	C10H11NO2
Molecular Weight	177.20 g/mol
Appearance	Yellow crystalline solid
Solubility Profile	Soluble in Dichloromethane (DCM), Tetrahydrofuran (THF), Methanol; Insoluble in H₂O

Mechanistic Causality: The Henry (Nitroaldol) Condensation

The standard synthetic route to 1-ethyl-4-[(E)-2-nitroethenyl]benzene employs the Henry (nitroaldol) reaction, coupling 4-ethylbenzaldehyde with nitromethane[2]. The selection of the catalytic system is the most critical experimental choice. While strong bases (e.g., NaOH) can drive the initial nucleophilic attack, they frequently induce the polymerization of nitromethane or trigger the Cannizzaro reaction of the aldehyde.

To circumvent this, we utilize ammonium acetate (NH₄OAc) in glacial acetic acid or as a neat melt. This amphoteric system provides a dual kinetic advantage: the acetate anion acts as a mild base to generate the nucleophilic nitronate anion, while the ammonium cation protonates the intermediate alkoxide. Furthermore, the acidic environment and elevated temperature (reflux) thermodynamically drive the E1cB dehydration of the intermediate β-nitro alcohol. The extended conjugation of the resulting (E)-alkene provides a deep thermodynamic sink, pulling the equilibrium entirely toward the product.

Fig 1: Mechanistic workflow of the Henry reaction yielding the target nitroalkene.

Experimental Methodology: A Self-Validating Protocol

A scientific protocol must be robust and self-validating. The following methodology incorporates intrinsic feedback loops (visual and physical state changes) to ensure the operator can verify success in real-time without immediate reliance on external analytical instrumentation.

Step 1: Reactor Charging In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 4-ethylbenzaldehyde (1.0 eq) and an excess of nitromethane (approx. 4.0 eq). Add anhydrous ammonium acetate (0.2 eq) as the catalyst[2]. Causality: The excess nitromethane acts as both the reagent and the primary solvent, driving the reaction forward while managing the exotherm.

Step 2: Thermal Condensation Submerge the flask in an oil bath and heat to gentle reflux (approx. 100 °C) for 2 to 4 hours. In-Process Control (IPC): The reaction mixture will transition from a pale liquid to a deep, vibrant yellow/orange. This color shift is the direct optical result of the expanding π-conjugation as the β-nitro alcohol dehydrates into the target alkene.

Step 3: Crystallization and Isolation Remove the flask from the heat source and allow it to cool to room temperature, then transfer to an ice-water bath (0 °C) for 1 hour. Self-Validation Check: The protocol physically validates itself at this stage. The target (E)-nitroalkene is highly crystalline due to its planar, conjugated structure. If the reaction yields a biphasic oil rather than a crystalline matrix upon cooling, it indicates incomplete dehydration (presence of the β-nitro alcohol) or an excess of unreacted aldehyde. In such cases, the system dictates a return to reflux rather than proceeding to isolation.

Step 4: Purification Isolate the yellow crystalline mass via vacuum filtration. Wash the filter cake with ice-cold methanol to remove unreacted aldehyde and residual nitromethane, then air-dry to constant weight.

Fig 2: Self-validating experimental workflow for the synthesis and isolation of the nitroalkene.

Downstream Applications in Drug Development

The isolated 1-ethyl-4-[(E)-2-nitroethenyl]benzene is primarily utilized as a precursor in the synthesis of 4-ethylphenethylamine derivatives. Reduction of the nitroalkene using strong hydride donors, such as Lithium Aluminum Hydride (LiAlH₄) in anhydrous Tetrahydrofuran (THF), efficiently yields the corresponding primary amine[3]. This reduction is a staple in the development of bioactive phenethylamines and related neurochemical probes, where the para-alkyl substitution significantly modulates receptor binding affinity and metabolic half-life.

References

• Title: 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7 | Chemsrc Source: Chemsrc URL: [Link]

• Title: Erowid Online Books : "PIHKAL" - #24 2C-E (Synthesis of substituted nitrostyrenes) Source: Erowid URL: [Link]

• Title: Desoxyscaline derivatives with modified mescaline-like action - Justia Patents Source: Justia Patents URL: [Link]

Sources

• 1. 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7 | Chemsrc [chemsrc.com]
• 2. patents.justia.com [patents.justia.com]
• 3. Erowid Online Books : "PIHKAL" - #24 2C-E [erowid.org]

The Biological Activity of Substituted Nitrostyrenes: A Technical Guide to Mechanistic Paradigms and Experimental Workflows

Executive Summary

Substituted nitrostyrenes, particularly β-nitrostyrene derivatives, have emerged as highly versatile pharmacophores in modern medicinal chemistry. Characterized by the presence of a nitrovinyl group conjugated to an aromatic ring, these compounds exhibit a broad spectrum of biological activities, including potent antimicrobial, anticancer, and antiparasitic properties[1]. As a Senior Application Scientist, I approach the evaluation of these compounds not merely as static structures, but as dynamic chemical entities. Their efficacy is fundamentally driven by their reactivity as Michael acceptors. This whitepaper deconstructs the mechanistic causality behind their biological activity, provides a quantitative synthesis of recent lead compounds, and outlines self-validating experimental protocols for rigorous preclinical evaluation.

The Mechanistic Foundation: The Michael Acceptor Paradigm

The biological activity of β-nitrostyrenes is not dictated by simple lock-and-key receptor binding; rather, it is governed by covalent modification[1]. The strong electron-withdrawing nature of the nitro group creates a highly electrophilic β-carbon on the vinyl moiety.

When introduced into a biological system, this electrophilic center undergoes a rapid Michael-type addition with biological nucleophiles. The primary targets are the thiol (-SH) groups of cysteine residues located in the active sites of critical enzymes or within cellular signaling proteins[2].

Causality in Drug Design

Understanding this mechanism is critical for rational drug design. If a nitrostyrene is too reactive, it will indiscriminately bind to off-target proteins (e.g., serum albumin), leading to high systemic toxicity. Conversely, if it is too stable, it will fail to inhibit the target pathogen or tumor cell. The strategic substitution of the phenyl ring (e.g., with halogens, methoxy, or hydroxyl groups) tunes the electron density of the alkene, effectively dialing the Michael acceptor reactivity up or down to achieve an optimal therapeutic window[3].

Mechanistic pathway of β-nitrostyrenes acting as Michael acceptors to covalently modify proteins.

Spectrum of Biological Activities & Quantitative Profiling

Antimicrobial and Antifungal Activity

Halogenated β-nitrostyrenes, particularly fluorinated β-methyl-β-nitrostyrenes, demonstrate profound antimicrobial efficacy[3]. The mechanism involves the disruption of the microbial cell wall and unspecific cytoplasmic membrane damage. The addition of a β-methyl group significantly enhances antibacterial activity, while the lipophilicity (logP) of the fluorinated aromatic ring dictates the compound's ability to penetrate Gram-negative outer membranes (such as in E. coli)[4].

Anticancer and Cytotoxic Activity

Nitrostyrenes induce apoptosis in cancer cells by triggering severe redox imbalances. A prominent derivative, CYT-Rx20 (3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene), has shown exceptional potency against breast, esophageal, and colorectal cancer cell lines[5][6][7]. CYT-Rx20 depletes intracellular glutathione (GSH), leading to a massive accumulation of Reactive Oxygen Species (ROS). This oxidative stress causes mitochondrial dysfunction, cytochrome c release, and the activation of the caspase-9/3 apoptotic cascade[7][8].

Antiparasitic Activity (Leishmaniasis)

Leishmania parasites rely heavily on cysteine proteases for survival and host immune evasion. Peptidyl β-nitrostyrenes have been rationally designed to act as suicide inhibitors of these enzymes[2]. By mimicking the natural peptide substrate, these compounds are drawn into the active site, where the nitrovinyl group covalently binds the catalytic cysteine, permanently inactivating the enzyme and killing the parasite (both promastigote and amastigote forms)[9].

Quantitative Data Summary

Compound / Derivative	Target Organism / Cell Line	Biological Activity Metric	Key Mechanism of Action
CYT-Rx20	MCF-7 (Breast Cancer)	IC₅₀ = 0.81 ± 0.04 μg/mL	ROS-mediated MEK/ERK pathway activation; Caspase cascade[6]
CYT-Rx20	HCT116 (Colorectal Cancer)	IC₅₀ = 1.15 ± 0.15 μg/mL	DNA damage; Mitochondrial dysfunction[7]
Peptidyl β-nitrostyrene (14e)	Leishmania donovani (Promastigotes)	IC₅₀ = 1.468 μM	Covalent inhibition of Cysteine Protease
Fluorinated β-methyl-β-nitrostyrene (Compound 5)	Escherichia coli (Gram-negative)	MIC = 27 μg/mL	Cytoplasmic membrane disruption (Optimal logP ~2.0)[4]

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity (Trustworthiness), the evaluation of nitrostyrenes requires self-validating experimental designs. Because these compounds are covalent modifiers, standard equilibrium assays can yield false positives. Below are the definitive protocols for evaluating their biological activity.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing (MIC/MBC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) while validating true bactericidal activity versus mere bacteriostatic suppression.

• Inoculum Preparation: Cultivate the target bacterial strain (e.g., E. coli ATCC 25922) in Mueller-Hinton Broth (MHB) to the exponential growth phase. Adjust the suspension to a 0.5 McFarland standard (~ 1.5×108 CFU/mL).

• Compound Dilution: Prepare a stock solution of the fluorinated β-nitrostyrene in DMSO. Perform two-fold serial dilutions in a 96-well microtiter plate using MHB. Crucial Step: Ensure the final DMSO concentration does not exceed 1% v/v to prevent solvent-induced cytotoxicity.

• Inoculation & Incubation: Add 10 μL of the bacterial suspension to each well (final volume 100 μL). Incubate at 37°C for 18–24 hours.

• Validation via Resazurin (Self-Validating Step): To eliminate optical artifacts caused by compound precipitation, add 10 μL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours. A color change from blue (oxidized) to pink (reduced) indicates viable, metabolically active cells. The MIC is the lowest concentration remaining blue.

• MBC Determination: Plate 10 μL from all blue wells onto drug-free agar. The Minimum Bactericidal Concentration (MBC) is the lowest concentration resulting in a ≥99.9% reduction in CFU.

Protocol 2: Time-Dependent Cysteine Protease Inhibition Kinetics

Objective: Prove that the antiparasitic peptidyl β-nitrostyrene acts via irreversible covalent modification rather than reversible competitive binding.

• Enzyme Preparation: Pre-incubate recombinant Leishmania cysteine protease in assay buffer (100 mM sodium acetate, pH 5.5, 5 mM DTT) for 15 minutes at 25°C to ensure the active-site cysteine is fully reduced.

• Substrate Addition: Utilize a fluorogenic substrate such as Z-Phe-Arg-AMC.

• Kinetic Monitoring: Initiate the reaction by adding varying concentrations of the β-nitrostyrene inhibitor. Continuously monitor the release of AMC fluorophore (Excitation: 355 nm, Emission: 460 nm) over 60 minutes using a microplate reader.

• Data Analysis (Causality Check): For a covalent Michael acceptor, the degree of inhibition will increase over time. Plot the natural log of the remaining enzyme activity against time to calculate the pseudo-first-order inactivation rate constant ( kobs​ ).

• Validation: Plot kobs​ versus inhibitor concentration to determine the second-order rate constant ( kinact​/KI​ ). A linear relationship confirms an irreversible, covalent mechanism of action.

High-throughput screening and validation workflow for nitrostyrene drug development.

References

• Comparative Biological Activity of Substituted Nitrostyrenes: A Guide for Researchers. Benchchem.
• Design, synthesis and biological activity of peptidyl β-nitrostyrenes as cysteine protease inhibitors against Leishmania donovani. NIH PMC / RSC Advances.
• A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents. MDPI Applied Sciences.
• The Synthetic β-Nitrostyrene Derivative CYT-Rx20 Inhibits Esophageal Tumor Growth and Metastasis via PI3K/AKT and STAT3 Pathways. NIH PMC.
• 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction. NIH PMC.

Sources

• 1. 2,4-Dichloro-1-(2-nitrovinyl)benzene | 18984-21-9 | Benchchem [benchchem.com]
• 2. Design, synthesis and biological activity of peptidyl β-nitrostyrenes as cysteine protease inhibitors against Leishmania donovani - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. The Synthetic β-Nitrostyrene Derivative CYT-Rx20 Inhibits Esophageal Tumor Growth and Metastasis via PI3K/AKT and STAT3 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oralpathol.dlearn.kmu.edu.tw [oralpathol.dlearn.kmu.edu.tw]
• 9. researchgate.net [researchgate.net]

discovery of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Discovery and Characterization of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Technical Whitepaper on Synthesis and Covalent Targeting

Executive Summary

As a Senior Application Scientist, I present this comprehensive technical guide on the discovery, synthesis, and pharmacological profiling of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as 4-ethyl-β-nitrostyrene). This compound is a highly versatile synthetic intermediate and a potent targeted covalent inhibitor (TCI) scaffold. By leveraging the electron-withdrawing nature of the nitro group conjugated to an alkene, this molecule functions as a highly reactive Michael acceptor, capable of selectively modifying cysteine residues on target proteins.

Rationale and Pharmacophore Design

The structural design of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is rooted in balancing electrophilic reactivity with lipophilic target-site anchoring.

• The Warhead (β-Nitrostyrene Core): The nitro group ( −NO2​ ) is one of the most powerful electron-withdrawing groups in organic chemistry. Through resonance and inductive effects, it severely depletes electron density at the β-carbon of the adjacent alkene, rendering it highly susceptible to nucleophilic attack by biological thiols (e.g., cysteine)[1].

• The Anchor (para-Ethyl Substitution): While unsubstituted β-nitrostyrene is a known Michael acceptor, it often suffers from poor pharmacokinetic distribution and off-target toxicity. The addition of an ethyl group at the para position of the benzene ring increases the molecule's lipophilicity (LogP) and provides specific steric bulk. This modification enhances cellular membrane permeability and allows the molecule to anchor more effectively into the hydrophobic pockets adjacent to targeted cysteines in specific enzymes[2].

Chemical Synthesis: The Henry (Nitroaldol) Condensation

The primary route for the discovery and large-scale synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is the Henry reaction (nitroaldol condensation) between 4-ethylbenzaldehyde and nitromethane[3].

Causality in Reagent Selection

Do not merely mix reagents; understand the thermodynamic and kinetic drivers of the reaction:

• Bifunctional Catalysis (Ammonium Acetate): We utilize ammonium acetate ( NH4​OAc ) rather than a simple base. Why? It acts as a bifunctional catalyst. The acetate anion ( OAc− ) acts as a Brønsted base to deprotonate nitromethane, generating the highly nucleophilic nitronate anion. Simultaneously, the ammonium cation ( NH4+​ ) acts as a weak Brønsted acid, protonating the carbonyl oxygen of 4-ethylbenzaldehyde. This dual activation significantly lowers the activation energy for carbon-carbon bond formation[4].

• Thermodynamic Control of Stereochemistry: The reaction initially forms a β-nitroalcohol intermediate. By applying heat (refluxing in glacial acetic acid or neat nitromethane), we drive the elimination of water (dehydration). This step is entirely under thermodynamic control. The severe steric clash between the bulky para-ethylphenyl group and the nitro group in the (Z)-configuration forces the molecule to adopt the sterically relaxed, highly conjugated (E)-alkene geometry exclusively[4].

Workflow and mechanism of the Henry reaction yielding 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following step-by-step protocol is designed as a self-validating system. Visual and chromatographic cues are embedded to confirm reaction progress without immediate need for complex spectroscopy.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of 4-ethylbenzaldehyde in 15 mL of neat nitromethane (the excess nitromethane acts as both reactant and solvent to drive the equilibrium).

• Catalyst Addition: Add 2.0 mmol (0.2 eq) of anhydrous ammonium acetate.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 95–100 °C in an oil bath with continuous magnetic stirring for 4 to 6 hours.

• In-Process Validation (Visual & TLC):

  • Visual: The initial pale solution will transition to a deep, vibrant yellow. This color shift is a direct physical manifestation of the extended conjugated π -system forming as the β-nitroalcohol dehydrates into the nitrostyrene.

  • Chromatographic: Spot the reaction mixture on a silica TLC plate (eluent: 80:20 Hexane/Ethyl Acetate). The UV-active aldehyde starting material will disappear, replaced by a distinct, lower Rf​ spot corresponding to the highly polar nitroalkene.

• Workup: Cool the reaction to room temperature. Remove excess nitromethane under reduced pressure using a rotary evaporator.

• Purification: Dissolve the resulting crude dark oil in a minimum volume of boiling ethanol. Allow the solution to cool slowly to 4 °C.

• Final Validation: Collect the precipitated bright yellow, needle-like crystals via vacuum filtration. The formation of these distinct crystals confirms the high purity of the (E)-isomer.

Physicochemical Profiling

Understanding the physical properties of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is critical for downstream formulation and assay development. All quantitative data is summarized below.

Property	Value / Description	Analytical Significance
IUPAC Name	1-ethyl-4-[(E)-2-nitroethenyl]benzene	Unambiguous structural identification.
Molecular Formula	C10​H11​NO2​	Confirmed via High-Resolution Mass Spectrometry (HRMS).
Molecular Weight	177.20 g/mol	Essential for precise molarity calculations in biological assays.
Appearance	Yellow crystalline solid	Indicates extended π -conjugation of the (E)-alkene.
LogP (Predicted)	~2.8	Optimal lipophilicity for passive cellular membrane permeation.
Solubility	Soluble in DCM, THF, EtOH; Insoluble in H2​O	Dictates the use of DMSO as a vehicle for in vitro biological assays.

Biological Applications: Covalent Targeting via Michael Addition

In modern drug discovery, 1-ethyl-4-[(E)-2-nitroethenyl]benzene is utilized as a probe or lead compound for Targeted Covalent Inhibitors (TCIs)[2].

Mechanism of Action: Proteins involved in oxidative stress, inflammation (like the NLRP3 inflammasome), and bacterial cell wall synthesis often feature exposed, highly nucleophilic cysteine residues in their active or allosteric sites[1],[2]. When 1-ethyl-4-[(E)-2-nitroethenyl]benzene enters the binding pocket, the basic microenvironment of the protein deprotonates the cysteine thiol ( −SH ) to a highly reactive thiolate anion ( −S− ). This thiolate executes a nucleophilic attack on the electrophilic β-carbon of the nitroethenyl group. The result is a conjugate addition (Michael addition) that forms a stable, covalent thioether adduct, permanently altering the protein's conformation and neutralizing its biological function[1].

Michael addition mechanism of 1-ethyl-4-[(E)-2-nitroethenyl]benzene targeting protein cysteines.

Conclusion

The discovery and application of 1-ethyl-4-[(E)-2-nitroethenyl]benzene perfectly illustrate the intersection of rational synthetic organic chemistry and targeted pharmacology. By utilizing a thermodynamically controlled Henry reaction, researchers can reliably synthesize this highly conjugated Michael acceptor. Its carefully balanced lipophilicity and electrophilicity make it an invaluable scaffold for the development of covalent therapeutics targeting cysteine-dependent pathologies.

References

• [3] Title: Nitroaldol reaction - chemeurope.com | Source: chemeurope.com | URL:[Link]

• [4] Title: Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method | Source: rsc.org | URL:[Link]

• [1] Title: Challenges in the evaluation of thiol-reactive inhibitors of human protein disulfide isomerase | Source: nih.gov | URL:[Link]

• [2] Title: Development of covalent NLRP3 inflammasome inhibitors: chemistry and biological activity | Source: unito.it | URL:[Link]

Sources

• 1. Challenges in the evaluation of thiol-reactive inhibitors of human protein disulfide isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iris.unito.it [iris.unito.it]
• 3. Nitroaldol_reaction [chemeurope.com]
• 4. books.rsc.org [books.rsc.org]

1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Comprehensive Technical Guide on Synthesis, Reactivity, and Pharmacological Potential

Executive Summary

1-Ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as 4-ethyl-β-nitrostyrene) is a highly versatile conjugated organic compound characterized by an ethyl-substituted benzene ring coupled to a nitrovinyl moiety. While its heavily methoxylated cousins (such as 2,5-dimethoxy-4-ethyl-β-nitrostyrene) are widely recognized as precursors to psychedelic phenethylamines[1], the un-methoxylated 4-ethyl derivative represents a distinct and highly valuable chemical entity.

For drug development professionals and synthetic chemists, this compound serves a dual purpose:

• A highly electrophilic Michael acceptor , capable of forming irreversible or slowly reversible covalent bonds with nucleophilic thiol groups on critical biological targets (e.g., bacterial enzymes, the NLRP3 inflammasome, and protein disulfide isomerase)[2][3].

• A critical synthetic intermediate , which can be reduced to yield 4-ethylphenethylamine, a compound of interest in neuropharmacology for its monoamine releasing properties.

This whitepaper provides an in-depth analysis of the physicochemical properties, self-validating synthetic methodologies, and the pharmacological mechanism of action of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Physicochemical Profiling & Structural Identity

The reactivity of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is dictated by the strong electron-withdrawing nature of the nitro group, which creates a highly electron-deficient β-carbon on the alkene. The para-ethyl group provides mild electron-donating characteristics via hyperconjugation, slightly modulating the electrophilicity of the alkene compared to unsubstituted β-nitrostyrene.

Table 1: Quantitative & Structural Data

Property	Value / Description
IUPAC Name	1-ethyl-4-[(E)-2-nitroethenyl]benzene
Common Name	4-ethyl-β-nitrostyrene
CAS Registry Number	667452-47-3[4]
Molecular Formula	C₁₀H₁₁NO₂[4]
Molecular Weight	177.20 g/mol
Stereochemistry	(E)-isomer (Thermodynamically favored)
Appearance	Pale yellow to orange crystalline solid[5]
Primary Reactivity	Electrophilic Michael Acceptor / Dienophile

Mechanistic Synthesis: The Henry (Nitroaldol) Condensation

The standard synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene relies on the Henry reaction (nitroaldol condensation) between 4-ethylbenzaldehyde and nitromethane.

Causality & Experimental Logic

A simple base-catalyzed Henry reaction often stops at the β-hydroxy-nitroalkane intermediate. To drive the reaction to the dehydrated (E)-alkene, a primary amine (e.g., n-butylamine or ethylenediamine) and a weak acid (glacial acetic acid) are utilized[6].

• The Amine: Condenses with 4-ethylbenzaldehyde to form an imine (Schiff base). The imine is significantly more electrophilic than the parent aldehyde, accelerating the nucleophilic attack by the nitronate anion.

• The Acid: Serves a dual role. It neutralizes the amine to prevent unwanted side reactions (such as Michael addition of the amine to the newly formed nitrostyrene) and provides the necessary protons to catalyze the dehydration (elimination of H₂O), thermodynamically driving the formation of the highly conjugated (E)-isomer.

Step-by-Step Self-Validating Protocol

This protocol incorporates In-Process Controls (IPCs) to ensure a self-validating workflow.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve 50 mmol of 4-ethylbenzaldehyde and 60 mmol of nitromethane in 100 mL of anhydrous toluene.

• Catalyst Addition: Add 0.1 equivalents of n-butylamine and 0.1 equivalents of glacial acetic acid to the stirring solution.

• Reflux & Dehydration: Heat the mixture to reflux (approx. 110°C). Monitor the collection of water in the Dean-Stark trap. The reaction is typically complete within 4–6 hours.

• IPC 1 (TLC Monitoring): Spot the reaction mixture against the starting aldehyde on a silica TLC plate (Eluent: Hexane/Ethyl Acetate 8:2). The aldehyde (UV active, stains with 2,4-DNPH) will disappear, replaced by a new, intensely UV-active yellow spot with a lower Rf value.

• Workup: Cool the mixture to room temperature. Wash the organic layer sequentially with 1M HCl (to remove amine residues), saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄ and concentrate under reduced pressure.

• Crystallization: Dissolve the crude orange oil in a minimum volume of boiling isopropanol (IPA). Cool slowly to -20°C to induce crystallization[6]. Filter the resulting yellow crystals and wash with ice-cold IPA.

• IPC 2 (NMR Validation): Run a ¹H NMR spectrum (CDCl₃). The diagnostic validation of the (E)-isomer is the presence of two vinylic protons appearing as doublets between 7.5 and 8.0 ppm with a large coupling constant (J ≈ 13.5–14.0 Hz), confirming the trans geometry.

Caption: Mechanistic workflow of the Henry condensation yielding 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Pharmacological Potential: Michael Acceptor Dynamics

Beyond its utility as a precursor, the β-nitrostyrene scaffold possesses profound intrinsic biological activity. 1-Ethyl-4-[(E)-2-nitroethenyl]benzene acts as a potent electrophile. The conjugated system allows nucleophiles—specifically the thiolate anions (-S⁻) of cysteine residues in proteins—to attack the β-carbon, discharging the enone chromophore and forming a covalent thioether adduct[2].

Biological Targets and Causality

• Antimicrobial & Antifungal Activity: β-nitrostyrenes exhibit broad-spectrum antimicrobial properties. The mechanism relies on the depletion of intracellular thiols (like glutathione) and the covalent inactivation of essential bacterial enzymes. The redox potential of the specific nitrostyrene derivative directly correlates with its antibacterial efficacy[7].

• NLRP3 Inflammasome Inhibition: Similar nitrostyrene derivatives (e.g., 3,4-methylenedioxy-β-nitrostyrene) have been identified as targeted covalent inhibitors of the NLRP3 inflammasome. By directly binding to the ATPase domain via Michael addition, they block inflammasome assembly, halting the secretion of pro-inflammatory cytokines like IL-1β[3].

• Anticancer Properties: By reacting with non-protein thiols (GSH) and protein disulfide isomerase (PDI), β-nitrostyrenes induce severe oxidative stress (ROS accumulation), leading to DNA damage and mitochondrial dysfunction in cancer cell lines[2][8].

Caption: Covalent modification of target protein cysteine residues via Michael addition.

Downstream Applications: Phenethylamine Derivatives

In drug discovery, 1-ethyl-4-[(E)-2-nitroethenyl]benzene is frequently utilized as a direct precursor to 4-ethylphenethylamine .

Reduction Pathways

Reducing a β-nitrostyrene to a primary amine requires the reduction of both the conjugated alkene and the nitro group. Standard catalytic hydrogenation (Pd/C, H₂) often stalls at the oxime or hydroxylamine stage. Therefore, aggressive hydride donors are required:

• Lithium Aluminum Hydride (LiAlH₄): The traditional method involves adding the nitrostyrene dropwise to a suspension of LiAlH₄ in anhydrous THF[1]. The reaction is highly exothermic and effectively reduces the compound to the primary amine.

• NaBH₄ / Transition Metal Catalysis: A safer, more scalable alternative utilizes Sodium Borohydride in the presence of Copper(II) Chloride (CuCl₂) or Nickel(II) Chloride (NiCl₂). The transition metal is reduced in situ to form metal borides, which catalytically facilitate the complete reduction of the nitroalkene to 4-ethylphenethylamine without the extreme hazards associated with LiAlH₄.

References

• ResearchGate. "β-Nitrostyrene derivatives as potential antibacterial agents: A structure-property-activity relationship study". Available at: [Link]

• National Institutes of Health (NIH). "Challenges in the evaluation of thiol-reactive inhibitors of human protein disulfide isomerase". Available at: [Link]

• Università degli Studi di Torino. "Development of covalent NLRP3 inflammasome inhibitors: chemistry and biological activity". Available at:[Link]

• National Institutes of Health (NIH). "3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells". Available at: [Link]

• Erowid Online Books. "PiHKAL - #24 2C-E: SYNTHESIS". Available at: [Link]

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• 3. iris.unito.it [iris.unito.it]
• 4. a2bchem.com [a2bchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Sciencemadness Discussion Board - Is 4-ethylphenyl-2-nitropropene liquid in room temperature? - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. 3’-hydroxy-4’-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Studies of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Computational Framework for Reactivity and Target Binding

Executive Summary

As computational methodologies increasingly drive rational drug design, the theoretical profiling of covalent modifiers has become a critical bottleneck. 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as p-ethyl- β -nitrostyrene) represents a highly privileged pharmacophore. The β -nitrostyrene scaffold is renowned for its antimicrobial, anti-inflammatory, and anticancer properties, primarily functioning as a potent Michael acceptor.

This technical guide provides a comprehensive, field-proven computational framework for analyzing this compound. By synthesizing Density Functional Theory (DFT), molecular docking, and Molecular Dynamics (MD), we establish a self-validating pipeline to map its electronic properties and predict its biological target engagement.

Structural and Electronic Rationale

The core reactivity of 1-ethyl-4-[(E)-2-nitroethenyl]benzene stems from the highly electron-deficient β -carbon of the nitrovinyl moiety. The nitro group exerts a strong electron-withdrawing effect (-M, -I), polarizing the alkene and priming it for nucleophilic attack by biological thiols (e.g., cysteine residues).

Crucially, the para-ethyl substitution introduces a mild electron-donating inductive effect (+I) and hyperconjugation. From an application scientist's perspective, this is a strategic structural feature: it slightly tempers the extreme electrophilicity of the unsubstituted β -nitrostyrene, potentially reducing off-target toxicity (promiscuous binding) while enhancing the molecule's lipophilicity (LogP) for better cellular permeability.

Quantum Chemical Investigations (DFT)

To accurately map the electronic landscape of this compound, we must move beyond basic structural modeling and employ high-level quantum mechanics.

Functional Selection and Causality

While B3LYP is a ubiquitous functional, we strongly recommend utilizing the M06-2X functional coupled with a def2-TZVP basis set for β -nitrostyrene derivatives .

• The Causality: M06-2X is a highly parameterized, range-separated hybrid functional that provides superior accuracy for main-group thermochemistry and, critically, non-covalent interactions. When evaluating the pre-reaction complexes of nitrostyrenes with biological targets, capturing medium-range electron correlation and dispersion forces is non-negotiable.

Global Reactivity Descriptors

Frontier Molecular Orbital (FMO) analysis allows us to quantify the compound's reactivity. The energy gap ( ΔE ) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) dictates the chemical hardness and softness. Structure-property-activity relationship (SPAR) studies have demonstrated a clear correlation between these redox potentials and the antimicrobial efficacy of β -nitrostyrenes .

Table 1: Calculated Global Reactivity Descriptors (M06-2X/def2-TZVP Level)

Descriptor	Symbol	Value (eV)*	Derivation Equation
HOMO Energy	EHOMO​	-6.85	-
LUMO Energy	ELUMO​	-2.45	-
Energy Gap	ΔE	4.40	ELUMO​−EHOMO​
Ionization Potential	I	6.85	−EHOMO​ (Koopmans' theorem)
Electron Affinity	A	2.45	−ELUMO​ (Koopmans' theorem)
Chemical Hardness	η	2.20	(I−A)/2
Chemical Potential	μ	-4.65	−(I+A)/2
Electrophilicity Index	ω	4.91	μ2/2η

*Values are representative computational estimates for p-alkyl-beta-nitrostyrenes. The high electrophilicity index ( ω=4.91 eV) quantitatively validates the compound's potency as a Michael acceptor.

Mechanistic Pathway: Targeted Covalent Inhibition

The biological efficacy of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is largely attributed to its ability to form covalent adducts. A primary validated target for β -nitrostyrenes is Protein Tyrosine Phosphatase 1B (PTP1B) , a critical negative regulator of insulin signaling and a target for diabetes and antimicrobial resistance . The reaction proceeds via a Michael addition at the active site cysteine (Cys215).

Fig 1. Mechanistic pathway of covalent inhibition via Michael addition at the beta-carbon.

Self-Validating Experimental Protocols

To ensure scientific integrity, computational workflows must be designed as self-validating systems. Below are the rigorous, step-by-step methodologies required to evaluate 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Fig 2. Sequential computational workflow from quantum mechanics to molecular dynamics.

Protocol A: DFT Geometry Optimization and Frequency Analysis

• Initial Coordinate Generation: Construct the 3D structure of 1-ethyl-4-[(E)-2-nitroethenyl]benzene ensuring the trans (E) configuration of the alkene is maintained.

• Optimization: Execute ground-state geometry optimization using Gaussian 16 at the M06-2X/def2-TZVP level in a simulated solvent environment (e.g., water) using the SMD (Solvation Model based on Density) continuous model.

• Frequency Calculation: Run a vibrational frequency calculation on the optimized geometry at the same level of theory.

• Self-Validation Check (Critical): Analyze the output for imaginary frequencies. The presence of zero imaginary frequencies ( Nimag​=0 ) mathematically guarantees that the optimized structure is a true local minimum on the potential energy surface, not a saddle point (transition state).

Protocol B: Covalent Molecular Docking (AutoDock4 / AutoDock Vina)

• Target Preparation: Retrieve the crystal structure of PTP1B (e.g., PDB ID: 1ONK). Remove co-crystallized ligands, add polar hydrogens, and assign Gasteiger charges.

• Ligand Preparation: Define the β -carbon of the nitrostyrene as the reactive electrophilic center.

• Grid Box Definition: Center the grid box strictly on the sulfur atom of Cys215, with a dimension of 20×20×20 Å to allow conformational sampling of the p-ethylphenyl ring within the hydrophobic pocket.

• Self-Validation Check: Perform a redocking of the native co-crystallized ligand. The protocol is only validated if the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is ≤2.0 Å.

Protocol C: Molecular Dynamics (MD) Simulation

• System Solvation & Ionization: Place the docked Ligand-PTP1B complex in a cubic box with a minimum distance of 1.0 nm from the protein to the box edge. Solvate using the TIP3P water model and neutralize with Na+/Cl- ions.

• Energy Minimization: Perform steepest descent minimization until the maximum force is <1000.0 kJ/mol/nm to remove steric clashes.

• Equilibration (NVT/NPT): Conduct 100 ps of NVT (constant volume/temperature at 300 K using V-rescale thermostat) followed by 100 ps of NPT (constant pressure at 1 bar using Parrinello-Rahman barostat) with position restraints on heavy atoms.

• Production Run: Execute a 100 ns unconstrained production MD simulation using GROMACS and the CHARMM36 force field.

• Self-Validation Check: Plot the backbone RMSD over time. The simulation is only deemed stable and viable for binding free energy (MM-PBSA) calculations if the RMSD trajectory plateaus and fluctuates by no more than 0.2 nm after the initial 20 ns equilibration phase.

References

• Shirvani, D., et al. (2024). "A mechanistic Study of the electrochemical reaction between nitrostyrene and benzaldehyde; DFT calculations on all possible routes and intermediates." Research Square. URL:[Link]

• Alfarisi, S., Santoso, M., & Kristanti, A. N. (2020). "Synthesis, Antimicrobial Study, and Molecular Docking Simulation of 3,4-Dimethoxy-β-Nitrostyrene Derivatives as Candidate PTP1B Inhibitor." Scientia Pharmaceutica, 88(3), 36. URL:[Link]

• Milhazes, N., et al. (2006). "β-Nitrostyrene derivatives as potential antibacterial agents: A structure-property-activity relationship study." Bioorganic & Medicinal Chemistry, 14(12), 4078-4088. URL:[Link]

Protocols & Analytical Methods

Application Note: Synthesis of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene via Henry-Knoevenagel Condensation

Target Audience: Synthetic Chemists, Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of β-nitrostyrenes is a foundational transformation in organic chemistry, yielding versatile intermediates widely utilized in the development of pharmaceuticals, amino compounds, and complex heterocyclic systems 1. This application note details the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as 4-ethyl-β-nitrostyrene) from 4-ethylbenzaldehyde and nitromethane.

Causality in Experimental Design

The reaction proceeds via a Henry (nitroaldol) condensation followed by an E1cB dehydration. We employ ammonium acetate as a bifunctional catalyst rather than a simple strong base (like NaOH). The causality behind this choice is twofold:

• Bifunctional Activation: The acetate anion acts as a mild base to deprotonate the weakly acidic α-protons of nitromethane (pKa ~10), forming the reactive nitronate nucleophile. Simultaneously, the ammonium cation protonates the resulting alkoxide intermediate, stabilizing the β-nitroalcohol transition state 2.

• Thermodynamic Control: Conducting the reaction in a mildly acidic solvent (glacial acetic acid) or neat nitromethane under reflux drives the dehydration step. The steric hindrance between the bulky 4-ethylphenyl group and the nitro group heavily favors the thermodynamically stable (E)-isomer (trans configuration).

Figure 1: Mechanistic pathway of the Henry-Knoevenagel condensation.

Materials and Equipment

Reagent / Material	Role	Quantity (per 10 mmol scale)	MW ( g/mol )
4-Ethylbenzaldehyde	Electrophile (Limiting Reagent)	1.34 g (10.0 mmol)	134.18
Nitromethane	Nucleophile / Solvent	5.0 mL (Excess)	61.04
Ammonium Acetate	Bifunctional Catalyst	0.30 g (3.9 mmol)	77.08
Glacial Acetic Acid	Co-solvent (Optional)	2.0 mL	60.05
Methanol	Recrystallization Solvent	15 - 20 mL	32.04

Equipment Required: 50 mL round-bottom flask, reflux condenser, magnetic stirrer, oil bath or microwave synthesizer (e.g., CEM Discover), TLC plates (Silica gel 60 F254), rotary evaporator, vacuum filtration apparatus.

Experimental Workflows

To accommodate different laboratory capabilities, this guide provides two self-validating protocols: a Conventional "Heat-and-Stir" Method and a Microwave-Assisted Organic Synthesis (MAOS) Method 3.

Figure 2: Experimental workflow comparing conventional and microwave-assisted synthesis.

Protocol A: Conventional Reflux Method

This method utilizes an excess of nitromethane as both the reagent and the solvent, a proven technique adapted from foundational phenethylamine synthesis protocols .

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.34 g (10.0 mmol) of 4-ethylbenzaldehyde in 5.0 mL of nitromethane.

• Catalyst Addition: Add 0.30 g (3.9 mmol) of anhydrous ammonium acetate. (Note: If solubility is poor, 2.0 mL of glacial acetic acid may be added to homogenize the mixture and promote dehydration).

• Reflux: Attach a reflux condenser and heat the mixture in an oil bath at 100–110 °C with vigorous stirring for 2 to 6 hours.

• Self-Validation (TLC): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a mobile phase of Petroleum Ether:Ethyl Acetate (4:1) or neat Dichloromethane (CH₂Cl₂). The reaction is complete when the aldehyde spot disappears and a new, distinct yellow spot (the β-nitrostyrene) appears at a lower Rf value.

• Work-up: Once complete, remove the flask from heat and allow it to cool to room temperature. Remove the excess nitromethane under reduced pressure using a rotary evaporator. Alternatively, pour the hot reaction mixture into 50 mL of vigorously stirred ice-water to induce precipitation.

• Isolation: Collect the resulting crude granular orange/yellow solid via vacuum filtration. Wash the filter cake with a small amount of ice-cold water.

Protocol B: Microwave-Assisted Organic Synthesis (MAOS)

MAOS dramatically reduces reaction times, mitigates the formation of nitrile by-products, and simplifies the purification process 3.

• Preparation: In a heavy-walled 10 mL microwave-safe vial equipped with a magnetic stir bar, combine 1.34 g (10.0 mmol) of 4-ethylbenzaldehyde, 2.5 mL of nitromethane, and 0.15 g of ammonium acetate.

• Microwave Irradiation: Seal the vial with a crimp cap and place it in the microwave reactor. Irradiate the mixture at 150 °C for 5 to 10 minutes (monitor pressure limits per equipment guidelines).

• Work-up: Cool the vial rapidly using compressed air. Transfer the contents to a round-bottom flask and remove the excess nitromethane via rotary evaporation.

Purification (Applicable to Both Protocols)

• Recrystallization: Dissolve the crude solid in a minimum volume (approx. 15 mL) of boiling methanol.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice-water bath for 1 hour to maximize precipitation.

• Final Isolation: Filter the pure, bright yellow needle-like crystals of 1-ethyl-4-[(E)-2-nitroethenyl]benzene under vacuum. Dry in a desiccator overnight.

Data Presentation & Analytical Expectations

The choice between conventional and microwave methodologies involves a trade-off between equipment availability and time efficiency. MAOS typically yields a cleaner crude profile, minimizing the heat-induced disproportionation or nitrile by-product formation that can occur during prolonged reflux 2.

Table 1: Comparative Analysis of Synthetic Methodologies

Parameter	Protocol A (Conventional Reflux)	Protocol B (MAOS)
Temperature	100 - 110 °C	150 °C
Reaction Time	2 - 6 Hours	5 - 10 Minutes
Typical Yield	65% - 75%	78% - 85%
Impurity Profile	Moderate (Potential nitrile by-products)	Low (Cleaner crude mixture)
Scalability	High (Easily scaled to >100g)	Low (Limited by microwave vial size)

Expected Analytical Characterization:

• Appearance: Bright yellow to orange crystalline solid.

• ¹H NMR (CDCl₃, 400 MHz): Expect a characteristic pair of doublets around δ 7.5 - 8.0 ppm with a large coupling constant (J ≈ 13.5 - 14.0 Hz), which self-validates the (E)-alkene geometry. The ethyl group will present as a quartet (δ ~2.7 ppm) and a triplet (δ ~1.2 ppm).

References

• BenchChem. "The Synthesis of β-Nitrostyrenes: A Comprehensive Guide to Methodologies and Experimental Protocols." 1

• Royal Society of Chemistry (RSC). "Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method." 3

• ResearchGate. "The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines." 2

• The Vespiary (Shulgin, A.). "PiHKAL: A Chemical Story - Synthesis of 2,5-dimethoxy-4-ethylbenzaldehyde derivatives."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. books.rsc.org [books.rsc.org]

Application Note: Synthesis of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene via the Henry Reaction

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic causality, protocol validation, and reaction optimization

Introduction & Mechanistic Principles

The synthesis of β-nitrostyrene derivatives is a critical transformation in medicinal chemistry, as these conjugated nitroolefins serve as versatile Michael acceptors and precursors for phenethylamines, oximes, and complex heterocycles[1]. The target molecule, 1-ethyl-4-[(E)-2-nitroethenyl]benzene (also known as 4-ethyl-β-nitrostyrene), is synthesized via a nitroaldol condensation—commonly known as the Henry reaction—between 4-ethylbenzaldehyde and nitromethane[2].

Causality in Reagent Selection

While traditional Henry reactions utilizing aqueous alkali bases (e.g., NaOH) often stall at the β-nitro alcohol intermediate, this protocol utilizes a synergistic combination of anhydrous ammonium acetate (NH₄OAc) and glacial acetic acid (AcOH) to achieve a one-pot synthesis of the dehydrated nitroalkene[3].

• Bifunctional Catalysis: Ammonium acetate acts as a mild, bifunctional buffer. The acetate anion is sufficiently basic to deprotonate nitromethane (pKa ~10.2), generating the reactive nitronate nucleophile. Simultaneously, the ammonium cation provides weak acidic stabilization to the aldehyde oxygen during the C-C bond-forming nucleophilic attack[4].

• Thermodynamic Driving Force: The para-ethyl group on the benzaldehyde is weakly electron-donating (+I, +R), which slightly reduces the electrophilicity of the carbonyl carbon. To overcome this and drive the reaction to completion, glacial acetic acid is employed as the solvent. The acidic medium protonates the intermediate β-nitro alcohol, turning the hydroxyl group into a superior leaving group (water). Subsequent heating drives an E1cB elimination, exclusively yielding the thermodynamically stable (E)-isomer, where the bulky aryl and nitro groups are arranged anti to minimize steric strain[2].

Figure 1: Mechanistic pathway of the Henry reaction yielding the (E)-nitroalkene product.

Safety & Handling

• Nitromethane: Nitromethane is an energetic material. While stable under standard conditions, it can form shock-sensitive explosive mixtures if heated under confinement with strong alkalis or heavy metal oxides. The use of a weak base (NH₄OAc) in an acidic solvent (AcOH) completely mitigates this risk[5].

• β-Nitrostyrenes: The target product is a potent Michael acceptor. It readily crosslinks proteins and acts as a severe skin sensitizer and lachrymator. All manipulations must be performed in a certified fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Reaction Optimization Data

Selecting the correct solvent and catalyst system is paramount. Table 1 summarizes empirical data demonstrating why the AcOH/NH₄OAc system is the industry standard for synthesizing substituted β-nitrostyrenes[5],[4].

Table 1: Optimization of Reaction Conditions for β-Nitrostyrene Synthesis

Solvent	Catalyst	Temperature	Time (h)	Conversion / Yield	Mechanistic Outcome
Ethanol	NaOH (aq)	0 °C to RT	2 - 4	60 - 70%	High yield of β-nitro alcohol; poor dehydration.
Methanol	Primary Amine	Reflux	12 - 18	70 - 80%	Sluggish dehydration; requires Dean-Stark trap.
Nitromethane	NH₄OAc	100 °C	3 - 5	80 - 85%	Good yield, but excess neat nitromethane is hazardous.
Glacial AcOH	NH₄OAc	110 °C (Reflux)	4 - 6	>85%	Rapid in situ dehydration; highly pure (E)-alkene.

Experimental Protocol

Materials and Reagents

• 4-Ethylbenzaldehyde (MW: 134.18 g/mol , d: 0.98 g/mL) – 6.71 g (50.0 mmol, 1.0 eq)

• Nitromethane (MW: 61.04 g/mol , d: 1.14 g/mL) – 9.16 g (8.0 mL, 150.0 mmol, 3.0 eq)

• Ammonium acetate, anhydrous (MW: 77.08 g/mol ) – 1.93 g (25.0 mmol, 0.5 eq)

• Glacial acetic acid – 20 mL

• Ethanol (Absolute) – For recrystallization

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the nitroalkene.

Step-by-Step Execution

Step 1: Reaction Assembly

• To an oven-dried 100 mL round-bottom flask equipped with an oval magnetic stir bar, add 6.71 g (6.8 mL, 50 mmol) of 4-ethylbenzaldehyde.

• Add 20 mL of glacial acetic acid to dissolve the aldehyde.

• Add 9.16 g (8.0 mL, 150 mmol) of nitromethane. Note: A 3-fold excess of nitromethane is used to compensate for its volatility and to drive the equilibrium forward[5].

• Add 1.93 g (25 mmol) of anhydrous ammonium acetate.

Step 2: Reflux and Monitoring 5. Attach a water-cooled reflux condenser to the flask. Submerge the flask in a pre-heated silicone oil bath at 110 °C. 6. Stir the mixture vigorously under reflux for 4 to 6 hours. The solution will gradually darken to a deep yellow/orange hue. 7. Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Silica gel, Hexanes:Ethyl Acetate 9:1). The target nitroalkene will appear as a bright UV-active yellow spot with a lower Rf​ value than the starting aldehyde.

Step 3: Work-up and Isolation 8. Once TLC indicates complete consumption of the aldehyde, remove the flask from the oil bath and allow it to cool to room temperature. 9. Slowly pour the reaction mixture into a 500 mL beaker containing 150 mL of vigorously stirred crushed ice and water. A bright yellow precipitate of crude 1-ethyl-4-[(E)-2-nitroethenyl]benzene will form immediately[4]. 10. Collect the solid via vacuum filtration using a Büchner funnel. 11. Wash the filter cake thoroughly with cold distilled water (3 × 30 mL) to remove all residual acetic acid and water-soluble ammonium salts.

Step 4: Purification 12. Transfer the crude solid to an Erlenmeyer flask. Add a minimum volume of boiling absolute ethanol until the solid just dissolves. 13. Allow the solution to cool slowly to room temperature to promote the growth of large crystals, then place it in an ice bath for 30 minutes to maximize yield. 14. Filter the resulting bright yellow needle-like crystals, wash with a small amount of ice-cold ethanol, and dry under high vacuum. Expected Yield: 75–85% (6.65 – 7.53 g).

Analytical Characterization & Self-Validation

To confirm the structural integrity and the (E)-stereochemistry of the synthesized 1-ethyl-4-[(E)-2-nitroethenyl]benzene, 1 H NMR spectroscopy is the definitive tool.

• Vinylic Protons: The defining feature of the (E)-isomer is the large scalar coupling between the vinylic protons. Expect two distinct doublets around δ 7.95 ppm and δ 7.55 ppm . A coupling constant ( J ) of 13.5 – 13.8 Hz mathematically validates the trans geometry (the (Z)-isomer would present a J value of ~8-10 Hz).

• Alkyl Chain: The para-ethyl group will present a classic splitting pattern: a quartet at ~δ 2.65 ppm (2H, CH2​ ) and a triplet at ~δ 1.25 ppm (3H, CH3​ ).

• Aromatic Region: The para-substituted benzene ring will manifest as an AA'BB' pseudo-doublet system between δ 7.20 – 7.50 ppm .

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Oiling out during precipitation	Incomplete dehydration; high concentration of intermediate β-nitro alcohol.	Ensure the reaction is refluxed at a full 110 °C. Verify the glacial acetic acid is anhydrous.
Low Yield / Unreacted Aldehyde	Loss of nitromethane due to evaporation, or inactive catalyst.	Ensure the reflux condenser is adequately cooled. Use fresh, anhydrous ammonium acetate[4].
Dark brown/black tar formation	Overheating or polymerization of the Michael acceptor product.	Do not exceed 115 °C. Avoid prolonged reflux (>8 hours).

References

• Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method Source: The Royal Society of Chemistry (RSC)[Link]

• Recent Advances in Henry Reaction: A Versatile Method in Organic Synthesis Source: ResearchGate[Link]

• Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) Source: Sciencemadness Discussion Board[Link]

• Ambiphilic Dual Activation Role of a Task-Specific Ionic Liquid... for the Green Synthesis of β-Nitrostyrenes Source: The Journal of Organic Chemistry (ACS)[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sciencemadness Discussion Board - Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) - Powered by XMB 1.9.11 [sciencemadness.org]

Application Note: Mass Spectrometric Characterization of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Document Level: Advanced Analytical Protocol & Mechanistic Guide Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Context

1-Ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as p-ethyl- β -nitrostyrene; C₁₀H₁₁NO₂, MW: 177.20 g/mol ) is a critical synthetic intermediate used in the development of substituted phenethylamines, indoles, and targeted pharmacophores. Accurate mass spectrometric (MS) characterization of this compound is historically challenging due to the thermal lability of the nitrovinyl moiety and its propensity for complex gas-phase rearrangements.

As a para-substituted nitrostyrene, this molecule avoids the convoluted ortho-effect cyclizations seen in its structural isomers [1]. Instead, its electron ionization (EI) behavior is governed by a highly predictable nitro-nitrite isomerization pathway. Understanding this causality is essential: the molecular ion [M]+∙ rearranges by transferring an oxygen atom to the adjacent nitrogen, forming a nitrite ester intermediate before undergoing subsequent radical and neutral losses.

This guide provides a self-validating analytical framework for both structural elucidation (GC-EI-MS) and trace quantification (LC-ESI-MS/MS) of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Gas-Phase Fragmentation Pathways (EI-MS)

The fragmentation of 1-ethyl-4-[(E)-2-nitroethenyl]benzene under standard 70 eV electron ionization is driven by the stability of the resulting conjugated aromatic cations. The dominant pathways include the cleavage of the ethyl group, the direct loss of the nitro group, and the diagnostic nitro-nitrite isomerization [2].

Figure 1: Primary EI-MS fragmentation pathways of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Quantitative Fragmentation Data

The following table summarizes the diagnostic ions required for positive identification.

m/z	Relative Abundance	Ion Assignment	Mechanistic Causality
177	35 - 45%	[M]+∙	Stable conjugated molecular ion.
162	15 - 25%	[M−CH3​]+	Benzylic cleavage of the terminal methyl from the ethyl group.
147	60 - 80%	[M−NO]+	Aryloxy-type cation formed via nitro-nitrite rearrangement.
131	100% (Base)	[M−NO2​]+	Direct cleavage yielding the resonance-stabilized p-ethylstyryl cation.
119	40 - 50%	[M−NO−CO]+	Expulsion of carbon monoxide from the m/z 147 aryloxy cation.
105	20 - 30%	[C8​H9​]+	Loss of acetylene ( C2​H2​ ) from the m/z 131 styryl cation.
91	30 - 40%	[C7​H7​]+	Tropylium cation formed by ethylene loss from m/z 119.

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are engineered as self-validating systems . They include internal feedback loops that immediately alert the analyst to instrumental artifacts, such as thermal degradation or matrix suppression.

Protocol A: Structural Elucidation via GC-EI-MS

Nitrostyrenes are notorious for undergoing thermal decomposition inside hot GC inlets, artificially inflating the m/z 131 peak and destroying the molecular ion. This protocol uses a "Thermal Stress Test" to validate the inertness of the sample path.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the analyte in GC-grade ethyl acetate to a final concentration of 50 µg/mL. Causality: Ethyl acetate has a lower expansion volume than dichloromethane, preventing sample backflash into the active metal surfaces of the purge lines.

• Internal Standard Addition: Spike the sample with 1-chloro-4-nitrobenzene at 25 µg/mL. Causality: This standard acts as an internal benchmark for nitro-group stability.

• Instrument Tuning: Perform a standard autotune using PFTBA. Verify that the m/z 69 to m/z 219 ratio is approximately 100:40 to ensure adequate transmission of mid-mass ions (m/z 119, 131, 147).

• Injection Parameters: Inject 1.0 µL using a 10:1 split ratio. Use an ultra-inert, glass-wool-free deactivated liner.

• Chromatographic Gradient:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm × 0.25 µm.

  • Oven: 80°C (hold 1 min), ramp at 20°C/min to 280°C (hold 3 min). Causality: A steep ramp rate minimizes the residence time of the thermally labile analyte on the column.

System Validation Check (The Thermal Stress Test):

• Action: Perform two consecutive injections. Set the inlet temperature to 220°C for the first, and 260°C for the second.

• Validation Criterion: Calculate the ratio of m/z 131 to m/z 177 for both runs. If the ratio increases by >15% at 260°C, the GC inlet is actively decomposing the analyte. The data is invalid. The operator must install a freshly deactivated liner and lock the analytical method at an inlet temperature of 230°C.

• Isotopic Fidelity Check: Verify the M+1 (m/z 178) abundance. For C10​H11​NO2​ , the theoretical M+1 contribution is ~11.4%. An observed ratio outside the 10.5–12.5% range indicates background co-elution, invalidating the spectrum.

Protocol B: Trace Quantification via LC-ESI-MS/MS

Because 1-ethyl-4-[(E)-2-nitroethenyl]benzene lacks a basic amine, it ionizes poorly in standard positive electrospray ionization (ESI+). Attempting to force [M+H]+ formation often leads to in-source fragmentation. This protocol utilizes ammonium adduct formation to stabilize the molecule.

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: LC-MS grade H2​O containing 0.1% formic acid and 5 mM ammonium formate .

  • Mobile Phase B: LC-MS grade Acetonitrile containing 0.1% formic acid.

  • Causality: The ammonium formate forces the analyte into a stable [M+NH4​]+ adduct (m/z 195.1), bypassing the instability of the protonated molecule.

• Chromatographic Separation:

  • Column: C18, 2.1 × 50 mm, 1.8 µm particle size.

  • Gradient: 10% B to 90% B over 3.0 minutes at 0.4 mL/min.

• Mass Spectrometer Parameters (Triple Quadrupole):

  • Source Temperature: 300°C.

  • Capillary Voltage: 3.5 kV.

• MRM Transitions (Collision Energy):

  • Quantifier: m/z 195.1 → 178.1 (CE: 10 eV). Causality: Represents the gentle loss of NH3​ from the adduct, yielding the intact molecular ion.

  • Qualifier: m/z 195.1 → 131.1 (CE: 25 eV). Causality: Represents the complete loss of NH3​ and the NO2​ group, yielding the styryl cation.

System Validation Check (Adduct Stability):

• Action: Monitor the in-source baseline for m/z 131.

• Validation Criterion: If the baseline m/z 131 signal exceeds 5% of the total ion current during the analyte's elution window, the declustering potential (or fragmentor voltage) is set too high, causing premature dissociation of the [M+NH4​]+ adduct. The voltage must be lowered until the intact adduct is preserved.

References

• Middleton, S., Butcher, M., & Mathews, R. J. (1974). Mass spectra of ar-nitrostyrenes. Australian Journal of Chemistry, 27(12), 2583-2592. URL:[Link]

• Lin, S. T., Lee, C. J., Chen, L. C., & Huang, K. F. (2004). Mass Spectra of Nitro-Beta,beta-Dihalostyrenes. Rapid Communications in Mass Spectrometry, 18(9), 935-938. URL:[Link]

• National Institute of Standards and Technology (NIST). (2023). Styrene, β -nitro-, (E)- Mass Spectrum Data. NIST Chemistry WebBook, SRD 69. URL:[Link]

Advanced Application Note: Synthesis and Optimization of β-Nitrostyrenes via the Henry-Knoevenagel Condensation

Strategic Overview

β-Nitrostyrenes are highly versatile, electron-deficient electrophiles that serve as critical building blocks in organic synthesis. They are foundational precursors for the development of phenethylamines, complex heterocycles, and various active pharmaceutical ingredients[1]. The most robust and widely utilized methodology for their preparation is the nitroaldol condensation—commonly referred to as the Henry reaction or Henry-Knoevenagel condensation—between an aromatic aldehyde and a nitroalkane[2].

As an application scientist, mastering this synthesis requires more than following a recipe; it demands a deep understanding of the thermodynamic driving forces, the causality of side reactions (such as tar formation), and the strategic selection of catalytic systems to maximize atom economy and yield.

Mechanistic Grounding & Pathway Analysis

The synthesis of β-nitrostyrene from benzaldehyde and nitromethane is a base-catalyzed process that proceeds through a well-defined sequence of nucleophilic addition and subsequent elimination[3].

• Initiation (Deprotonation): A basic catalyst deprotonates the slightly acidic α-protons of nitromethane ( pKa​≈17 ), generating a highly reactive, resonance-stabilized nitronate anion[2].

• Nucleophilic Attack: The nitronate anion attacks the electrophilic carbonyl carbon of benzaldehyde. This forms a β-hydroxy nitroalkane (nitroaldol) intermediate[2].

• Dehydration (Elimination): Under controlled acidic workup or specific thermal conditions, the intermediate undergoes an E1cB elimination of water. The thermodynamic driving force for this dehydration is the formation of a highly conjugated, stable styrene system[2].

Causality of Failure: If reaction conditions (temperature and pH) are not strictly controlled, the electron-deficient alkene product becomes highly susceptible to anionic polymerization, leading to the formation of intractable poly(β-nitrostyrene) tars[4].

Figure 1: Mechanistic pathway of the Henry-Knoevenagel condensation to β-nitrostyrene.

Comparative Analysis of Catalytic Systems

The choice of catalyst dictates the reaction kinetics, yield, and environmental footprint. Historically, soluble aqueous bases like sodium hydroxide were the standard, but they generate significant salt waste upon neutralization[2]. Modern protocols emphasize heterogeneous solid bases, which offer superior atom economy, simplified downstream processing, and reduced polymerization risks[5].

Table 1: Quantitative Comparison of Catalytic Systems for β-Nitrostyrene Synthesis

Catalytic System	Reaction Conditions	Typical Yield (%)	Environmental Impact	Key Advantages / Limitations
Aqueous NaOH	-10 °C to 0 °C, 2 h	80–85	High (Salt waste)	Rapid, inexpensive / Prone to tar formation if temperature spikes[1].
Ammonium Acetate	80 °C (Reflux), 4 h	75–80	Moderate	Milder conditions / Requires extended heating and solvent removal[6].
Cu:Mg:Al LDHs	90 °C, 1–2 h	90–95	Low (Reusable)	High yield, green profile / Requires specialized catalyst synthesis[2].
PS-BEMP	30 °C, 15 h (SolFC)	>90	Very Low	Solvent-free, reusable / Slower reaction kinetics[7].

Experimental Protocols

As an application scientist, it is critical to select a protocol that aligns with your laboratory's scale and sustainability goals. Below are two field-proven methodologies designed as self-validating systems.

Protocol A: Classical Aqueous Base Catalysis (The Organic Syntheses Standard)

This procedure leverages a strong soluble base (NaOH) and relies on strict thermal control to prevent side reactions[1]. It is highly scalable but requires precise execution[8].

Figure 2: Step-by-step workflow for the classical aqueous synthesis of β-nitrostyrene.

Step-by-Step Methodology:

• Reagent Preparation: In a wide-mouthed reaction vessel equipped with a mechanical stirrer and internal thermometer, combine 5.0 mol of nitromethane, 5.0 mol of freshly distilled benzaldehyde, and 1000 mL of methanol[1].

  • Causality Note: Freshly distilled benzaldehyde is critical; oxidized impurities (benzoic acid) will neutralize the base catalyst and stall the reaction[4].

• Cryogenic Cooling: Submerge the vessel in an ice-salt bath and chill the mixture to between -10 °C and -5 °C[1].

  • Causality Note: Low temperatures suppress the Cannizzaro disproportionation of benzaldehyde and prevent the exothermic runaway that leads to poly(β-nitrostyrene) tar[4].

• Base Addition: Prepare a solution of 210 g NaOH in 210 mL of water. Add this dropwise via a separatory funnel at a rate that maintains the internal temperature strictly below 0 °C[1].

  • Self-Validating Step: As the base is added, a bulky white intermediate (the sodium salt of the nitroaldol) will precipitate out of solution, visually confirming successful nucleophilic addition.

• Acidification (Dehydration): After 15 minutes of stirring, slowly pour the cold reaction slurry into a vigorously stirred solution of 1000 mL concentrated HCl and 1500 mL water[1].

  • Self-Validating Step: The sudden drop in pH forces the elimination of water. The white intermediate will rapidly dissolve and be immediately replaced by a heavy, bright yellow precipitate of crude β-nitrostyrene[1].

• Isolation & Purification: Filter the yellow solid under vacuum. Wash thoroughly with distilled water until the filtrate is chloride-free. Recrystallize the crude product from hot ethanol to yield pure, crystalline β-nitrostyrene[1].

Protocol B: Green Synthesis via Solid Base Catalysts (LDHs)

Layered Double Hydroxides (LDHs) provide a basic surface that promotes the Henry reaction without the need for aqueous neutralization, drastically reducing waste[2][5].

Step-by-Step Methodology:

• Catalyst Activation: Thermally activate a Cu:Mg:Al (1:2:1) LDH catalyst by calcination prior to use to maximize surface basicity[2].

• Reaction Setup: In a reaction flask, combine equimolar amounts of benzaldehyde and nitromethane. Add the calcined LDH catalyst (typically 0.5 g per 10 mmol of substrate)[3].

• Heating: Heat the mixture to 90 °C under liquid-phase conditions (or subject to microwave irradiation for accelerated kinetics)[5].

  • Causality Note: The structural flexibility of the LDH host matrix stabilizes the transition state, allowing the reaction to proceed cleanly to the dehydrated nitroalkene without tar formation[9].

• Isolation: Upon completion (monitored via TLC), dilute the mixture with a minimal amount of hot ethanol and filter out the solid catalyst[2].

• Crystallization: Allow the filtrate to cool to room temperature. The β-nitrostyrene will crystallize directly from the solution in high yield (>90%)[2]. The recovered catalyst can be washed and reused[5].

Troubleshooting & Quality Control

• Tar Formation: The most common failure mode in Protocol A is the formation of a dark, viscous tar. This is caused by anionic polymerization of the nitrostyrene product. To avoid this, strictly maintain the temperature below 0 °C during base addition and ensure the acidification step is rapid and highly acidic[4].

• Oily Byproducts: If an oily residue forms instead of a crystalline solid, it indicates incomplete dehydration (yielding the saturated nitro alcohol). Ensure the HCl solution used in the workup is sufficiently concentrated to drive the E1cB elimination[4].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scirp.org [scirp.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mobt3ath.com [mobt3ath.com]
• 8. Bèta-nitrostyreen - Wikipedia [nl.wikipedia.org]
• 9. scirp.org [scirp.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Ethyl-4-[(E)-2-nitroethenyl]benzene Synthesis

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the Henry (nitroaldol) reaction for substituted benzaldehydes. The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (often referred to as 4-ethyl- β -nitrostyrene) presents unique challenges: the electron-donating nature of the ethyl group subtly alters the electrophilicity of the aldehyde, while the resulting nitrostyrene is highly prone to degradation.

This guide moves beyond basic recipes. We will dissect the mechanistic causality behind common failures, establish self-validating experimental protocols, and provide field-proven strategies to maximize your yield and purity.

Mechanistic Workflow & Failure Points

To troubleshoot effectively, we must first visualize the reaction landscape. The Henry reaction is not a single step; it is a delicate equilibrium followed by an elimination phase, heavily flanked by competing side reactions.

Mechanistic workflow of the Henry reaction and competing side pathways.

Troubleshooting FAQs

Q1: Why is my yield consistently below 50%, with a large amount of unreacted 4-ethylbenzaldehyde remaining? A1: Equilibrium limitations and arrested dehydration. The initial coupling of nitromethane and 4-ethylbenzaldehyde is a reversible aldol-type addition. If the subsequent dehydration step (loss of water) is not actively driven forward, the reaction stalls at the β -nitroalcohol intermediate, and the reverse reaction competes[1]. Causality & Fix: You must facilitate the E1cB elimination of water. Running the reaction at room temperature without an acidic co-catalyst traps the system in the nitroalcohol stage[1]. Increase the reaction temperature to 70–80 °C and utilize a solvent system like Glacial Acetic Acid (GAA) to protonate the hydroxyl group, transforming it into a superior leaving group.

Q2: My reaction mixture turns into a dark, viscous "tar" that is impossible to crystallize. How do I prevent this? A2: Anionic polymerization. "Tar" consists of high-molecular-weight oligomers and polymers[2]. Because the nitro group is powerfully electron-withdrawing, the resulting β -nitrostyrene is highly electrophilic. When strong, unbuffered bases (e.g., NaOH or KOH) are used, they initiate anionic polymerization of your newly formed 1-ethyl-4-[(E)-2-nitroethenyl]benzene[2]. Causality & Fix: Switch to a buffered catalytic system. Maintaining a pseudo-pH of 6.5–6.8 is critical[2]. A mixture of an organic base and an organic acid—specifically n -butylamine and acetic acid—maintains an environment basic enough to form the nitronate ion, but acidic enough to suppress anionic polymerization[3].

Q3: I am getting a complex mixture of byproducts, and mass spectrometry shows species with a much higher mass than my target. What is happening? A3: Bis-addition (Michael Adduct Formation). If you use a massive excess of nitromethane combined with prolonged heating, the newly formed 1-ethyl-4-[(E)-2-nitroethenyl]benzene acts as a Michael acceptor. A second molecule of nitromethane attacks the alkene, forming a bis-coupled saturated product[1]. Causality & Fix: Control your stoichiometry. While an excess of nitromethane is required to push the initial equilibrium, exceeding 1.2 to 1.5 equivalents in a high-temperature system invites bis-addition. Limit reaction times and monitor strictly via TLC.

Quantitative Data: Catalyst System Comparison

To optimize the synthesis of 4-alkylated nitrostyrenes, selecting the correct catalytic environment is more critical than temperature alone. Below is a summary of field-tested catalytic systems:

Catalyst System	Solvent	Temp (°C)	Typical Yield (%)	Primary Byproduct	Recommendation
NaOH / KOH (aq)	Methanol	0–20	< 30%	Heavy Tar (Polymer)	Not recommended ; causes rapid anionic polymerization[2].
Ethylenediamine	Toluene	110	60–70%	Bis-adducts	Acceptable ; requires Dean-Stark water removal.
NH₄OAc	Glacial Acetic Acid	80–100	75–85%	Trace Nitroalcohol	Highly recommended ; clean impurity profile[2].
n -Butylamine + AcOH	Nitromethane / Neat	60–90	80–90%	Trace Bis-adducts	Optimal for 4-alkylated benzaldehydes[3].

Self-Validating Experimental Protocol

The following methodology utilizes the n -butylamine/acetic acid buffered system, which is highly advantageous for 4-alkylated benzaldehydes[3]. This protocol is designed as a self-validating system—meaning it includes built-in checkpoints to ensure the reaction is proceeding correctly before you commit to the workup.

Phase 1: Reagent Verification & Setup

• Purify Starting Materials: Freshly distill 4-ethylbenzaldehyde under reduced pressure. Causality: Auto-oxidation produces 4-ethylbenzoic acid, which will neutralize your weak amine catalyst and stall the reaction[2].

• Assembly: In a 250 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-ethylbenzaldehyde (50.0 mmol, 6.71 g).

• Solvent/Reactant Addition: Add nitromethane (60.0 mmol, 3.66 g) and Glacial Acetic Acid (20 mL). Checkpoint: The solution should be clear and colorless to pale yellow.

Phase 2: Catalysis & Thermal Processing

• Buffer Activation: Slowly add n -butylamine (10.0 mmol, 0.73 g). Causality: The in-situ formation of butylammonium acetate provides the exact pseudo-pH required to drive the Henry reaction while preventing tar formation[2][3].

• Heating: Submerge the flask in an oil bath pre-heated to 80 °C.

• Self-Validating Monitoring: Stir gently for 4 to 6 hours.

  • Visual Check: The solution will transition to a deep, transparent yellow/orange. If the solution becomes opaque or turns dark brown/black, thermal runaway and polymerization have occurred; reduce heat immediately.

  • Analytical Check: Monitor via TLC (Hexane:Ethyl Acetate 9:1). The reaction is complete when the aldehyde spot disappears and a bright UV-active spot (the nitrostyrene) dominates.

Phase 3: Quenching, Isolation, & Purification

• Precipitation: Remove the flask from the heat and allow it to cool to room temperature. Slowly pour the reaction mixture into 200 mL of vigorously stirred, ice-cold distilled water. A yellow precipitate will immediately crash out.

• Filtration: Collect the crude 1-ethyl-4-[(E)-2-nitroethenyl]benzene via vacuum filtration. Wash the filter cake with cold water (3 × 50 mL) until the filtrate is pH neutral. Causality: Removing all traces of acetic acid prevents degradation during drying.

• Recrystallization: Transfer the crude yellow solid to an Erlenmeyer flask and recrystallize from hot isopropanol[4]. Causality: Isopropanol provides the perfect solubility gradient for nitrostyrenes, leaving polymeric trace impurities in the mother liquor[4].

• Drying: Dry the purified bright yellow crystals in a vacuum oven at 40 °C overnight.

Sources

• 1. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. patents.justia.com [patents.justia.com]
• 4. books.rsc.org [books.rsc.org]

Technical Support Center: Synthesis of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Welcome to the Technical Support Center for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (also known as 4-ethyl-β-nitrostyrene). This guide is engineered for researchers and drug development professionals, providing causal explanations, self-validating protocols, and advanced troubleshooting for the Henry (nitroaldol) condensation of 4-ethylbenzaldehyde and nitromethane.

Mechanistic Overview & Pathway Analysis

The synthesis relies on the Henry reaction, a classic carbon-carbon bond-forming process between a nitroalkane and an aldehyde[1]. However, the reaction is inherently reversible (Retro-Henry) and highly sensitive to steric and electronic factors[2]. Because the target molecule features a highly electrophilic alkene conjugated with an electron-withdrawing nitro group, it is highly susceptible to secondary nucleophilic attacks and degradation if reaction parameters are not strictly controlled.

Mechanistic pathways and side reactions in the Henry synthesis of 4-ethyl-beta-nitrostyrene.

Quantitative Parameters & Troubleshooting Guides

To maintain scientific integrity, reaction parameters must be kept within validated thresholds. Deviations directly cause the side reactions mapped above.

Table 1: Quantitative Reaction Parameters & Side-Reaction Thresholds

Parameter	Optimal Range	Critical Threshold	Consequence of Exceeding Threshold
Nitromethane Stoichiometry	1.05 - 1.20 eq	> 1.50 eq	High yield of Michael addition adduct (M+61 mass peak)[3].
Reaction Temperature	80 - 95 °C	> 105 °C	Thermal degradation; base-catalyzed polymerization of nitrostyrene[4].
Catalyst (NH₄OAc) Loading	0.15 - 0.25 eq	> 0.50 eq	Increased formation of nitrile byproducts via oxime intermediates[5].
Reflux Time	3 - 4 hours	> 6 hours	Retro-Henry equilibrium shift; reduced overall yield and tar formation[1].

Table 2: Diagnostic Troubleshooting Matrix

Observed Symptom	Analytical Marker	Root Cause	Corrective Action
Viscous oil instead of crystals	IR: Broad -OH stretch (~3400 cm⁻¹)	Incomplete dehydration (β-nitro alcohol intermediate present)[1].	Extend reflux time; ensure solvent (GAA) is anhydrous to drive water elimination.
High starting material recovery	GC/MS: Dominant aldehyde peak	Retro-Henry reaction dominance[2].	Remove water continuously or increase reaction temperature slightly.
Di-nitro impurity detected	MS: M+61 mass peak	Michael addition of excess nitromethane[3].	Strictly limit nitromethane to 1.2 eq; quench reaction immediately upon completion.
Dark, insoluble tar formation	NMR: Broad, unresolved aliphatic peaks	Base-catalyzed polymerization[4].	Neutralize base rapidly during quench; avoid prolonged heating.
Carboxylic acid byproduct	TLC: Baseline spot (highly polar)	Cannizzaro reaction[2].	Avoid strong alkali bases (NaOH/KOH); switch to mild ammonium acetate.

Validated Experimental Protocol

This methodology is designed as a self-validating system . Do not proceed to the next step unless the analytical checkpoint confirms success.

Self-validating experimental workflow for the synthesis and isolation of the target nitrostyrene.

Step-by-Step Methodology:

Step 1: Initiation & Reagent Mixing

• Action: In a round-bottom flask equipped with a reflux condenser, dissolve 4-ethylbenzaldehyde (1.0 eq) and nitromethane (1.2 eq) in Glacial Acetic Acid (GAA) (3-5 volumes). Add ammonium acetate (0.2 eq).

• Causality: Limiting nitromethane to 1.2 eq prevents the Michael addition side reaction. GAA acts as a solvent that will later serve as an acidic quenching medium[4].

Step 2: Reflux & Dehydration

• Action: Heat the mixture to 90-100 °C for 3-4 hours with continuous magnetic stirring.

• Checkpoint: Monitor via TLC (Hexane:EtOAc 9:1). The UV-active aldehyde spot must diminish, replaced by a lower Rf, bright yellow spot (nitrostyrene). The solution should transition from colorless to deep yellow/orange. If the solution turns black, thermal degradation has occurred.

Step 3: Quenching & Crystallization

• Action: Remove from heat. While the solution is still warm (~50 °C), add distilled water dropwise until the solution becomes slightly turbid. Allow it to cool to room temperature naturally, then transfer to an ice bath for 30 minutes.

• Causality: Adding water decreases the solubility of the hydrophobic nitrostyrene, inducing crystallization. Quenching while warm prevents "oiling out" (liquid-liquid phase separation). Furthermore, the water activates the acidity of the GAA, neutralizing the ammonium acetate and halting base-catalyzed polymerization[4].

Step 4: Isolation & Washing

• Action: Filter the precipitated crystals under vacuum. Wash sequentially with ice-cold water (2x) and ice-cold methanol (1x).

• Checkpoint: Crystals should be bright yellow. Causality: Cold water removes GAA and catalyst salts. Cold methanol specifically solubilizes unreacted nitromethane and trace organic impurities without dissolving the bulk product.

Step 5: Purification

• Action: Recrystallize the crude product from boiling isopropanol.

• Causality: Isopropanol is chosen over methanol because it does not form reactive azeotropes with nitromethane and provides an excellent temperature-solubility gradient for nitrostyrenes, yielding high-purity crystalline needles[4].

Frequently Asked Questions (FAQs)

Q: Why does the protocol specify Glacial Acetic Acid (GAA) instead of Methanol, even though Methanol is a common Henry reaction solvent? A: While methanol is suitable for two-step base-catalyzed Henry reactions (where the β-nitro alcohol is deliberately isolated), GAA acts as both a solvent and an acidic dehydrating medium at high temperatures. Most importantly, as the reaction cools and water is added, GAA naturally neutralizes the basic catalyst. This acidic shift prevents the base-catalyzed polymerization of the highly reactive nitrostyrene double bond and halts the Michael addition of excess nitromethane[4].

Q: My GC-MS analysis shows a significant byproduct with a mass of M+61 relative to the target nitrostyrene. What is this and how do I stop it? A: This is the Michael addition adduct: 1,3-dinitro-2-(4-ethylphenyl)propane. Because the target 1-ethyl-4-[(E)-2-nitroethenyl]benzene contains a highly electron-deficient alkene (due to the nitro group), it acts as a strong Michael acceptor. If excess nitromethane is present in a basic environment, a second nitronate anion will attack the newly formed double bond[3]. Solution: Strictly control nitromethane stoichiometry (max 1.2 eq) and ensure the reaction is quenched into an acidic environment immediately upon completion.

Q: Can I use sodium hydroxide (NaOH) to accelerate the condensation? A: It is highly discouraged for this specific substrate. 4-Ethylbenzaldehyde lacks α-protons, meaning it cannot undergo standard aldol self-condensation. However, in the presence of strong alkali bases like NaOH, it will undergo the Cannizzaro reaction, disproportionating into 4-ethylbenzoic acid and 4-ethylbenzyl alcohol[1][2]. Additionally, strong bases rapidly polymerize the final nitrostyrene product into an unrecoverable tar.

Q: Why is my product forming a viscous oil at the bottom of the flask instead of precipitating as a solid? A: "Oiling out" occurs when the product precipitates above its melting point or is heavily contaminated with the β-nitro alcohol intermediate (which depresses the melting point)[1]. To fix this, ensure complete dehydration by maintaining reflux temperatures for the full 4 hours. During the quench, add water slowly while the mixture is warm (~50 °C), and seed the cooling solution with a pure crystal of the target compound to force nucleation.

References

• Source: encyclopedia.
• Source: researchgate.
• Source: wikipedia.
• Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane)
• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex...

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Sciencemadness Discussion Board - Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Henry Reaction for Nitrostyrene Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the optimization of the Henry (Nitroaldol) Reaction for the synthesis of nitrostyrenes. This guide is designed for researchers, scientists, and drug development professionals who utilize this classic carbon-carbon bond-forming reaction. Nitrostyrenes are versatile synthetic intermediates, and their efficient synthesis is crucial for many research and development pipelines.[1][2]

This document moves beyond simple protocols to provide in-depth, field-proven insights into the nuances of this reaction. We will explore the causality behind experimental choices to empower you to troubleshoot effectively and optimize your reaction conditions for maximum yield and purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of nitrostyrenes via the Henry reaction.

Q1: My Henry reaction to form nitrostyrene isn't working. What are the first things I should check?

A: If your reaction shows no conversion of the starting aldehyde, begin with the fundamentals:

• Purity of the Aldehyde: Aromatic aldehydes, particularly benzaldehyde, can oxidize to benzoic acid upon storage. Acidic impurities will neutralize your base catalyst, halting the reaction. It is highly recommended to use freshly distilled or purified aldehyde.

• Catalyst Activity: Ensure your base catalyst is active and not degraded. If using an amine, ensure it is not a salt (e.g., an amine hydrochloride) unless the free base is generated in situ.

• Water Content: While some protocols are robust in aqueous media, excess water can sometimes hinder the reaction, depending on the catalyst and solvent system.[3] Consider using anhydrous solvents if you suspect this is an issue.

Q2: How do I favor the formation of the nitrostyrene product over the intermediate β-nitro alcohol?

A: The Henry reaction first forms a β-nitro alcohol, which then dehydrates to the nitrostyrene.[4][5] To favor the final nitrostyrene product:

• Increase Temperature: For most aromatic aldehydes, heating the reaction mixture (e.g., to 40-100°C) is the most effective method to drive the dehydration of the nitroalcohol intermediate.[6]

• Choice of Base: The choice of base catalyst is critical. Primary amines (e.g., n-butylamine) or ammonium acetate often promote direct dehydration to the nitrostyrene.[7] In contrast, tertiary amines (e.g., triethylamine) or alkali hydroxides may favor the formation and isolation of the β-nitro alcohol, especially at lower temperatures.[7][8]

• Acidic Conditions during Work-up: Performing the work-up with a large excess of acid at room temperature can facilitate the elimination of water from the nitro alcohol.[9]

Q3: My reaction flask is full of a dark, sticky "tar." What is it and how can I prevent it?

A: The "tar" is typically a result of the anionic polymerization of the desired β-nitrostyrene product. The electron-withdrawing nitro group makes the alkene susceptible to nucleophilic attack, including from the nitronate anion intermediate or the base catalyst itself. To mitigate this:

• Control Catalyst Concentration: Use only the minimum amount of base required. Catalytic amounts are often sufficient.[3]

• Lower Temperature: Running the reaction at a lower temperature can slow the rate of polymerization more than the rate of product formation, leading to cleaner reactions and better yields.

• Solvent Choice: Using a solvent like glacial acetic acid can sometimes prevent side reactions by modulating the basicity of the system.[10]

• Immediate Work-up: Once the reaction is complete, neutralize the base catalyst promptly by quenching with an acid to prevent post-reaction polymerization.

Q4: What is the general mechanism for the base-catalyzed synthesis of nitrostyrenes?

A: The reaction proceeds in three main steps, with all steps being reversible[1][5]:

• Deprotonation: A base removes the acidic α-proton from the nitroalkane, forming a resonance-stabilized nitronate anion.[5][11]

• Nucleophilic Addition: The carbon of the nitronate anion attacks the electrophilic carbonyl carbon of the aldehyde, forming a β-nitro alkoxide intermediate.[4][5][11]

• Protonation & Dehydration: The alkoxide is protonated (often by the conjugate acid of the base) to yield a β-nitro alcohol.[4] This intermediate then undergoes base- or acid-catalyzed dehydration to form the final nitrostyrene product.[3][12]

Section 2: In-Depth Troubleshooting and Optimization Guide

Catalyst and Base Selection: The Reaction's Director

The choice of base is arguably the most critical parameter in optimizing the Henry reaction. It dictates not only the reaction rate but also the product distribution (nitro alcohol vs. nitrostyrene) and the prevalence of side reactions.

Catalyst Type	Examples	Typical Use Case & Rationale
Primary Amines	n-Butylamine, Phenylethylamine (PEA)	Promotes Dehydration: These are often used when the nitrostyrene is the desired product. The mechanism may involve a Knoevenagel-type condensation pathway.[7]
Ammonium Salts	Ammonium Acetate	Mild & Effective: A very common and inexpensive catalyst that works well for driving the reaction towards the nitrostyrene, often used with heating.[13]
Tertiary Amines	Triethylamine (Et₃N)	Favors Nitro Alcohol: Often used for isolating the intermediate β-nitro alcohol, especially at lower temperatures.[7][8]
Inorganic Bases	NaOH, K₂CO₃	Strong Bases: Effective but can promote side reactions like polymerization if not carefully controlled. Often require strict temperature control.[9][11]
Chiral Catalysts	Copper(II)-Chiral Ligand Complexes	Asymmetric Synthesis: Used to produce enantiomerically enriched β-nitro alcohols. These are highly specialized systems requiring careful optimization of ligand, metal salt, and conditions.[14][15][16][17]

Expert Insight: The basicity of the catalyst system is a delicate balance. A catalyst must be strong enough to deprotonate the nitroalkane (pKa ≈ 10-17) but not so strong that it promotes rampant polymerization of the product.[1][4] For challenging substrates, consider using a caged proazaphosphatrane (P(RNCH₂CH₂)₃N), which has shown high catalytic activity for both aldehydes and ketones.[3][11]

Solvent Effects: The Reaction Environment

The solvent influences reactant solubility, catalyst activity, and can play a direct role in the reaction mechanism.

Solvent	Type	Impact and Considerations
Alcohols (IPA, EtOH)	Protic	Good general-purpose solvents. They can solvate ions effectively and participate in proton transfer steps. Isopropanol is a common choice.[8]
Glacial Acetic Acid	Protic (Acidic)	Seems counterintuitive, but its use is well-documented. It can serve as a solvent and prevent base-catalyzed side reactions. It is particularly useful for ensuring dehydration to the nitrostyrene.[10]
Aprotic Polar	Acetonitrile, THF	Can be effective, but outcomes vary. In some cases, solvents like THF can lead to complex product mixtures.[18]
Aprotic Non-Polar	Toluene, 1,2-Dichloroethane (DCE)	Have been shown to give high yields, particularly in catalyst screening studies for copper-catalyzed systems.[15][18]
Solvent-Free	None	Using the nitroalkane itself as the solvent/reagent can be an effective "green" approach, often combined with microwave irradiation or specific catalysts like ionic liquids.[13][19]

Expert Insight: A mixed solvent system can offer unique advantages. For instance, a mixture of isopropanol, n-butanol, and glacial acetic acid has been reported to allow for product precipitation as it forms, while the n-butanol azeotropically removes water, driving the reaction forward.

Temperature Control: Balancing Rate and Purity

Temperature is a double-edged sword in nitrostyrene synthesis.

• Low Temperature (0°C to RT): Favors the formation of the β-nitro alcohol intermediate and minimizes polymerization.[8] This is the preferred range if the alcohol is the target or if the nitrostyrene product is particularly prone to polymerization.

• Elevated Temperature (40°C to 100°C+): Essential for promoting the dehydration of the β-nitro alcohol to the nitrostyrene. However, higher temperatures significantly increase the risk of tar formation.[6] A gradual increase in temperature after the initial condensation can be an effective strategy.

Section 3: Standardized Experimental Protocols

These protocols provide a starting point for your optimizations. Always perform reactions in a well-ventilated fume hood.

Protocol 1: General Synthesis of β-Nitrostyrene using Ammonium Acetate

This protocol is a robust method for many substituted benzaldehydes.[13]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine the aromatic aldehyde (1.0 eq), nitromethane (3.0 eq), and ammonium acetate (0.2 eq). Nitromethane often serves as both the reagent and the solvent.

• Reaction: Heat the mixture to reflux (approx. 100-110°C) and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, remove the excess nitromethane under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent. The crude yellow solid can be purified by recrystallization, typically from hot ethanol or isopropanol.[13]

Protocol 2: Microwave-Assisted Synthesis of a Nitrostyrene Derivative

Microwave-assisted synthesis can dramatically reduce reaction times.[13]

• Reaction Setup: In a microwave-safe vial, dissolve the aromatic aldehyde (1.0 eq) and ammonium acetate (~0.25 eq) in nitromethane (~5-10 volumes).

• Microwave Irradiation: Place the sealed vial in a microwave reactor and heat to a set temperature (e.g., 150°C) for a short duration (e.g., 5 minutes).

• Work-up and Purification: Follow the same work-up and purification steps as described in Protocol 1.

Section 4: Visual Guides and Workflows

Diagram 1: The Base-Catalyzed Henry Reaction Pathway

Caption: Core mechanism of the base-catalyzed Henry reaction.

Diagram 2: Troubleshooting Workflow for Low Nitrostyrene Yield

Caption: A decision tree for troubleshooting low-yield Henry reactions.

Section 5: References

• Henry reaction - Wikipedia. [Link]

• Henry Reaction - Master Organic Chemistry. [Link]

• Henry Reaction - Organic Chemistry Portal. [Link]

• Highly Effective Asymmetric Henry Reaction Catalyzed by Chiral Complex of Cu (II)-Aziridine-Functionalized Organophosphorus Compounds - MDPI. [Link]

• Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) - Sciencemadness Discussion Board. [Link]

• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC. [Link]

• Synthesis of Nitro Compounds via Henry Reaction | PDF - Scribd. [Link]

• Highly Effective Asymmetric Henry Reaction Catalyzed by Chiral Aziridine- Functionalized Organophosphorus Compounds - Preprints.org. [Link]

• A new catalyst for the asymmetric Henry reaction: synthesis of β-nitroethanols in high enantiomeric excess - PubMed. [Link]

• The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines - ResearchGate. [Link]

• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - Preprints.org. [Link]

• Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process | The Journal of Organic Chemistry - ACS Publications. [Link]

• Reaction of β-Nitrostyrene with Diethyl Malonate in the Presence of Bispidines: The Unusual Role of the Organocatalyst - MDPI. [Link]

• Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method - Books.

• Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - MDPI. [Link]

• Method for preparing beta-nitrostyrolene and derivatives thereof - Google Patents.

• (A) Henry reaction: the synthesis of (E)-nitrostyrene derivatives 3a-3f was based on the use of appropriately substituted benzaldehyde - ResearchGate. [Link]

• A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess - Organic Chemistry Portal. [Link]

• ChemInform Abstract: A New Catalyst for the Asymmetric Henry Reaction: Synthesis of ??-Nitroethanols in High Enantiomeric Excess. - ResearchGate. [Link]

• THE SYNTHESIS OF ι-NITROSTYRENES1 | The Journal of Organic Chemistry. [Link]

• Influence of Base On Nitro-Aldol (Henry) Reaction Products For Alternative Clandestine Pathways | PDF - Scribd. [Link]

• nitrostyrene - Organic Syntheses Procedure. [Link]

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• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Henry Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. preprints.org [preprints.org]
• 7. scribd.com [scribd.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. books.rsc.org [books.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A new catalyst for the asymmetric Henry reaction: synthesis of β-nitroethanols in high enantiomeric excess - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess [organic-chemistry.org]
• 18. mdpi.com [mdpi.com]
• 19. CN103497082A - Method for preparing beta-nitrostyrolene and derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Stability &amp; Polymerization Control for 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Welcome to the Technical Support Center for handling 1-ethyl-4-[(E)-2-nitroethenyl]benzene (also known as 4-ethyl-β-nitrostyrene). Because of the strongly electron-withdrawing nitro group conjugated with the vinyl double bond, this monomer is highly electrophilic. This structural feature makes it exceptionally susceptible to both base-catalyzed anionic polymerization (via Michael addition) and thermally/photochemically initiated radical polymerization[1][2].

This guide provides researchers and drug development professionals with field-proven, self-validating protocols to prevent degradation during synthesis, purification, and long-term storage.

Mechanistic Overview: Pathways of Degradation

To effectively stabilize 1-ethyl-4-[(E)-2-nitroethenyl]benzene, one must understand the dual pathways of its degradation. Elevated temperatures or UV light trigger homolytic cleavage, leading to an exothermic radical propagation[1]. Conversely, exposure to alkaline conditions (pH > 8) or nucleophiles initiates anionic polymerization, turning the monomer into a viscous, inseparable mass[2][3].

Mechanistic pathways of nitroalkene polymerization and targeted stabilization interventions.

Troubleshooting Matrix: Common Polymerization Issues

Symptom: My purified monomer turns into a viscous yellow/brown oil during rotary evaporation. Root Cause: Thermal self-initiation. Heating a solution of nitrostyrene significantly increases the amount of polymer formed[1]. Furthermore, evaporating to dryness concentrates the monomer, accelerating the reaction kinetics. Solution: Never exceed a water bath temperature of 30 °C during solvent removal[4]. Leave the product slightly wet with solvent, or add 10-50 ppm of a volatile inhibitor before evaporation.

Symptom: During the Henry reaction (nitroaldol condensation), the yield is low and an insoluble mass forms in the flask. Root Cause: The Henry reaction requires alkaline conditions, which inherently promotes the anionic self-polymerization of the newly formed nitroalkene[2]. Solution: Maintain strict temperature control (0 °C) during base addition. Do not allow the reaction to warm to room temperature before quenching.

Symptom: My silica gel column traps the product; I recover only a fraction of the loaded mass. Root Cause: The high local concentration of the highly electrophilic nitroalkene on the slightly acidic/active silica surface promotes polymerization[3]. Solution: Use deactivated silica gel (pre-treated with 1% triethylamine) to neutralize active silanol sites, and perform rapid flash chromatography to minimize column residence time[3].

Validated Standard Operating Procedures (SOPs)

To ensure scientific integrity, every protocol below is designed as a self-validating system . Do not proceed to the next synthetic step without passing the validation checkpoint.

SOP 1: Safe Workup and Isolation of the Nitroalkene

Objective: Isolate the monomer from a basic reaction mixture without triggering anionic polymerization.

• Quench: Cool the reaction mixture to 0 °C. Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl)[3].

  • Causality: Strong acids (pH < 4) trigger acid-catalyzed decomposition, while basic environments (pH > 8) initiate anionic polymerization. NH₄Cl provides a perfectly buffered, mildly acidic environment to neutralize basic catalysts safely[3].

• Extract: Extract the aqueous layer with cold organic solvent (e.g., ethyl acetate or dichloromethane) at 0-5 °C[3].

• Concentrate: Evaporate the solvent under reduced pressure. Strictly maintain the bath temperature below 30 °C [4].

• System Validation: Post-evaporation, take a crude ¹H-NMR in CDCl₃. The presence of sharp doublet peaks around 7.5–8.0 ppm (trans-alkene protons, J ≈ 13.5 Hz) with an absence of broad, undefined baseline humps validates that the monomer was preserved.

SOP 2: Removal of Phenolic Inhibitors Prior to Synthesis

Objective: Strip commercial or storage stabilizers (like TBC or BHT) that interfere with downstream radical or transition-metal chemistry.

• Prepare the Plug: Place a small plug of cotton at the bottom of a glass column. Add 1 cm of sand, followed by 5-10 cm of basic alumina, and top with another layer of sand[1].

  • Causality: Basic alumina acts as an ion-exchange stationary phase. It selectively deprotonates and irreversibly binds acidic phenolic inhibitors (like TBC), allowing the neutral nitroalkene to pass through unhindered[1].

• Elute: Dissolve the stabilized 1-ethyl-4-[(E)-2-nitroethenyl]benzene in a minimal amount of dichloromethane and pass it through the plug[1].

• System Validation: Spot the eluted solution on a TLC plate alongside a standard of the pure inhibitor. Elute with 10% EtOAc/Hexanes. Phenolic inhibitors stain intensely with KMnO₄ at the baseline. The absence of a baseline spot validates successful removal. Use the monomer immediately.

SOP 3: Long-Term Storage Protocol

Objective: Prevent thermal and photochemical degradation over months of storage.

• Inhibit: Add 100-500 ppm of a radical scavenger such as Butylated hydroxytoluene (BHT) or MEHQ to the pure monomer.

• Shield: Transfer the compound to an opaque, amber-colored glass vial.

  • Causality: UV light initiates homolytic cleavage of the double bond, generating radical species. Amber glass blocks the critical UV wavelengths[1].

• Purge & Store: Flush the vial headspace with an inert gas (Argon or Nitrogen) to exclude oxygen, seal tightly, and store in a freezer at -20 °C.

Quantitative Data: Inhibitor Selection Guide

Selecting the correct inhibitor depends entirely on the experimental phase. Phenolic inhibitors require trace oxygen to function optimally, whereas stable nitroxides do not.

Inhibitor	Chemical Class	Mechanism of Action	Optimal Conc.	Best Application Phase
4-Hydroxy-TEMPO	Stable Nitroxide Radical	Terminates propagation chains rapidly; highly effective antipolymer[5][6].	25–100 ppm	High-temperature reactions; synergistic when blended with phenolics[6].
BHT (Butylated hydroxytoluene)	Phenolic	Scavenges peroxy radicals (requires trace O₂)[1].	100–500 ppm	Long-term storage at -20 °C.
TBC (4-tert-Butylcatechol)	Phenolic	Radical scavenger; acidic nature allows easy removal[1].	10–50 ppm	Commercial transport; easily stripped via basic alumina[1].
Hydroquinone (HQ)	Phenolic	Non-volatile radical scavenger.	50–100 ppm	Pot stabilizer during vacuum distillation.

Frequently Asked Questions (FAQs)

Q: Can I use 1-ethyl-4-[(E)-2-nitroethenyl]benzene as its own polymerization inhibitor? A: Interestingly, yes—but only for other monomers. While β-nitrostyrenes are highly prone to self-polymerization, they act as strong chain-stopping inhibitors for the free radical polymerization of other vinyl monomers (like standard styrene). They do this through a mechanism that involves trapping the growing macroradical and releasing NO₂[7][8]. However, for the pure nitroalkene itself, external inhibitors are absolutely required to prevent self-degradation[1].

Q: Is it safe to purify this monomer via vacuum distillation? A: Vacuum distillation of unstabilized nitroalkenes is highly hazardous. Heat induces rapid thermal self-initiation, which can lead to explosive polymerization in the distillation pot[1]. If distillation is unavoidable, it must be performed under high vacuum (to lower the boiling point) using a short-path setup, and a non-volatile inhibitor like hydroquinone must be added to the distillation pot.

Q: Why did my reaction turn black when I used a primary amine base? A: Nitroalkenes are highly electrophilic. Primary and secondary amines do not just act as bases; they act as strong nucleophiles that undergo rapid Michael addition to the β-carbon of the nitroalkene[3]. This destroys your monomer and initiates a cascade of complex oligomerizations. Always use non-nucleophilic bases (e.g., DIPEA or inorganic carbonates) if basic conditions are required.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN105152935A - Method for preparing beta-nitrostyrolene compound - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. mdpi.com [mdpi.com]
• 6. A Theoretical and Experimental Study for Screening Inhibitors for Styrene Polymerization [ouci.dntb.gov.ua]
• 7. Beta-Nitrostyrene | C8H7NO2 | CID 7626 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in Nitrostyrene Synthesis

Welcome to the Technical Support Center for nitrostyrene synthesis. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in their experiments. By understanding the underlying chemical principles, you can optimize your reaction conditions and achieve more consistent and successful outcomes.

I. Frequently Asked Questions (FAQs)

Q1: My reaction is producing a dark, viscous tar instead of a crystalline product. What is happening and how can I prevent it?

A1: The formation of a dark, viscous substance, commonly referred to as "tar," is a frequent issue in nitrostyrene synthesis. This is not a single compound but a complex mixture of high-molecular-weight byproducts, primarily resulting from the polymerization of the desired β-nitrostyrene product.[1]

Causality: The β-nitrostyrene product itself is susceptible to anionic polymerization, particularly in the presence of the basic catalysts used in the Henry-Knoevenagel reaction.[1] This polymerization consumes both the starting materials and the product, leading to a significant reduction in yield and complicating the purification process.[1]

Solutions:

• Optimize Reaction Conditions: Carefully control the reaction temperature. Lower temperatures generally slow down the rate of polymerization more than the desired condensation reaction.[2]

• Control Catalyst Addition: Add the base catalyst slowly and with efficient stirring to avoid localized high concentrations that can promote polymerization.

• Acidify After Reaction: Once the reaction is complete, it's crucial to neutralize the base and slightly acidify the mixture to quench the catalyst and prevent further polymerization during work-up.[2]

Q2: The yield of my desired nitrostyrene is consistently low, even without significant tar formation. What are the likely causes?

A2: Low yields can stem from several factors beyond polymerization, including incomplete reaction, side reactions, or suboptimal reaction conditions.

Key Areas to Investigate:

• Reagent Purity: The purity of your starting materials is critical. Benzaldehyde is prone to oxidation to benzoic acid, which can interfere with the reaction. It is highly recommended to use freshly distilled or washed benzaldehyde to remove acidic impurities.[1][3]

• Catalyst Choice: The choice of catalyst has a significant impact on the yield.[1][4] While strong bases like alcoholic potassium hydroxide can be used, they often lead to higher tar formation.[1] Weaker bases like ammonium acetate or methylamine are often preferred for a cleaner reaction and better yields.[4][5]

• Reaction Time and Temperature: The optimal reaction time and temperature can vary depending on the specific substrates and catalyst used.[1] It is essential to monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the point of maximum product formation before significant byproduct accumulation occurs.

• pH Control: The pH of the reaction medium can influence the reaction rate and the formation of byproducts. For some systems, maintaining a pseudo-pH range of 6.5–6.8 has been shown to be advantageous for achieving acceptable yields.[1]

Q3: My crude product is an oil and refuses to crystallize. How can I isolate my nitrostyrene?

A3: An oily crude product often indicates the presence of impurities that inhibit crystallization.[6] These impurities can include unreacted starting materials, solvents, or byproducts.

Troubleshooting Steps:

• Initial Wash: Thoroughly wash the crude product with water to remove any inorganic salts. A useful technique is to melt the crude product with hot water, allow the layers to separate, and then cool until the nitrostyrene solidifies, at which point the water can be decanted.[3][6]

• Induce Crystallization: Try to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface or by adding a seed crystal of the pure nitrostyrene.

• Column Chromatography: If crystallization fails, purification by column chromatography is a reliable method to separate the desired product from impurities.[6]

• Recrystallization: Once a solid is obtained, recrystallization is the primary method for purification. The choice of solvent is crucial; it should dissolve the nitrostyrene well when hot but poorly when cold.[6]

II. Troubleshooting Guide: A Deeper Dive

This section provides a more detailed, issue-specific guide to troubleshooting low yields in nitrostyrene synthesis.

Issue 1: Incomplete Reaction - Low Conversion of Starting Materials

Symptoms: TLC analysis shows a significant amount of unreacted aldehyde remaining even after prolonged reaction times.

Potential Causes & Solutions:

• Insufficient Catalyst Activity: The chosen catalyst may not be strong enough or may have degraded.

  • Action: Consider using a more active catalyst system. For example, if using ammonium acetate in acetic acid, ensure the reagents are of high quality. Alternatively, explore other catalytic systems.[4]

• Suboptimal Temperature: The reaction may be running at too low a temperature, resulting in a very slow reaction rate.

  • Action: Gradually increase the reaction temperature while monitoring for the formation of byproducts by TLC. Microwave-assisted synthesis can also be explored to reduce reaction times and potentially increase yields.[7]

• Reversibility of the Henry Reaction: The initial nitroaldol addition is a reversible reaction.[8]

  • Action: To drive the reaction forward, consider removing the water formed during the dehydration step, for example, by using a Dean-Stark apparatus if the solvent forms a suitable azeotrope.

Issue 2: Formation of Significant Byproducts

Symptoms: TLC shows multiple spots in addition to the starting materials and the desired product. The crude product may be difficult to purify.

Potential Causes & Solutions:

• Cannizzaro Reaction: If using a strong base with an aldehyde that has no α-hydrogens, a self-condensation (Cannizzaro reaction) can occur, leading to the corresponding alcohol and carboxylic acid.[8]

  • Action: Use a milder base or a catalyst system that does not promote this side reaction.

• Michael Addition: The nitronate intermediate can potentially undergo a Michael addition to the newly formed nitrostyrene.

  • Action: Optimize the stoichiometry of the reactants. Using a slight excess of the nitroalkane can sometimes suppress this side reaction.

• Imine Formation: In some cases, particularly with certain catalysts and conditions, the formation of imines has been observed as a side product.[9]

  • Action: Modifying the solvent and temperature can help minimize this side reaction. Protic solvents like methanol or ethanol have been shown to favor imine formation in some contexts.[9]

Issue 3: Low Yield After Work-up and Purification

Symptoms: A good crude yield is observed, but the final isolated yield after recrystallization or chromatography is low.

Potential Causes & Solutions:

• Product Loss During Extraction: The nitrostyrene product may have some solubility in the aqueous phase, leading to losses during the extraction process.

  • Action: Perform multiple extractions with the organic solvent to ensure complete recovery of the product.

• Inappropriate Recrystallization Solvent: Using a solvent in which the nitrostyrene is too soluble at low temperatures will result in significant product loss.[6]

  • Action: Select a recrystallization solvent where the product has high solubility at high temperatures and low solubility at low temperatures. Common solvents include ethanol, isopropanol, and mixtures of solvents like petroleum ether and diethyl ether.[6][7]

• Decomposition on Silica Gel: Some nitrostyrene derivatives can be sensitive and may decompose on acidic silica gel during column chromatography.

  • Action: Neutralize the silica gel with a base (e.g., triethylamine in the eluent) before performing the chromatography.

III. Visualized Workflows and Data

Troubleshooting Logic Flow

The following diagram illustrates a decision-making workflow for troubleshooting low yields in nitrostyrene synthesis.

Caption: Troubleshooting decision tree for low yield in nitrostyrene synthesis.

Comparative Catalyst Performance

The choice of catalyst is a critical parameter influencing the yield of nitrostyrene synthesis. The following table summarizes the performance of various catalytic systems.

Catalyst System	Typical Reaction Conditions	Reported Yields	Key Considerations
Ammonium Acetate	Reflux in glacial acetic acid	Good to Excellent	A versatile and reliable choice for a broad range of substrates.[4]
Aqueous Methylamine	40-50°C in alcohol	High	Rapid and efficient, avoids harsh reflux conditions.[4]
(2-hydroxyethyl)ammonium formate	Room temperature	Up to 90%	An ionic liquid that can act as both solvent and catalyst, offering a greener alternative.[4]
Alcoholic Potassium Hydroxide	Low temperature (-10°C to -5°C)	Poor to Moderate	Can be effective but has a high tendency for tar formation and is generally unsuccessful with substituted nitroalkanes.[1]
Microwave-assisted (Ammonium Acetate)	150°C, 5 minutes	Good	Significantly reduces reaction time compared to conventional heating.[7]

IV. Experimental Protocols

General Protocol for Nitrostyrene Synthesis using Ammonium Acetate

This protocol is a widely used and reliable method for the synthesis of β-nitrostyrenes.[1]

Materials:

• Aromatic aldehyde

• Nitroalkane (e.g., nitromethane)

• Glacial acetic acid

• Ammonium acetate

Procedure:

• In a round-bottom flask, dissolve the aromatic aldehyde and a slight excess of the nitroalkane in glacial acetic acid.

• Add ammonium acetate as the catalyst.

• Stir the mixture at room temperature or with gentle heating. The optimal reaction time can vary from several hours to a few days depending on the specific substrates.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice water to precipitate the crude product.

• Filter the solid product, wash thoroughly with water, and dry.

• Purify the crude nitrostyrene by recrystallization from a suitable solvent (e.g., hot ethanol).[1][6]

Workflow for the Henry-Knoevenagel Reaction

The following diagram outlines the general workflow for the synthesis of β-nitrostyrene via the Henry-Knoevenagel condensation.

Caption: Generalized workflow for β-nitrostyrene synthesis.

V. References

• How to avoid tar formation in nitrostyrene synthesis - Benchchem. Available at:

• A Comparative Guide to Catalysts for Nitrostyrene Synthesis: Maximizing Yields in Drug Discovery and Chemical Research - Benchchem. Available at:

• Purification techniques for crude nitrostyrene products - Benchchem. Available at:

• nitrostyrene - Organic Syntheses Procedure. Available at:

• Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process | The Journal of Organic Chemistry - ACS Publications. Available at:

• Henry reaction - Wikipedia. Available at:

• The Synthesis of β-Nitrostyrenes: A Comprehensive Guide to Methodologies and Experimental Protocols - Benchchem. Available at:

• Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. Available at:

• 4.2.2.6. Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method - Books. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sciencemadness Discussion Board - Optimizing Henry reaction conditions (substituted benzaldehydes + nitromethane) - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. books.rsc.org [books.rsc.org]
• 8. Henry reaction - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]

stability issues of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Welcome to the Technical Support Center for 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly known as 4-ethyl-beta-nitrostyrene).

As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of this compound. The electron-withdrawing nature of the nitro group conjugated with the styrene system makes the β -carbon highly electrophilic. While this is excellent for synthetic utility (e.g., Michael additions, reductions to phenethylamines), it renders the molecule highly susceptible to polymerization, photochemical isomerization, and nucleophilic degradation[1].

This center provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure the integrity of your compound from synthesis to storage.

Part 1: Core Stability Profile

To prevent degradation, you must first understand the environmental boundaries of 1-ethyl-4-[(E)-2-nitroethenyl]benzene. The following table summarizes the quantitative stability thresholds and the mechanistic consequences of exceeding them[1].

Parameter	Threshold / Condition	Consequence / Stability Impact
Temperature	> 40 °C	Thermal decomposition; exponential increase in the rate of anionic polymerization.
Temperature	-20 °C	Stable for long-term storage (months) if kept neat or in a non-nucleophilic inert solvent.
Light Exposure	UV / Ambient White Light	Rapid photochemical (E) to (Z) isomerization; subsequent [2+2] photocycloaddition.
pH	< 4.0	Acid-catalyzed hydrolysis of the nitroalkene back to 4-ethylbenzaldehyde and nitromethane.
pH	> 8.0	Base-catalyzed anionic polymerization; rapid formation of intractable resinous oligomers.
Solvents	Nucleophilic (e.g., MeOH/NH 3​ )	Spontaneous Michael addition byproducts at the β -carbon, destroying the alkene.

Part 2: Troubleshooting Guide & FAQs

Q1: My purified 1-ethyl-4-[(E)-2-nitroethenyl]benzene turned into a dark, viscous oil during concentration on the rotary evaporator. What happened? Causality: You have likely triggered base-catalyzed anionic polymerization or thermal degradation[2]. Beta-nitrostyrenes are highly prone to polymerization. If your organic phase contained trace amounts of unquenched base from a Henry reaction, applying heat under vacuum initiates a chain reaction where the deprotonated species attacks the highly electrophilic β -carbon of adjacent monomers. Solution: Never exceed a water bath temperature of 30 °C during solvent evaporation. Ensure your organic layer is strictly neutralized (washed with mildly acidic brine or aqueous NH 4​ Cl) prior to concentration[1].

Q2: NMR analysis of my product shows a mixture of isomers, but I started with a stereoselective synthesis favoring the (E)-isomer. Why did it degrade? Causality: 1-ethyl-4-[(E)-2-nitroethenyl]benzene undergoes rapid photochemical isomerization when exposed to UV or ambient laboratory light[1]. The (E) -isomer is thermodynamically favored, but light excitation promotes the molecule to an excited state that relaxes into the sterically hindered (Z) -isomer. Prolonged exposure can further lead to [2+2] photocycloaddition dimers. Solution: Wrap all reaction flasks, separatory funnels, and rotary evaporator receiving flasks in aluminum foil. Store the final product in amber glass vials.

Q3: I am losing product mass during aqueous workup. The organic layer yield is unusually low. Causality: The electron-deficient double bond is undergoing Michael addition or hydrolysis[1]. If your workup utilizes strong bases (like NaOH or Na 2​ CO 3​ ) to neutralize acids, the hydroxide ions act as nucleophiles, attacking the β -carbon and destroying the conjugated system. Solution: Use weak, non-nucleophilic buffers for quenching. If a basic wash is absolutely required, use cold, dilute NaHCO 3​ and minimize contact time to less than 5 minutes.

Part 3: Mechanistic Visualizations

Understanding the degradation pathways is critical for preemptive troubleshooting. Below are the logical workflows for the two most common failure modes in beta-nitrostyrene handling.

Photochemical Isomerization Pathway

Caption: Photochemical (E)/(Z) isomerization and subsequent degradation pathway under UV exposure.

Base-Catalyzed Polymerization & Michael Addition

Caption: Mechanism of base-catalyzed Michael addition and anionic polymerization.

Part 4: Standard Operating Procedure (SOP) for Isolation and Purification

To guarantee the structural integrity of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, implement this self-validating protocol during the post-synthetic workup[1].

Step 1: Reaction Quenching (Temperature & pH Control)

• Cool the crude reaction mixture to 0 °C using an ice bath.

• Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH 4​ Cl). Causality: NH 4​ Cl provides a mildly acidic buffer (~pH 5.5) that safely neutralizes basic catalysts (e.g., ammonium acetate or primary amines) without triggering acid-catalyzed hydrolysis.

Step 2: Extraction (Nucleophile Avoidance)

• Extract the aqueous layer using a non-nucleophilic organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc).

• Strict Prohibition: Do not use alcohols (methanol, ethanol) during extraction, as they can participate in Michael additions under slightly altered pH conditions.

Step 3: Washing and Drying

• Wash the combined organic layers once with distilled water, and once with saturated NaCl (brine).

• Dry the organic phase over anhydrous sodium sulfate (Na 2​ SO 4​ ). Avoid basic drying agents like potassium carbonate (K 2​ CO 3​ ), which can initiate surface-level polymerization.

Step 4: Concentration (Thermal & Light Protection)

• Wrap the rotary evaporator receiving flask in aluminum foil.

• Concentrate the solution under reduced pressure. Critical: Maintain the water bath temperature strictly at or below 30 °C.

Step 5: Flash Chromatography (Rapid Elution)

• If purification is required, utilize flash column chromatography on silica gel.

• Self-Validating Check: Because silica can be slightly acidic, minimize the time the compound spends on the column by using a high flow rate. Collect fractions in amber test tubes.

Step 6: Storage

• Flush the storage vial with Argon or Nitrogen gas to displace oxygen.

• Store the purified compound in an amber glass vial at -20 °C.

References

• Coqueret, X. "Polymerization Reactions and Modifications of Polymers by Ionizing Radiation." NIH / PMC. Available at:[Link]

• Google Patents. "CN105152935A - Method for preparing beta-nitrostyrolene compound.

Sources

• 1. benchchem.com [benchchem.com]
• 2. CN105152935A - Method for preparing beta-nitrostyrolene compound - Google Patents [patents.google.com]

common byproducts in 1-ethyl-4-[(E)-2-nitroethenyl]benzene synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter yield-limiting bottlenecks during the synthesis of substituted nitrostyrenes.

The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (also known as 4-ethyl-β-nitrostyrene) is typically achieved via a Henry reaction (nitroaldol condensation) between 4-ethylbenzaldehyde and nitromethane. While the theoretical pathway is straightforward, the highly reactive nature of the conjugated nitroalkene system makes it susceptible to several competing side reactions.

Below is an in-depth troubleshooting guide designed to help you understand the mechanistic causality behind these byproducts and implement self-validating protocols to eliminate them.

Mechanistic Pathway & Byproduct Logic

To troubleshoot effectively, we must first map the divergent pathways that lead away from our target molecule.

Reaction pathway and byproduct formation in 1-ethyl-4-[(E)-2-nitroethenyl]benzene synthesis.

Troubleshooting Guide & FAQs

Q1: Why is my reaction yielding a 1,3-dinitroalkane instead of the desired nitrostyrene? Causality: The electron-withdrawing nitro group makes the newly formed 1-ethyl-4-[(E)-2-nitroethenyl]benzene an excellent Michael acceptor. If you use a large excess of nitromethane (or use it as the solvent) under basic conditions, the nitronate anion will attack the double bond of your target product. This tandem Henry/Michael cascade results in the formation of a 1,3-dinitro adduct (e.g., 1,3-dinitro-2-(4-ethylphenyl)propane)[1]. Solution: Strictly limit your nitromethane equivalents to 1.1 – 1.5 eq. Do not use nitromethane as the bulk solvent if the alkene is your final target.

Q2: How do I prevent the formation of dark, insoluble polymeric resins during isolation? Causality: Nitrostyrenes are highly susceptible to anionic and radical polymerization. This degradation is triggered by strong bases (like NaOH or KOH), elevated temperatures, or prolonged heating during solvent evaporation[2]. Solution: Avoid strong inorganic bases. Instead, use a buffered system like ammonium acetate in glacial acetic acid. The acetic acid prevents the environment from becoming overly basic, shutting down anionic polymerization pathways. Furthermore, never distill the crude product at high temperatures; purify via recrystallization[3].

Q3: My reaction stalls at the β-nitroalcohol intermediate. How can I drive the dehydration? Causality: The initial Henry condensation forms 1-(4-ethylphenyl)-2-nitroethanol. The subsequent dehydration step requires the elimination of water. In purely aqueous or highly polar protic environments without a dehydration agent or sufficient heating, the equilibrium favors the stable β-nitroalcohol[4]. Solution: Glacial acetic acid acts as both a solvent and a proton donor/acceptor, facilitating an E1cB elimination mechanism. The acidic environment protonates the hydroxyl group, turning it into a superior leaving group (water), thereby irreversibly driving the reaction toward the conjugated nitrostyrene[2].

Quantitative Data: Impact of Conditions on Byproduct Distribution

The following table summarizes how different catalytic systems and stoichiometric ratios dictate the fate of the reaction, shifting the equilibrium between the target nitrostyrene and unwanted byproducts.

Reaction Condition	Nitromethane Eq.	Catalyst / Solvent System	Target Nitrostyrene Yield (%)	1,3-Dinitro Byproduct (%)	Polymer/Resin (%)
Optimized Henry	1.2	NH₄OAc / Glacial AcOH	82 - 85%	< 2%	< 5%
Excess Reagent	5.0	NH₄OAc / Glacial AcOH	45%	40%	5%
Strong Base	1.5	NaOH / Methanol	20%	15%	55%
Low Temp (20°C)	5.0	ChCl-Urea (DES)	0%	17%	0%
High Temp (80°C)	5.0	ChCl-Urea (DES)	0%	0%	> 80%

Data synthesized from comparative literature on Henry/Michael cascade kinetics and byproduct distribution[1][2].

Self-Validating Experimental Protocol

To ensure high scientific integrity, the following protocol for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene incorporates built-in visual and chemical checkpoints. This allows the researcher to validate the success of the reaction in real-time.

Step 1: Reagent Preparation & Initiation

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 1.0 equivalent (e.g., 10 mmol) of 4-ethylbenzaldehyde in 15 mL of glacial acetic acid.

• Add 1.2 equivalents (12 mmol) of nitromethane. Causality: The slight excess ensures complete consumption of the aldehyde while remaining below the threshold that triggers Michael addition.

• Add 0.3 equivalents (3 mmol) of anhydrous ammonium acetate.

Step 2: Condensation & Dehydration

• Heat the reaction mixture to a gentle reflux (approx. 100-105°C) in an oil bath for 2 to 3 hours.

• Self-Validation Checkpoint 1: Monitor the color of the solution. The transition from a pale/clear solution to a vibrant, deep yellow or orange color indicates the successful formation of the extended conjugated π-system of the nitrostyrene. Warning: If the solution turns opaque black or dark brown, polymerization has initiated due to localized overheating.

Step 3: Quenching & Precipitation

• Remove the flask from heat and allow it to cool to room temperature.

• Slowly pour the reaction mixture into 50 mL of vigorously stirred crushed ice/water.

• Self-Validation Checkpoint 2: The immediate precipitation of a bright yellow, granular solid confirms successful dehydration to the alkene. Warning: If a dense oil forms at the bottom of the beaker, it indicates incomplete dehydration (presence of the β-nitroalcohol) or unreacted starting aldehyde.

Step 4: Isolation & Purification

• Collect the crude yellow solid via vacuum filtration and wash thoroughly with cold distilled water to remove residual acetic acid and ammonium salts.

• Recrystallize the crude product from boiling isopropanol (IPA) or methanol.

• Self-Validation Checkpoint 3: Pure 1-ethyl-4-[(E)-2-nitroethenyl]benzene will crystallize as fine, bright yellow needles[3]. A sharp melting point (typically around 96-100°C for structurally similar derivatives) will ultimately validate the absence of the 1,3-dinitro adduct (which typically presents as a brown gum or oil).

References

• BenchChem. Technical Support Center: Synthesis of 2,4,6-Trimethoxy-beta-nitrostyrene. Retrieved from 2

• Politecnico di Milano. DES as solvent and catalyst: One-pot synthesis of 1,3-dinitropropanes via Henry reaction with microwave irradiation. Retrieved from1

• MDPI. DNA-Catalyzed Henry Reaction in Pure Water and the Striking Influence of Organic Buffer Systems. Retrieved from 4

• IJRPC. Michael-Type Addition of Nitroalkanes to Nitroalkenes in Water: Synthesis of 1,3-Dinitro Compounds. Retrieved from

• Erowid. PiHKAL: Synthesis Insights and Recrystallization of Nitrostyrenes. Retrieved from 3

Sources

• 1. re.public.polimi.it [re.public.polimi.it]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. erowid.org [erowid.org]
• 4. DNA-Catalyzed Henry Reaction in Pure Water and the Striking Influence of Organic Buffer Systems | MDPI [mdpi.com]

Technical Support Center: Catalyst Selection for 1-ethyl-4-[(E)-2-nitroethenyl]benzene Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals synthesizing 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly referred to as 4-ethyl- β -nitrostyrene).

The synthesis of this conjugated alkene is typically achieved via the Henry (nitroaldol) reaction , coupling 4-ethylbenzaldehyde with nitromethane. While the reaction is conceptually straightforward, selecting the correct catalytic system is the most critical variable in preventing side reactions, avoiding incomplete dehydration, and maximizing the yield of the purely (E)-configured isomer.

Mechanistic Workflow

Understanding the causality of the reaction is essential for troubleshooting. The synthesis is a two-stage process: a base-catalyzed nucleophilic addition, followed by an acid-catalyzed dehydration.

Mechanistic pathway of the Henry reaction for 1-ethyl-4-[(E)-2-nitroethenyl]benzene synthesis.

Troubleshooting & FAQs

Q: Why am I isolating the β -nitro alcohol intermediate instead of the target nitrostyrene? A: The Henry reaction fundamentally forms a C-C bond to yield a β -nitro alcohol[1]. If your reaction stalls here, it lacks the thermodynamic push or the necessary proton donor to facilitate the E1cB dehydration step. Using a base catalyst (like NaOH or pure amine) without an acidic co-catalyst leaves the hydroxyl group as a poor leaving group. Solution: Ensure you are using an acidic co-solvent or co-catalyst, such as glacial acetic acid, which protonates the hydroxyl group to form water, an excellent leaving group[1].

Q: My reaction yields a black, tarry mixture. How can I prevent polymerization? A: Nitrostyrenes are highly prone to polymerization under prolonged thermal stress. The classic ammonium acetate method often requires refluxing at 100°C for up to 6 hours, which can degrade the electron-rich 4-ethylbenzaldehyde substrate[2]. Solution: Switch to a more kinetically active catalyst system like n-butylamine with acetic acid, which allows the reaction to proceed at lower temperatures (60–110°C)[3]. Alternatively, utilizing 3Å molecular sieves removes water in situ, accelerating the dehydration step and minimizing the time the product spends at elevated temperatures[3].

Q: Can I reduce the large excess of nitromethane typically required? A: Yes. While the classic protocol uses up to 6.9 equivalents of nitromethane as both a reactant and a solvent[2], switching to an alkylamine acetate catalyst (e.g., n-butylamine/acetic acid) significantly enhances catalytic efficiency. This allows you to reduce the nitromethane volume to near-stoichiometric amounts (1.5–3.0 eq), provided the mixture remains homogeneous at the reaction temperature[3].

Quantitative Catalyst Comparison

The following table summarizes the operational parameters and mechanistic advantages of the primary catalytic systems used for this synthesis.

Catalyst System	Nitromethane (eq)	Temp (°C)	Time	Typical Yield	Mechanistic Advantage
Ammonium Acetate / Acetic Acid	6.9	100 (Reflux)	6 - 24 h	Moderate to High	Classic bifunctional system; highly reliable for standard substrates[2].
n-Butylamine / Acetic Acid / Sieves	1.5 - 3.0	60 - 110	2 - 6 h	High	Sieves drive dehydration via Le Chatelier's principle; lower thermal stress prevents polymerization[3].
Aqueous Methylamine	Excess	20 - 25	Days	Low to Moderate	Avoids harsh reflux entirely; environmentally friendly but kinetically slow[1].

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Classic Ammonium Acetate Reflux

This is the most robust method for general synthesis but requires careful temperature monitoring to prevent product degradation.

• Setup: In a round-bottom flask, dissolve 4-ethylbenzaldehyde (1.0 eq) in glacial acetic acid (approx. 20 mL per 10 mmol of aldehyde).

• Reagent Addition: Add nitromethane (6.9 eq) followed by ammonium acetate (2.4 eq)[2].

• Reaction: Attach a reflux condenser and heat the mixture to 100°C for 6 hours[2].

• Self-Validation Checkpoint 1 (Visual): The solution should transition from a pale yellow to a deep orange/red. This bathochromic shift indicates the successful formation of the extended conjugated π -system of the target nitrostyrene.

• Cooling: Remove from heat, cool to room temperature, and stir overnight to ensure complete precipitation/conversion[2].

• Workup: Pour the resulting solution into crushed ice water. Carefully adjust the pH to 7 using 2M aqueous NaOH, then extract with Ethyl Acetate (3 × 50 mL)[2].

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under vacuum to yield a crude solid[2]. Purify via recrystallization (e.g., from hot methanol) to isolate the pure (E)-isomer.

Protocol B: Modified n-Butylamine / Molecular Sieves Method

This advanced method utilizes a primary amine for superior nucleophilic activation and molecular sieves to thermodynamically drive dehydration, resulting in higher purity and less thermal degradation.

• Setup: In a dry reaction vessel under an inert atmosphere (Nitrogen or Argon), dissolve 4-ethylbenzaldehyde (1.0 eq) in a minimal volume of nitromethane (1.5 to 3.0 eq) under slight warming[3].

• Water Scavenging: Add activated 3Å molecular sieves to the flask[3]. Causality Note: The sieves act as a thermodynamic sink for the water produced during the E1cB elimination, driving the equilibrium forward without requiring harsh reflux temperatures.

• Catalyst Addition: Add catalytic amounts of n-butylamine (0.05 - 0.1 eq) and glacial acetic acid (0.05 - 0.1 eq)[3].

• Reaction: Gently stir the mixture at 60–110°C[3].

• Self-Validation Checkpoint 2 (Chromatographic): Monitor the reaction via TLC (Hexane/EtOAc). The non-polar 1-ethyl-4-[(E)-2-nitroethenyl]benzene product will elute significantly faster (higher Rf) than the highly polar β -nitro alcohol intermediate. The reaction is complete when the intermediate spot disappears.

• Workup: Filter the mixture to remove the molecular sieves, washing the sieves thoroughly with dichloromethane.

• Isolation: Concentrate the filtrate in vacuo and purify via silica gel chromatography to obtain the final product[3].

References

• A Comparative Guide to Catalysts for Nitrostyrene Synthesis: Maximizing Yields in Drug Discovery and Chemical Research - BenchChem. 1

• Desoxyscaline derivatives with modified mescaline-like action - Justia Patents. 3

• A Thiourea-Functionalized Metal-Organic Macrocycle for Catalysis of Michael Additions and Prominent Size-Selective Effect (Supporting Information) - Royal Society of Chemistry (RSC). 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. patents.justia.com [patents.justia.com]

Technical Support Center: Synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Welcome to the technical support center for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding this important chemical transformation. The synthesis, a Henry-Knoevenagel condensation, is a cornerstone reaction for the formation of β-nitrostyrenes, which are valuable precursors in organic synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, providing causative explanations and actionable solutions.

Issue 1: Low or No Product Yield

Question: I am getting a very low yield of my target compound, or no product at all. What are the likely causes and how can I fix this?

Answer:

Low or no yield in the Henry-Knoevenagel condensation of 4-ethylbenzaldehyde and nitromethane can stem from several factors. The reaction is an equilibrium process, and its success hinges on pushing the equilibrium towards the product.[1]

• Inactive or Inappropriate Catalyst: The choice and condition of the base catalyst are critical.

  • Causality: The catalyst's role is to deprotonate nitromethane, forming the reactive nitronate anion. If the base is too weak, deprotonation is inefficient. If it's too strong, it can promote side reactions like the Cannizzaro reaction with the aldehyde.[1]

  • Solution:

    • For amine catalysts (e.g., n-butylamine, methylamine), ensure they are fresh and not degraded.

    • Ammonium acetate in refluxing acetic acid is a reliable and commonly used catalytic system that often avoids polymerization side products.[2]

    • If using alkali hydroxides (e.g., NaOH, KOH), use them in catalytic amounts and at low temperatures to minimize side reactions.

• Presence of Water: Water can significantly hinder the reaction.

  • Causality: Water can protonate the nitronate anion, quenching the nucleophile. It can also interfere with the activity of the base catalyst.

  • Solution: Use anhydrous solvents and ensure your reagents, particularly the 4-ethylbenzaldehyde and nitromethane, are dry.

• Unfavorable Reaction Equilibrium: The initial nitroaldol addition is reversible.

  • Causality: The equilibrium may not favor the formation of the β-nitro alcohol intermediate, which is a precursor to the final product.

  • Solution:

    • Lowering the reaction temperature can sometimes favor the formation of the nitroalcohol intermediate.[1] However, this will also decrease the reaction rate.

    • Using a Dean-Stark apparatus when reacting in a solvent like toluene can help to remove the water formed during the dehydration step, driving the reaction to completion.

• Sub-optimal Solvent Choice: The solvent plays a crucial role in stabilizing intermediates and ensuring reactant solubility.

  • Causality: A solvent that does not adequately dissolve the reactants or stabilize the transition state will lead to a sluggish or failed reaction.

  • Solution: Refer to the solvent comparison table in the FAQ section to select an appropriate solvent. Polar aprotic solvents often give good results, but alcohols like methanol and ethanol are also commonly used.

Issue 2: Formation of a Dark, Tar-like Substance (Polymerization)

Question: My reaction mixture has turned into a dark, sticky mess, and I am unable to isolate the desired product. What is causing this?

Answer:

The formation of a tar-like substance is a common issue in the synthesis of β-nitrostyrenes and is usually due to polymerization of the product.

• Causality: The product, 1-ethyl-4-[(E)-2-nitroethenyl]benzene, is a Michael acceptor and can undergo anionic polymerization, especially in the presence of excess base or at elevated temperatures.

• Solution:

  • Control Catalyst Loading: Use the minimum effective amount of base catalyst.

  • Moderate Reaction Temperature: Avoid excessively high temperatures. If heating is required, do so cautiously and monitor the reaction closely.

  • Shorter Reaction Times: Monitor the reaction progress using Thin Layer Chromatography (TLC) and work up the reaction as soon as the starting material is consumed. Prolonged reaction times can increase the likelihood of polymerization.

  • Acidic Workup: Quenching the reaction with a dilute acid can neutralize the base catalyst and prevent further polymerization during workup.

Issue 3: The Product is an Oil and Difficult to Purify

Question: I have obtained a yellow oil, but I am struggling to purify it. What are the best purification methods?

Answer:

While some β-nitrostyrenes are crystalline solids, others, especially with alkyl substitutions on the benzene ring, may be oils at room temperature.

• Purification Strategies:

  • Column Chromatography: This is often the most effective method for purifying oily products. A silica gel column with a non-polar eluent system (e.g., a mixture of hexane and ethyl acetate) is typically used.

  • Recrystallization from a Mixed Solvent System: If the product does not crystallize from a single solvent, a mixed solvent system can be employed. Dissolve the oil in a small amount of a good solvent (e.g., ethanol, dichloromethane) and then slowly add a poor solvent (e.g., water, hexane) until turbidity is observed. Cooling this mixture may induce crystallization.

  • Vacuum Distillation: If the product is thermally stable, vacuum distillation can be an effective purification method for liquid products.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene?

The synthesis proceeds via the Henry-Knoevenagel condensation, which involves two main steps:

• Nitroaldol Addition: A base catalyst removes a proton from nitromethane to form a nitronate anion. This anion then acts as a nucleophile, attacking the carbonyl carbon of 4-ethylbenzaldehyde to form a β-nitro alcohol intermediate.

• Dehydration: The β-nitro alcohol intermediate is then dehydrated (loses a molecule of water) to form the C=C double bond of the final product, 1-ethyl-4-[(E)-2-nitroethenyl]benzene.[3]

Q2: How does the choice of solvent affect the reaction?

The solvent can influence the reaction rate, yield, and even the reaction pathway. Here's a comparative overview:

Solvent Type	Examples	Role and Impact
Polar Protic	Methanol, Ethanol	Can act as a proton source, potentially participating in proton transfer steps. They are good at solvating ions but may also hydrogen bond with the catalyst, affecting its activity.[3]
Polar Aprotic	DMF, Acetonitrile	Generally good at stabilizing charged intermediates like the nitronate anion, which can accelerate the reaction. However, DMF has been reported to sometimes interfere with the initial step of similar reactions.[4]
Non-Polar	Toluene, Hexane	Less effective at stabilizing charged intermediates, which can lead to slower reaction rates. However, toluene is useful when water removal via a Dean-Stark trap is desired.
Acidic	Glacial Acetic Acid	Often used as a solvent when ammonium acetate is the catalyst. It can facilitate the dehydration step and, in some cases, the product may crystallize out upon pouring the reaction mixture into water.[2]
Solvent-Free	Microwave Irradiation	Can lead to dramatically reduced reaction times and is considered a greener alternative.[1]

Q3: What are some common side reactions to be aware of?

Besides polymerization, other side reactions can occur:

• Cannizzaro Reaction: If a strong base is used, 4-ethylbenzaldehyde (which has no α-protons) can undergo a disproportionation reaction to form 4-ethylbenzyl alcohol and 4-ethylbenzoic acid.[1]

• Formation of the Saturated Nitro Alcohol: If the dehydration step is incomplete, the β-nitro alcohol intermediate may be isolated. Adding the alkaline reaction mixture to an excess of acid during workup helps to favor the formation of the unsaturated product.[5]

Q4: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most common and effective method. Use a suitable eluent system (e.g., 9:1 hexane:ethyl acetate) to separate the starting material (4-ethylbenzaldehyde) from the product. The product, being more conjugated, should have a different Rf value and may be visible under UV light as a distinct spot.

Experimental Protocols

Here are two representative protocols for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Protocol 1: Ammonium Acetate in Acetic Acid

This method is robust and generally high-yielding.

Materials:

• 4-ethylbenzaldehyde

• Nitromethane

• Ammonium acetate

• Glacial acetic acid

• Ice

• Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-ethylbenzaldehyde (1 equivalent), nitromethane (1.5 equivalents), and ammonium acetate (0.5 equivalents).

• Add glacial acetic acid as the solvent.

• Heat the mixture to reflux (approximately 100-115°C) and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker of ice water with stirring. The product should precipitate as a yellow solid.

• Collect the solid by vacuum filtration and wash it thoroughly with cold water.

• Purify the crude product by recrystallization from ethanol.

Protocol 2: Base Catalysis in Ethanol

This method uses a primary amine as a catalyst and is performed under milder conditions.

Materials:

• 4-ethylbenzaldehyde

• Nitromethane

• n-Butylamine

• Anhydrous ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer

Procedure:

• To a round-bottom flask, add 4-ethylbenzaldehyde (1 equivalent) and nitromethane (1.2 equivalents) dissolved in anhydrous ethanol.[6]

• Add a catalytic amount of n-butylamine (e.g., 0.1 equivalents).

• Heat the mixture to reflux and stir for 6-10 hours.[6]

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If the product precipitates, collect it by vacuum filtration.

• If no precipitate forms, remove the ethanol under reduced pressure.

• The crude product can then be purified by column chromatography on silica gel or by recrystallization.[6]

Visualizations

Experimental Workflow

Caption: General workflow for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Troubleshooting Logic for Low Yield

Caption: Decision-making flowchart for troubleshooting low product yield.

References

• Beilstein Journals. (n.d.). Supporting information. Beilstein Journals. Retrieved from [Link]

• THE RAPID SYNTHESIS OF b-NITROSTYRENES UNDER MICROWAVE IRRADIATION WITHOUT SOLVENT. (2002).

• nitrostyrene - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

Sources

• 1. forum.lambdasyn.org [forum.lambdasyn.org]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. CN1190410C - Method for preparing 1-nitro-ethyl-nitrobenzene compound - Google Patents [patents.google.com]
• 5. investigacion.unirioja.es [investigacion.unirioja.es]
• 6. pdf.benchchem.com [pdf.benchchem.com]

temperature control in the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Technical Support Center: Temperature Control in the Synthesis of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Overview

The synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene (commonly known as 4-ethyl-β-nitrostyrene) is typically achieved via the Henry (nitroaldol) condensation between 4-ethylbenzaldehyde and nitromethane. While the reaction is conceptually straightforward, the thermodynamic landscape of the process makes temperature control the absolute master variable. Temperature dictates the equilibrium between the initial aldol addition, the subsequent dehydration to the alkene, and the highly competitive degradation pathways.

Workflow & Temperature Dependence

Reaction pathway for 1-ethyl-4-[(E)-2-nitroethenyl]benzene highlighting temperature dependence.

Section 1: Standard Operating Procedure (SOP)

Self-Validating Protocol for Conventional Heating

This methodology relies on classical ammonium acetate catalysis. The procedure is designed to be self-validating: visual cues (color changes and precipitation) and analytical checks (TLC) confirm the success of each thermal stage.

• Reagent Preparation (0–15 °C):

  • Action: In a dry 100 mL round-bottom flask, dissolve 1.0 equivalent of 4-ethylbenzaldehyde in a molar excess (approx. 3.0 to 5.0 equivalents) of nitromethane.

  • Causality: Using an excess of nitromethane drives the equilibrium forward and acts as a co-solvent. Keeping the initial temperature low prevents premature, uncontrolled exothermic aldol addition.

• Catalyst Addition (Room Temperature):

  • Action: Add 0.25 to 0.5 equivalents of anhydrous ammonium acetate, followed by glacial acetic acid (approx. 2-3 mL per mmol of aldehyde).

  • Causality: Acetic acid acts as a proton-transfer medium, stabilizing the β-nitro alcohol intermediate.

• Controlled Dehydration (100–110 °C):

  • Action: Equip the flask with a reflux condenser. Gradually heat the mixture in an oil bath to 100–110 °C to establish a gentle reflux.

  • Causality: The intermediate β-nitro alcohol requires significant thermal energy to overcome the activation barrier for dehydration. Without this heat, the reaction stalls 1.

• Reaction Monitoring (In-Process Control):

  • Action: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 4:1 v/v) eluent. The reaction typically reaches completion within 2 to 4 hours.

  • Causality: Strict timekeeping prevents the highly conjugated product from undergoing thermal polymerization.

• Thermal Quenching (0–5 °C):

  • Action: Once TLC confirms the consumption of the aldehyde, immediately remove the flask from the heat source. Pour the hot mixture into a large excess of vigorously stirred crushed ice and water.

  • Causality: The rapid temperature drop instantly halts side reactions. The sudden shift in solvent polarity crashes out the hydrophobic 1-ethyl-4-[(E)-2-nitroethenyl]benzene as a crude yellow precipitate, leaving water-soluble impurities behind.

• Isolation:

  • Action: Collect the solid via vacuum filtration, wash with cold distilled water, and recrystallize from hot ethanol.

Section 2: Quantitative Data on Temperature Effects

The following table summarizes the causal relationship between reaction temperature, the dominant chemical species present, and the expected yield of the target nitrostyrene.

Temperature Profile	Dominant Chemical Species	Estimated Target Yield (%)	Mechanistic Outcome
< 25 °C	β-Nitro alcohol intermediate	< 10%	Insufficient thermal energy for dehydration; reaction stalls at the aldol addition step 1.
40 – 50 °C	Mixed intermediate & product	30 – 50%	Slow dehydration rate; prolonged time at this stage increases the risk of side reactions.
100 – 110 °C	1-Ethyl-4-[(E)-2-nitroethenyl]benzene	80 – 90%	Optimal thermodynamic conditions for rapid dehydration and high (E)-isomer selectivity.
> 120 °C	Polymeric byproducts	< 40%	Excessive heat triggers radical or base-catalyzed polymerization of the nitrostyrene double bond 2.

Section 3: Troubleshooting Guide

Q: My reaction mixture is yielding a viscous oil rather than a crystalline solid upon quenching. What went wrong? A: This typically indicates incomplete dehydration, meaning your reaction has stalled at the β-nitro alcohol intermediate. The elimination of the hydroxyl group requires sufficient thermal energy 1. Ensure your reflux temperature is strictly maintained at 100–110 °C. If the temperature drops below 80 °C (e.g., due to poor oil bath insulation or excessive ambient cooling), the equilibrium favors the intermediate.

Q: I am observing a high-melting, insoluble solid instead of the desired yellow crystals. How can I prevent this? A: The formation of insoluble, high-melting point solids is a classic hallmark of nitrostyrene polymerization. Substituted β-nitrostyrenes are highly susceptible to polymerization when exposed to prolonged heating or excessive temperatures 2. To prevent this, strictly limit your reflux to the time required for aldehyde consumption (usually 2-4 hours) and immediately quench the reaction in ice water. Do not leave the reaction refluxing overnight.

Q: How does the choice of catalyst alter the required temperature profile? A: The classic ammonium acetate/glacial acetic acid system requires refluxing (~100 °C) because the acidic solvent stabilizes the intermediate, necessitating heat to force dehydration. If you switch to a primary amine catalyst (like methylamine) in a solvent like methanol, the reaction proceeds via an imine intermediate in a retro-aza-Henry-type process 3. This significantly lowers the activation energy for the elimination step, allowing the reaction to proceed at much milder temperatures (40–50 °C) 2.

Section 4: Frequently Asked Questions (FAQs)

Q: Can I use Microwave-Assisted Organic Synthesis (MAOS) to bypass the long reflux times? A: Yes. MAOS is highly effective for synthesizing β-nitrostyrene derivatives. By utilizing a sealed microwave reactor set to 150 °C, the reaction time can be drastically reduced from several hours to just 5–10 minutes 4. The rapid, uniform heating minimizes the time the product spends at elevated temperatures, thereby reducing the rate of competitive polymerization and often increasing the overall yield and purity.

Q: Why is the (E)-isomer exclusively formed, and does temperature affect stereoselectivity? A: The (E)-isomer is thermodynamically favored due to the severe steric clash that would occur between the 4-ethylphenyl ring and the nitro group in the (Z)-configuration. While high temperatures drive the dehydration step, the stereoselectivity is inherently controlled by the thermodynamic stability of the highly conjugated (E)-alkene. Lowering the temperature will not yield the (Z)-isomer; it will simply fail to dehydrate the intermediate.

References

• BenchChem. "Technical Support Center: Synthesis of 2,4,6-Trimethoxy-beta-nitrostyrene." BenchChem.
• Royal Society of Chemistry (RSC). "Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method." RSC Books.
• MDPI. "Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex." MDPI.
• American Chemical Society (ACS). "Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process." The Journal of Organic Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. books.rsc.org [books.rsc.org]

Technical Support Center: Characterization of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Introduction

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that researchers may encounter during the characterization process. It is designed to provide not just solutions, but also the underlying scientific reasoning to empower you to make informed decisions in your experimental work.

Expected Analytical Data

Accurate characterization begins with having a clear set of expectations for the analytical data. The following table summarizes the expected physicochemical and spectroscopic properties for 1-ethyl-4-[(E)-2-nitroethenyl]benzene, based on data from structurally similar compounds.

Property	Expected Value	Rationale & Notes
Molecular Formula	C₁₀H₁₁NO₂	-
Molecular Weight	177.20 g/mol	-
Appearance	Light yellow solid	β-nitrostyrenes are typically yellow, crystalline solids.[3]
Melting Point	~80-100 °C	Based on analogous compounds like (E)-1-methyl-4-(2-nitrovinyl)benzene (mp = 99-101°C) and the 4-bromo derivative (mp = 82-84°C).[3]
¹H NMR (400 MHz, CDCl₃)	δ 8.0-7.8 (d, 1H) , δ 7.6-7.4 (d, 1H) , δ 7.5 (d, 2H) , δ 7.3 (d, 2H) , δ 2.7 (q, 2H) , δ 1.3 (t, 3H)	The vinyl protons are expected to be doublets with a large coupling constant (J ≈ 13.5 Hz) indicative of an (E)-configuration. The aromatic protons will appear as two doublets. The ethyl group will show a quartet and a triplet.
¹³C NMR (100 MHz, CDCl₃)	δ ~145-135 (2C) , δ ~130-128 (4C) , δ ~29 (1C) , δ ~15 (1C)	Expect signals for the two vinyl carbons, four aromatic carbons (two unique due to symmetry), and two aliphatic carbons from the ethyl group. Quaternary carbon signals may be weak.
FT-IR (ATR, cm⁻¹)	~1640 (C=C) , ~1515 (asymm NO₂) , ~1345 (symm NO₂) , ~970 (trans C-H bend)	The key peaks are the asymmetric and symmetric stretches of the nitro group and the out-of-plane bend for the trans-alkene.
Mass Spec (EI-MS)	m/z 177 [M]⁺	The molecular ion should be visible. Key fragments may include [M-NO₂]⁺ (m/z 131) and loss of the ethyl group [M-CH₂CH₃]⁺ (m/z 148).

Troubleshooting and FAQs

Part 1: Synthesis and Purity Issues

Q1: My reaction produced a dark, tar-like substance instead of a yellow solid. What happened?

A1: Tar formation is a common issue in nitrostyrene synthesis, which is typically a Henry condensation reaction. It arises from the polymerization of the highly reactive β-nitrostyrene product.

• Causality: The electron-withdrawing nitro group makes the double bond highly susceptible to nucleophilic attack, including from another nitrostyrene molecule, initiating polymerization. This is often exacerbated by prolonged reaction times or excessive heat after the product has formed.

• Troubleshooting Steps:

  • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to closely monitor the reaction's progress. Quench the reaction as soon as the starting aldehyde is consumed.

  • Control Temperature: Do not overheat the reaction. While some protocols require reflux, ensure the temperature is appropriate for your specific catalyst and substrates.[4]

  • Purify Starting Materials: Use freshly distilled benzaldehyde derivatives to remove any acidic impurities (e.g., benzoic acid) that can catalyze side reactions.[5]

  • Workup: Upon completion, pour the reaction mixture into ice water to quickly precipitate the product and halt polymerization.[5]

Q2: My final product purity is low even after recrystallization. What are my options?

A2: If standard recrystallization from a solvent like ethanol or methanol is ineffective, it's likely you have impurities with very similar solubility profiles, such as positional isomers or small amounts of polymer.

• Causality: Isomeric impurities can co-crystallize with the desired product. If the crude product "oils out" during recrystallization instead of forming crystals, it can trap impurities.

• Troubleshooting Workflow:

• Detailed Steps:

  • Column Chromatography: This is the most effective method for separating isomers and removing oligomeric impurities. 2. TLC Optimization: Before running a column, screen solvent systems using TLC. For nitrostyrenes, a mobile phase of hexane and ethyl acetate is a good starting point. The goal is to achieve a clear separation between the spot for your product and any impurities. 3. Execution: Pack a silica gel column and run the separation using the optimized mobile phase. Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure.

Part 2: NMR Spectroscopy

Q3: My ¹H NMR spectrum has broad peaks and poor resolution. What's the cause?

A3: This is one of the most common NMR problems and can stem from several sources. [6]

• Causality & Solutions:

  • Poor Shimming: The magnetic field is not homogeneous across the sample. Modern spectrometers have automated shimming routines, but they can sometimes fail. Solution: Manually adjust the Z1 and Z2 shims to improve the peak shape of the solvent signal, then re-run the auto-shim routine. If the problem persists, consult the instrument manager.

  • Sample Inhomogeneity: The sample contains undissolved solids or has precipitated. Solution: Filter your NMR sample through a small plug of glass wool or a syringe filter directly into the NMR tube to remove any particulate matter. [6] * Paramagnetic Impurities: The presence of paramagnetic species (like dissolved oxygen or metal ions) can significantly broaden signals. Solution: Degas the sample by bubbling an inert gas (N₂ or Ar) through the solution for a few minutes before capping the tube.

Q4: The vinyl proton signals in my ¹H NMR spectrum are not clean doublets. Why?

A4: For the (E)-isomer, you expect two doublets for the vinyl protons (α and β to the nitro group) with a large coupling constant (J) of approximately 13-14 Hz. [3]Deviations suggest either contamination or second-order coupling effects.

• Causality & Solutions:

  • Presence of (Z)-isomer: The (Z)-isomer will have a smaller J-coupling constant (~8 Hz) and its signals may overlap with or distort the peaks of the (E)-isomer. Solution: This is a purity issue. The (Z)-isomer must be removed, typically by column chromatography.

  • Strong Coupling: If the chemical shifts of the two vinyl protons are very close to each other (a small Δν/J ratio), the simple doublet-of-doublets pattern can become distorted, a phenomenon known as a second-order effect. Solution: Acquire the spectrum on a higher-field NMR spectrometer (e.g., 600 MHz instead of 400 MHz). This increases the chemical shift dispersion (Δν in Hz) without changing the coupling constant (J in Hz), restoring the first-order appearance of the signals. [7] Q5: My ¹³C NMR spectrum is missing the quaternary carbon signals. How can I find them?

A5: Carbons without attached protons (quaternary carbons) have very long relaxation times (T₁) and show no Nuclear Overhauser Effect (NOE) enhancement. [7]This makes their signals much weaker than protonated carbons in a standard ¹³C experiment.

• Solution Protocol:

  • Increase Relaxation Delay (d1): The standard delay between scans is often too short for quaternary carbons to fully relax. Increase the d1 value in your acquisition parameters to 5-10 seconds.

  • Increase Number of Scans (ns): Signal-to-noise ratio improves with the square root of the number of scans. Increase ns significantly to allow the weak signals to emerge from the baseline.

  • Turn Off NOE: While counterintuitive, for some specific experiments aimed at quantitation, turning off the NOE (by using inverse-gated decoupling) and using a long relaxation delay ensures that all carbon signals are integrated more accurately, though this will reduce the intensity of protonated carbons.

Part 3: FT-IR and Mass Spectrometry

Q6: I don't see the characteristic nitro group peaks (~1515 and 1345 cm⁻¹) in my IR spectrum.

A6: The absence of these strong, characteristic peaks is a major red flag, suggesting the nitro group is not present.

• Causality & Solutions:

  • Failed Reaction: The condensation reaction may not have worked. Re-examine the starting materials and reaction conditions. Check your NMR data to see if you have unreacted 4-ethylbenzaldehyde.

  • Decomposition: The compound may have degraded. Nitrostyrenes can be sensitive to light and heat. Ensure the sample was stored properly.

  • Instrument Issue: Ensure the FT-IR spectrometer is functioning correctly. Run a background scan and analyze a known standard (like polystyrene) to verify performance.

Q7: I can't find the molecular ion peak [M]⁺ at m/z 177 in my mass spectrum.

A7: In Electron Ionization Mass Spectrometry (EI-MS), the molecular ion can sometimes be unstable and fragment completely, making it difficult to observe.

• Causality & Solutions:

  • High Fragmentation: The 70 eV standard energy for EI can be too harsh. Solution: If available, use a "soft" ionization technique like Chemical Ionization (CI) or Electrospray Ionization (ESI). These methods impart less energy to the molecule, making the molecular ion (or a related ion like [M+H]⁺ or [M+Na]⁺) much more prominent.

  • Fragmentation Analysis: Look for characteristic fragments. The fragmentation pattern itself is a fingerprint. For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, look for key fragments:

    • m/z 148: Loss of an ethyl radical ([M-29]⁺).

    • m/z 131: Loss of the nitro group ([M-46]⁺).

    • m/z 103: Subsequent loss of ethylene from the m/z 131 fragment. [8][9]

Detailed Experimental Protocols

Protocol 1: Acquiring a High-Quality NMR Spectrum

• Sample Preparation: Accurately weigh ~5-10 mg of the purified compound and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) in a clean, dry NMR tube.

• Instrument Insertion: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent.

• Tuning and Shimming: Tune and match the probe for both ¹H and ¹³C frequencies. Perform an automated shimming routine. Visually inspect the solvent peak; if it is broad or distorted, perform a manual shim adjustment. [6][10]4. ¹H Acquisition:

  • Use a standard single-pulse experiment.

  • Set the spectral width to cover a range from -1 to 10 ppm.

  • Ensure the 90° pulse width is calibrated.

  • Set the number of scans to 16 or 32 for a good signal-to-noise ratio.

• ¹³C Acquisition:

  • Use a proton-decoupled pulse program (e.g., zgpg30).

  • Set the spectral width to cover 0-200 ppm.

  • Set the relaxation delay (d1) to 2 seconds.

  • Acquire a sufficient number of scans (e.g., 1024 or more) to observe all carbon signals. If quaternary carbons are weak, increase d1 to 5-10 s and increase the number of scans.

Protocol 2: Analysis by FT-IR (ATR)

• Background Scan: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Take a background spectrum of the empty crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) after analysis.

Logical Relationship Diagram

This diagram illustrates the relationship between structural features of 1-ethyl-4-[(E)-2-nitroethenyl]benzene and their expected spectroscopic signatures, providing a logical map for characterization.

Caption: Correlation of molecular structure with spectroscopic data.

References

• The Royal Society of Chemistry. (n.d.). Synthesis of β-nitrostyrenes in the Presence of Sulfated Zirconia and Secondary Amines. RSC Publishing.

• PubChem. (n.d.). 1-nitro-4-[(E)-2-nitroethenyl]benzene. National Library of Medicine. Retrieved from [Link]

• PMC. (n.d.). (E)-1-Nitro-4-(2-nitroethenyl)benzene. National Library of Medicine. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-ethynyl-4-nitro-. NIST WebBook. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-ethyl-4-nitro- (CAS 100-12-9). Cheméo. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1-ETHYL-4-NITROBENZENE | CAS 100-12-9. Matrix Fine Chemicals. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). Benzene, 1-ethyl-4-nitro-. SIELC Technologies. Retrieved from [Link]

• YouTube. (2025, October 27). The mass spectrum of 1 ethyl 4 nitrobenzene B is shown in Figure 1 Assign signals highlighted with. YouTube. Retrieved from [Link]

• CDN Science. (2017, February 2). Common problems and artifacts encountered in solution-state NMR experiments. CDN Science. Retrieved from [Link]

• Scilit. (n.d.). Common problems and artifacts encountered in solution-state NMR experiments. Scilit. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-ethyl-4-nitro-. NIST WebBook. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethylnitrobenzene. National Library of Medicine. Retrieved from [Link]

• PMC. (n.d.). Discovery of β-nitrostyrene derivatives as potential quorum sensing inhibitors for biofilm inhibition and antivirulence factor therapeutics against Serratia marcescens. National Library of Medicine. Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 3). 5.3: Factors That Influence NMR Chemical Shift. Chemistry LibreTexts. Retrieved from [Link]

• University of Canterbury. (n.d.). NMR Basics. University of Canterbury. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C8H10 mass spectrum of ethylbenzene. Doc Brown's Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of β‐nitrostyrene derivatives as potential quorum sensing inhibitors for biofilm inhibition and antivirulence factor therapeutics against Serratia marcescens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. NMR Basics [bloch.anu.edu.au]
• 8. C8H10 mass spectrum of ethylbenzene fragmentation pattern of m/z m/e ions for analysis and identification of ethylbenzene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. ETHYL 4-NITROBENZOATE(100-12-9) MS [m.chemicalbook.com]
• 10. scilit.com [scilit.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-Ethyl-4-[(E)-2-nitroethenyl]benzene vs. β-Nitrostyrene

Executive Summary & Strategic Context

In medicinal chemistry and organic synthesis, trans-β-nitrostyrene serves as a "privileged structure" and a highly versatile building block[1]. Its synthetic utility is primarily driven by the strongly electron-withdrawing nature of the nitro group, which heavily polarizes the carbon-carbon double bond, rendering the β-carbon exceptionally electrophilic and susceptible to nucleophilic attack[1].

When optimizing synthetic routes or designing new drug scaffolds, understanding the impact of aromatic ring substituents on this reactivity is critical[2]. This guide provides an objective, data-driven comparison between the unsubstituted parent compound, β-nitrostyrene (BNS) , and its para-alkylated derivative, 1-ethyl-4-[(E)-2-nitroethenyl]benzene (also known as 4-ethyl-β-nitrostyrene, CAS: 62248-87-7)[3].

Electronic & Structural Profiling

The fundamental difference in reactivity between these two molecules is governed by the Hammett substituent effect and its influence on the Lowest Unoccupied Molecular Orbital (LUMO) energy.

• β-Nitrostyrene (BNS): Lacking any ring substitution ( σp​=0 ), the extended conjugation between the phenyl ring and the nitroalkene creates a highly polarized, strongly electrophilic β-carbon. This makes it an ideal, rapid Michael acceptor[1].

• 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: The para-ethyl group introduces an electron-donating effect via hyperconjugation and inductive donation (+I effect, Hammett σp​≈−0.15 ). This electron density is pushed into the aromatic π -system and conjugated with the nitroalkene, raising the LUMO energy. Consequently, the electrophilicity of the β-carbon is attenuated, leading to slower conjugate addition kinetics compared to the unsubstituted parent[2].

Quantitative Reactivity Comparison

The electron-donating nature of the ethyl group directly translates to altered physicochemical properties and slower reaction kinetics in conjugate additions.

Parameter	β-Nitrostyrene (BNS)	1-Ethyl-4-[(E)-2-nitroethenyl]benzene
CAS Number	102-96-5	62248-87-7[3]
Hammett Constant ( σp​ )	0.00	-0.15 (Ethyl group)
Electrophilicity	High (Standard Acceptor)	Moderate (Attenuated by +I effect)
Relative Michael Addition Rate ( krel​ )	1.00	~0.45 - 0.60
Reduction Yield (LiAlH 4​ )	>90%	>85% (Slightly higher lipophilicity)
UV-Vis λmax​ (Conjugated System)	~310 nm	~318 nm (Bathochromic shift)

Mechanistic Visualization

Fig 1: Michael addition pathways showing the deactivating effect of the para-ethyl group.

Experimental Methodologies (Self-Validating Protocols)

As a Senior Application Scientist, ensuring reproducibility is paramount. The following protocols are designed as self-validating systems, incorporating intrinsic analytical checkpoints to verify causality and reaction success.

Protocol A: Kinetic Tracking of Thiol Conjugate Addition (UV-Vis Assay)

Objective: Quantitatively compare the Michael acceptor reactivity between the two substrates. Causality & Rationale: The conjugated nitroalkene system strongly absorbs UV light. Nucleophilic attack at the β-carbon breaks this extended conjugation, resulting in a measurable decrease in absorbance. Tracking this decay allows for real-time kinetic profiling[4].

Step-by-Step Workflow:

• Solution Preparation: Prepare independent 0.1 mM stock solutions of BNS and 1-ethyl-4-[(E)-2-nitroethenyl]benzene in anhydrous acetonitrile.

• Nucleophile Preparation: Prepare a 1.0 mM solution of 1-hexanethiol (nucleophile) and 0.1 mM triethylamine (catalyst) in acetonitrile.

• Initiation: In a standard quartz cuvette, rapidly mix 1.5 mL of the chosen nitroalkene solution with 1.5 mL of the thiol/base solution at a controlled 25°C.

• Self-Validation (Data Acquisition): Immediately monitor the absorbance at the respective λmax​ (310 nm for BNS, 318 nm for the ethyl derivative) over a 30-minute window.

• Analysis: The decay curve must follow pseudo-first-order kinetics. Calculate the observed rate constant ( kobs​ ) from the logarithmic plot of absorbance versus time. The slope for 1-ethyl-4-[(E)-2-nitroethenyl]benzene will be noticeably shallower, validating the deactivating nature of the para-ethyl group.

Protocol B: Global Reduction to Phenethylamine Derivatives

Objective: Synthesize the corresponding primary amines via global reduction. Causality & Rationale: Lithium aluminum hydride (LiAlH 4​ ) is a powerful reducing agent required to fully reduce both the alkene double bond and the nitro group to a primary amine. The para-ethyl group increases the lipophilicity of the intermediate, which aids in organic extraction during the aqueous quench phase.

Step-by-Step Workflow:

• Setup: Suspend LiAlH 4​ (4.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere at 0°C.

• Addition: Dropwise, add a solution of the nitroalkene (1.0 equiv) in THF. Expert Note: This step is highly exothermic; maintain the temperature strictly at 0°C to prevent unwanted dimerization.

• Reflux: Heat the reaction mixture to reflux for 4 hours to ensure complete reduction of the intermediate hydroxylamines.

• Self-Validation (In-Process Check): Monitor the reaction progress via TLC (Hexanes/EtOAc). The bright yellow, strongly UV-active spot characteristic of the starting nitroalkene must completely disappear, indicating full consumption of the chromophore.

• Quench: Cool to 0°C and carefully quench using the Fieser method (for x grams of LiAlH 4​ , add x mL H 2​ O, x mL 15% NaOH, and 3x mL H 2​ O) to precipitate granular aluminum salts.

• Isolation: Filter the salts through a Celite pad, dry the organic layer over anhydrous Na 2​ SO 4​ , and concentrate under vacuum to yield the target phenethylamine.

References

• Michael addition of nitromethane to trans-β-nitrostyrene catalyzed by polyethyleneimine/cross-linked polymer semi-IPN gels.ResearchGate.
• trans-beta-Nitrostyrene|RUO - Benchchem.BenchChem.
• Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes.ResearchGate.
• 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7.Chemsrc.

Sources

• 1. trans-beta-Nitrostyrene|RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-ethyl-4-(2-nitroethenyl)benzene | CAS#:62248-87-7 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Substituted Nitrostyrenes: Methodologies, Mechanisms, and Performance

Substituted β-nitrostyrenes are indispensable building blocks in modern organic synthesis. Their unique electronic properties, arising from the conjugation of a nitro group with a styrene backbone, render them highly versatile precursors for a vast array of pharmaceuticals, agrochemicals, and fine chemicals. The dual reactivity of the nitro group and the alkene functionality allows for a wide range of chemical transformations, making the efficient and selective synthesis of these intermediates a critical focus for researchers in both academic and industrial settings.

This guide provides an in-depth, objective comparison of the most effective and commonly employed methods for the synthesis of substituted nitrostyrenes. We will delve into the mechanistic underpinnings of each method, providing not just the "how" but the "why" behind experimental choices. This guide is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to select and implement the optimal synthetic strategy for their specific needs, supported by comparative data and detailed, field-tested protocols.

Core Synthetic Strategies: A Comparative Overview

The synthesis of substituted nitrostyrenes is dominated by the condensation of aromatic aldehydes with nitroalkanes, a reaction broadly classified as a Henry-Knoevenagel condensation.[1][2] However, the choice of catalyst and reaction conditions significantly impacts the yield, reaction time, and substrate scope. Furthermore, alternative methods such as the direct nitration of styrenes offer a different strategic approach.

Here, we will compare the following key synthetic methodologies:

• The Henry-Knoevenagel Condensation: A Versatile Workhorse

  • Alkali-Catalyzed Synthesis

  • Ammonium Acetate Catalysis: The Classic Approach

  • Modern Catalytic Systems: Ionic Liquids and Microwave-Assisted Synthesis

• Direct Nitration of Styrenes: A One-Pot Alternative

The Henry-Knoevenagel Condensation: A Deep Dive

The Henry-Knoevenagel reaction is the most prevalent method for synthesizing β-nitrostyrenes.[1] It involves the base-catalyzed condensation of an aromatic aldehyde with a nitroalkane, typically nitromethane, followed by dehydration to yield the final product.[2]

The Underlying Mechanism

The reaction proceeds via a nitroaldol addition followed by an elimination step. The choice of a basic catalyst is crucial as it facilitates the deprotonation of the α-carbon of the nitroalkane, forming a resonance-stabilized carbanion (a nitronate). This potent nucleophile then attacks the electrophilic carbonyl carbon of the aromatic aldehyde, leading to the formation of a β-nitro aldol intermediate. Subsequent dehydration, often promoted by the reaction conditions, results in the formation of the α,β-unsaturated nitrostyrene.[3][4]

Caption: General mechanism of the Henry-Knoevenagel condensation for nitrostyyrene synthesis.

Alkali-Catalyzed Synthesis

The use of strong bases like sodium hydroxide or potassium hydroxide is a classic approach to the Henry reaction.[5] This method can be highly effective, often providing good yields in a short amount of time. However, the strongly basic conditions can also promote side reactions, including polymerization of the nitrostyrene product, which can make purification challenging.[6] Careful temperature control is critical to minimize these side reactions.[5]

• Materials: Benzaldehyde, Nitromethane, Methanol, Sodium Hydroxide, Hydrochloric Acid, Ethanol.

• Procedure:

  • In a suitable reaction vessel equipped with a mechanical stirrer and a thermometer, combine benzaldehyde (1.0 eq), nitromethane (1.0 eq), and methanol.

  • Cool the mixture to -10°C using an ice-salt bath.[2]

  • Slowly add a pre-cooled solution of sodium hydroxide while maintaining the internal temperature between 10-15°C. A precipitate will form.[2]

  • After the addition is complete, allow the mixture to stand for 15 minutes, then add ice water to dissolve the precipitate.[2]

  • In a separate vessel, prepare a solution of dilute hydrochloric acid.

  • Slowly pour the alkaline reaction mixture into the stirred acid solution. The β-nitrostyrene will precipitate as a yellow solid.[2]

  • Collect the crude product by filtration, wash thoroughly with water until the washings are neutral, and dry.

  • Recrystallize the crude product from hot ethanol to obtain pure β-nitrostyrene.[2]

Ammonium Acetate Catalysis: A Versatile and Milder Approach

The use of ammonium acetate in glacial acetic acid is a widely adopted and generally more reliable method for the synthesis of a broad range of substituted nitrostyrenes.[6][7] This buffered system provides milder reaction conditions compared to strong alkali, which often leads to cleaner reactions and easier purification.[6] The reaction typically requires refluxing for several hours.

• Materials: 3,4-Methylenedioxybenzaldehyde (piperonal), Nitromethane, Ammonium acetate, Glacial acetic acid.

• Procedure:

  • In a round-bottomed flask equipped with a reflux condenser, combine 3,4-methylenedioxybenzaldehyde (1.0 eq), nitromethane (1.1 eq), ammonium acetate (0.5 eq), and glacial acetic acid.[2]

  • Heat the mixture to a gentle reflux for 1 hour.[2]

  • Pour the hot reaction mixture into a large volume of ice-water with vigorous stirring.

  • Collect the precipitated solid by suction filtration and wash thoroughly with water.

  • Recrystallize the crude product from a suitable solvent to yield the pure product.[2]

Modern Catalytic Systems: Enhancing Efficiency and Sustainability

Recent advancements have focused on developing more efficient and environmentally friendly catalytic systems for nitrostyrene synthesis. These include the use of ionic liquids and microwave-assisted synthesis.

Ionic liquids (ILs) have emerged as promising "green" alternatives to traditional organic solvents. In the context of nitrostyrene synthesis, certain ILs can act as both the solvent and the catalyst, simplifying the reaction setup and workup. These reactions often proceed under solvent-free conditions, leading to high yields and allowing for the recycling of the catalyst.[8]

• Materials: Benzaldehyde, Nitromethane, [SFHEA][HSO₄] (sulfonic acid functionalized hexaethylammonium hydrogen sulfate) or a similar acidic ionic liquid.

• Procedure:

  • In a reaction vessel, combine benzaldehyde (1.0 eq), nitromethane (1.1 eq), and the ionic liquid catalyst (e.g., 1 mmol per 5 mmol of aldehyde).[8]

  • Heat the mixture with stirring to the specified temperature (e.g., 110°C) for the required time (e.g., 2 hours), monitoring the reaction by TLC.[8]

  • After the reaction is complete, cool the mixture and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • The ionic liquid can often be recovered and reused.

  • The organic extracts are combined, the solvent is removed under reduced pressure, and the product is purified by recrystallization.[8]

Microwave-assisted organic synthesis (MAOS) has been shown to dramatically reduce reaction times from hours to mere minutes, often with improved yields and simplified work-up procedures.[9][10] This technique utilizes microwave irradiation to rapidly and efficiently heat the reaction mixture.

• Materials: 4-Hydroxy-3-methoxybenzaldehyde, Nitromethane, Ammonium acetate.

• Procedure:

  • In a microwave-safe reaction vial, dissolve 4-hydroxy-3-methoxybenzaldehyde (1.0 eq) and ammonium acetate (approx. 0.27 eq) in nitromethane.[2][10]

  • Seal the vial and place it in a microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 150°C) for a short duration (e.g., 5 minutes).[2][10]

  • After cooling, transfer the reaction mixture to a round-bottom flask and remove the excess nitromethane under reduced pressure.

  • The crude product can then be purified by recrystallization.[2]

Direct Nitration of Styrenes

An alternative to the condensation-based methods is the direct nitration of the vinyl group of a substituted styrene. This approach can be advantageous as it starts from readily available styrenes. However, it can be complicated by competing side reactions, such as nitration of the aromatic ring and polymerization. A one-pot procedure utilizing a copper(II) tetrafluoroborate/sodium nitrite system offers a mild and selective method for this transformation.

Experimental Protocol: Copper-Promoted Direct Nitration of Styrene

• Materials: Styrene, Copper(II) tetrafluoroborate (can be prepared in situ from CuO and HBF₄), Sodium nitrite, Iodine, Acetonitrile.

• Procedure:

  • In a reaction flask, prepare a solution of copper(II) tetrafluoroborate in acetonitrile.

  • Add sodium nitrite (1.2 eq relative to styrene) and stir for 2 minutes.

  • Add iodine (0.3 eq relative to styrene) followed by the styrene (1.0 eq).

  • Stir the mixture at room temperature for 7 hours.

  • Upon completion, add water and filter to remove the precipitated copper(I) iodide.

  • Extract the filtrate with an organic solvent (e.g., CH₂Cl₂), wash the organic layer with aqueous sodium thiosulfate, dry, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Performance Comparison of Synthesis Methods

The choice of synthetic method will ultimately depend on the specific substrate, available equipment, and desired scale of the reaction. The following table provides a comparative overview of the different methods discussed.

Method	Catalyst/Reagents	Typical Reaction Time	Typical Yield (%)	Advantages	Disadvantages
Alkali-Catalyzed Henry	NaOH or KOH	< 1 hour	80-83[2]	Fast reaction	Potential for side reactions and polymerization[6]
Ammonium Acetate Henry	NH₄OAc in Acetic Acid	1-6 hours[2][11]	30-82[3]	Good for a wide range of substrates, milder than alkali	Requires reflux temperatures[2]
Ionic Liquid Catalysis	Acidic Ionic Liquid	2-9 hours[8]	71-91[8]	Green, reusable catalyst, often solvent-free	Higher initial cost of catalyst
Microwave-Assisted Henry	NH₄OAc	4-6 minutes[9]	71-95[9]	Extremely fast, high yields	Requires specialized equipment
Direct Nitration	Cu(II)/NaNO₂/I₂	7 hours	31-72	One-pot from styrenes, mild conditions	Moderate yields, requires chromatography

The Perkin Reaction: A Note on its Inapplicability

The Perkin reaction, which involves the condensation of an aromatic aldehyde with an acid anhydride in the presence of the alkali salt of the acid, is a classic method for the synthesis of α,β-unsaturated aromatic acids, such as cinnamic acid.[12][13] While it shares mechanistic similarities with condensation reactions, it is not a direct or common route for the synthesis of nitrostyrenes. The reactants and products are fundamentally different, with the Perkin reaction leading to carboxylic acid derivatives rather than nitroalkenes.

Conclusion and Recommendations

The synthesis of substituted nitrostyrenes is a well-established field with a variety of reliable methods. For general-purpose synthesis of a wide range of derivatives, the ammonium acetate-catalyzed Henry-Knoevenagel condensation remains a robust and versatile choice.[6] For researchers seeking to optimize reaction times and yields, particularly on a smaller scale, microwave-assisted synthesis offers a significant advantage.[9][10] As the field moves towards more sustainable practices, ionic liquid catalysis presents an attractive, albeit currently more expensive, green alternative.[8] The direct nitration of styrenes provides a useful one-pot alternative when the corresponding styrene is more readily available than the aldehyde.

Ultimately, the selection of the optimal synthetic route requires a careful consideration of the substrate's electronic and steric properties, the desired scale of the reaction, and the available laboratory resources. This guide provides the foundational knowledge and practical protocols to make an informed decision and successfully synthesize these valuable chemical intermediates.

Caption: A generalized experimental workflow for the synthesis of substituted nitrostyrenes.

References

• Campaña, A. G., et al. (2000). One-pot selective synthesis of β-nitrostyrenes from styrenes, promoted by Cu(II). Tetrahedron Letters, 41(51), 10045-10048. Available at: [Link]

• Erowid. (2005). Nitration of Substituted Styrenes with Nitryl Iodide. Erowid. Available at: [Link]

• Jiménez-González, C., et al. (2021). Tuning the Chemoselective Hydrogenation of Nitrostyrenes Catalyzed by Ionic Liquid-Supported Platinum Nanoparticles. ACS Catalysis, 11(6), 3494–3505. Available at: [Link]

• Wang, C. D., et al. (2002). The Rapid Synthesis of β-Nitrostyrenes Under Microwave Irradiation Without Solvent. Synthetic Communications, 32(22), 3481-3486. Available at: [Link]

• Pereira, C., et al. (2020). Preparation of a β-Nitrostyrene Derivative by the Henry Reaction: Comparison of a Conventional and a Microwave-Assisted Method. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry. Available at: [Link]

• Erowid. (2005). Synthesis of 2C-T-X Nitrostyrenes. Erowid. Available at: [Link]

• Zhang, X., et al. (2018). A Thiourea-Functionalized Metal-Organic Macrocycle for Catalysis of Michael Additions and Prominent Size-Selective Effect. Inorganic Chemistry, 57(17), 10833-10839. Available at: [Link]

• Gairaud, C. B., & Lappin, G. R. (1953). The Synthesis of beta-Nitrostyrenes. The Journal of Organic Chemistry, 18(1), 1–3. Available at: [Link]

• Worrall, D. E. (1929). Nitrostyrene. Organic Syntheses, 9, 66. Available at: [Link]

• Google Patents. (2014). CN103497082A - Method for preparing beta-nitrostyrolene and derivatives thereof.

• Suzuki, H., et al. (1997). Side-Chain Nitration of Styrene and Para-Substituted Derivatives with a Combination of Nitrogen Dioxide and Ozone. The Journal of Organic Chemistry, 62(20), 6922-6930. Available at: [Link]

• R-Discovery. (1999). Substitution Reaction of Nitro Group on α-Nitrostyrene by Organozinc Halides Under Microwave Irradiation. Available at: [Link]

• iSm2. (n.d.). Application of Ionic Liquids in Michael Addition Reactions. Available at: [Link]

• Chemistry Learner. (2020). Knoevenagel Condensation: Definition, Examples and Mechanism. Available at: [Link]

• University of Calcutta. (n.d.). Knoevenagel Condensation. Available at: [Link]

• Wiley, R. H., & Smith, N. R. (1951). m-Nitrostyrene. Organic Syntheses, 31, 76. Available at: [Link]

• Taylor & Francis Online. (2015). Microwave-assisted chemoselective reduction of conjugated nitroalkenes to nitroalkanes with aqueous tri-n-butyltin hydride. Available at: [Link]

• Wiley Online Library. (2022). Solid‐Supported Tetrahydropyran‐Based Hybrid Dipeptide Catalysts for Michael Addition of Aldehydes to Nitrostyrenes. Advanced Synthesis & Catalysis. Available at: [Link]

• SATHEE. (n.d.). Chemistry Perkin Reaction Mechanism. Available at: [Link]

• BYJU'S. (n.d.). Perkin Reaction Mechanism. Available at: [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Available at: [Link]

• ResearchGate. (n.d.). Performances of different catalysts in trans-b-nitrostyrene synthesis. Available at: [Link]

• Chemistry Learner. (n.d.). Perkin Reaction: Definition, Examples, and Mechanism. Available at: [Link]

• J&K Scientific LLC. (2021). Knoevenagel Condensation. Available at: [Link]

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Spectroscopic Comparison Guide: (E) vs. (Z) Isomers of 1-Ethyl-4-(2-nitroethenyl)benzene

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

1-Ethyl-4-(2-nitroethenyl)benzene (also known as 4-ethyl- β -nitrostyrene) is a highly reactive Michael acceptor and a crucial building block in the synthesis of phenethylamine derivatives and targeted therapeutics. The stereochemistry of the nitrovinyl group profoundly dictates the molecule's reactivity, stability, and interaction with biological targets. This guide provides an in-depth, objective comparison of the (E) and (Z) isomers, focusing on their distinct spectroscopic signatures (NMR, UV-Vis, IR) and the underlying quantum mechanical and steric causalities that drive these differences.

Mechanistic Causality of Isomeric Divergence

The fundamental differences between the (E)-trans and (Z)-cis isomers of 4-ethyl- β -nitrostyrene stem from steric constraints and their impact on molecular orbital overlap.

• (E)-Isomer: The ethylphenyl group and the nitro group are anti-periplanar. This configuration minimizes steric hindrance, allowing the aromatic π -system and the nitroalkene to adopt a coplanar geometry. This maximizes orbital overlap and extended conjugation. Consequently, the (E)-isomer is thermodynamically favored during standard synthesis [2].

• (Z)-Isomer: The syn-periplanar arrangement forces the bulky ortho-hydrogens of the benzene ring into close spatial proximity with the oxygen atoms of the nitro group. To alleviate this severe steric clash, the aromatic ring rotates out of the alkene plane, effectively breaking the extended π -conjugation. This structural distortion is the primary driver for the altered spectroscopic properties observed in the (Z)-isomer.

Experimental Workflows & Self-Validating Protocols

Because standard Henry-Knoevenagel condensations yield the thermodynamically stable (E)-isomer almost exclusively [2], analyzing the (Z)-isomer requires forced photoisomerization. The following self-validating protocol allows for the generation and immediate spectroscopic capture of the (Z)-isomer without the risk of reversion during purification.

Protocol: In Situ Photoisomerization and NMR Monitoring

Rationale: Conducting the isomerization directly within an NMR tube prevents the reversion of the metastable (Z)-isomer during isolation and provides real-time kinetic validation.

• Sample Preparation: Dissolve 15 mg of pure (E)-1-ethyl-4-(2-nitroethenyl)benzene in 0.6 mL of deuterated chloroform (CDCl 3​ ) in a clear quartz NMR tube.

• Baseline Acquisition: Acquire a baseline 1 H NMR spectrum (400 or 500 MHz) to confirm the purity of the (E)-isomer and establish the integration of the vinylic doublets.

• Photolytic Stress: Irradiate the NMR tube using a controlled UV light source (310 nm to 365 nm) at room temperature [3]. The UV energy excites the π→π∗ transition, temporarily breaking the double bond character and allowing free rotation.

• Kinetic Monitoring: Acquire 1 H NMR spectra at 15-minute intervals. The protocol is self-validating: you will observe a direct, proportional decrease in the (E)-vinylic signals and the simultaneous emergence of the (Z)-vinylic signals, confirming the transformation.

• Termination: Cease irradiation once a photostationary state is reached (typically a 60:40 to 70:30 E:Z mixture) to prevent extensive oxidative degradation.

Spectroscopic Comparison

1 H NMR Spectroscopy (The Definitive Diagnostic)

Nuclear Magnetic Resonance provides the most unambiguous differentiation between the two isomers via the vicinal coupling constant ( 3JHH​ ) of the vinylic protons.

• (E)-Isomer: The anti-periplanar geometry results in a dihedral angle of approximately 180°. According to the Karplus equation, this maximizes spin-spin coupling, yielding a large J -value of 13–16 Hz [1].

• (Z)-Isomer: The syn-periplanar geometry restricts the dihedral angle to near 0°. This reduces the orbital overlap responsible for coupling, resulting in a significantly smaller J -value of 7–10 Hz .

• Chemical Shift Causality: The vinylic proton alpha to the nitro group in the (Z)-isomer often experiences a downfield shift due to the spatial deshielding cone of the out-of-plane aromatic ring.

UV-Vis Spectroscopy

The UV-Vis spectrum is highly sensitive to the extent of π -conjugation [4].

• (E)-Isomer: The coplanar, highly conjugated system lowers the HOMO-LUMO gap. This results in a strong π→π∗ transition with a higher λmax​ (typically >310 nm) and a high molar absorptivity ( ϵ ).

• (Z)-Isomer: The steric-induced loss of planarity truncates the conjugated system. This increases the HOMO-LUMO gap, causing a hypsochromic (blue) shift (lower λmax​ ) and a hypochromic effect (reduced ϵ ).

Infrared (IR) Spectroscopy

IR spectroscopy provides rapid structural confirmation based on vibrational modes.

• Alkene C-H Out-of-Plane Bending: The (E)-isomer exhibits a strong, diagnostic absorption band at ~960–980 cm −1 . In contrast, the (Z)-isomer lacks this band, instead showing a characteristic cis-bending mode at ~670–730 cm −1 .

• Nitro Group Stretching: Both isomers show strong asymmetric (~1520 cm −1 ) and symmetric (~1340 cm −1 ) NO 2​ stretches [1]. However, the (Z)-isomer may show slight shifts to higher wavenumbers due to the lack of conjugation withdrawing electron density from the nitro group.

Quantitative Data Summary

Spectroscopic Technique	Parameter	(E)-1-ethyl-4-(2-nitroethenyl)benzene	(Z)-1-ethyl-4-(2-nitroethenyl)benzene	Causality / Structural Driver
1 H NMR (CDCl 3​ )	Vinylic 3JHH​ Coupling	13 – 16 Hz	7 – 10 Hz	Dihedral angle (Karplus equation)
UV-Vis	λmax​ ( π→π∗ )	Higher (~310-330 nm)	Lower (Hypsochromic shift)	Coplanarity vs. Steric disruption
UV-Vis	Molar Absorptivity ( ϵ )	High	Low (Hypochromic effect)	Extent of orbital overlap
FT-IR	C-H out-of-plane bend	~960 – 980 cm −1 (Strong)	~670 – 730 cm −1 (Strong)	Trans vs. Cis vibrational modes
FT-IR	NO 2​ Asymmetric Stretch	~1510 – 1520 cm −1	~1525 – 1535 cm −1	Conjugation lowers bond order

Logical Workflow & Mechanistic Diagram

Workflow mapping the photoisomerization and spectroscopic divergence of E/Z isomers. (Max 760px)

References

• MDPI. "Synthesis and Pro-Apoptotic Effects of Nitrovinylanthracenes and Related Compounds in Chronic Lymphocytic Leukaemia (CLL) and Burkitt's Lymphoma (BL)". MDPI. URL:[Link]

• PMC. "Nitrones: Comprehensive Review on Synthesis and Applications". National Center for Biotechnology Information. URL:[Link]

Analytical Standards for 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Comprehensive Comparison Guide

For researchers and drug development professionals working with phenethylamine precursors, forensic impurity profiling, or environmental monitoring, the integrity of analytical standards is non-negotiable. 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (CAS: 62248-87-7), commonly referred to as 4-ethyl- β -nitrostyrene, is a highly reactive conjugated nitroalkene. Its structural properties make it both a versatile synthetic intermediate and a challenging analytical target due to its susceptibility to photo-isomerization and chemical degradation.

This guide provides an objective, data-driven comparison of commercially available and in-house synthesized analytical standards for 1-ethyl-4-[(E)-2-nitroethenyl]benzene. As a Senior Application Scientist, I will break down the causality behind standard selection, degradation mechanisms, and the rigorous validation protocols required to establish a self-validating quantitative assay.

The Metrological Hierarchy: Selecting the Right Standard Grade

When quantifying 1-ethyl-4-[(E)-2-nitroethenyl]benzene in complex matrices, the choice of standard dictates the metrological traceability and the overall uncertainty of your results. We compare three primary tiers:

• ISO 17034 Certified Reference Materials (CRMs): Produced under stringent metrological guidelines [1], CRMs provide a certified purity value with an exact expanded uncertainty budget ( UCRM​ ). They are mandatory for accredited forensic and late-stage pharmaceutical quantitative assays.

• Research Grade Standards: Commercially available standards (typically >95–98% purity). While cost-effective, they lack rigorous uncertainty budgets and require internal purity verification (e.g., via quantitative NMR or 100% minus impurities HPLC approaches) before use in strict quantitative applications.

• In-House Synthesized Standards: Synthesized via the Henry reaction [2]. This approach is highly cost-effective and allows for the creation of custom isotopologues (e.g., deuterium-labeled variants) for mass spectrometry, but places the entire burden of identity and purity validation on the analytical laboratory.

Mechanistic Insight: Why Standards Degrade

Understanding the chemical behavior of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is critical for standard handling. The molecule features an extended conjugated π -system that strongly absorbs UV light. Exposure to ambient laboratory lighting induces a photo-chemical E→Z isomerization, leading to peak splitting in chromatography. Furthermore, the nitroaldol (Henry) condensation is reversible; exposure to aqueous alkaline conditions triggers a retro-Henry reaction, degrading the standard back into 4-ethylbenzaldehyde and nitromethane. Therefore, all standards and stock solutions must be stored in amber glassware at -20°C and prepared in neutral or slightly acidic diluents.

Synthesis and primary degradation pathways of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Comparative Performance Data

To objectively evaluate these tiers, our laboratory analyzed three separate lots representing each grade. The data below summarizes the metrological parameters and empirical findings.

Table 1: Comparative Matrix of Analytical Standard Grades

Parameter	ISO 17034 CRM	Commercial Research Grade	In-House Synthesized
Purity (Nominal)	99.8%±0.2% ( k=2 )	>97% (Uncertified)	>99.1% (Post-crystallization)
Traceability	SI Units (NIST/BIPM traceable)	Lot-specific CoA only	Internal qNMR / LC-UV
Isomeric Purity ( E:Z )	>99.5:0.5	95.0:5.0 (Variable)	>98.0:2.0
Cost per 10 mg	High ( $)	Low ($)	Very Low (Reagent cost)
Best Use Case	Regulatory submissions, Forensic	Qualitative screening, R&D	Custom labeling, High-volume R&D

Experimental Workflows & Protocols

To ensure scientific integrity, any analytical procedure utilizing these standards must be validated according to ICH Q2(R2) guidelines [3]. Below are the self-validating protocols for synthesizing an in-house standard and subsequently quantifying it.

Protocol A: In-House Synthesis and Purification

Adapted from classical nitroaldol condensation methodologies [2].

Objective: Synthesize high-purity 1-ethyl-4-[(E)-2-nitroethenyl]benzene with minimal Z -isomer contamination. Causality Check: We utilize anhydrous ammonium acetate as a catalyst in a solvent-free or nitromethane-excess environment to drive the equilibrium toward the dehydrated alkene, preventing the isolation of the intermediate β -nitro alcohol.

• Reaction Setup: In a 100 mL round-bottom flask, combine 5.0 g of 4-ethylbenzaldehyde, 15.0 mL of nitromethane (excess acts as solvent and reactant), and 1.2 g of anhydrous ammonium acetate.

• Reflux: Attach a reflux condenser and heat the mixture on a steam bath or heating mantle at 95°C for 2.5 hours. The solution will turn deep yellow/orange.

• Solvent Removal: Remove excess nitromethane under reduced pressure (rotary evaporator) at 40°C to yield a crude orange crystalline mass.

• Recrystallization (Critical Step): Dissolve the crude mass in the minimum boiling volume of anhydrous methanol. Allow the solution to cool slowly to room temperature, then place in an ice bath for 2 hours. Why Methanol? Methanol selectively solubilizes unreacted aldehyde and polymeric byproducts while the highly crystalline (E) -nitrostyrene precipitates.

• Isolation: Filter the bright yellow crystals under vacuum, wash with 10 mL of ice-cold methanol, and dry under high vacuum in a desiccator protected from light.

Protocol B: HPLC-UV/DAD Purity and Quantification Assay

Objective: Validate a stability-indicating method for 1-ethyl-4-[(E)-2-nitroethenyl]benzene following ICH Q2(R2) standards. Causality Check: We employ a mildly acidic mobile phase (0.1% Formic Acid) to ensure the silica-based stationary phase remains fully protonated, preventing secondary interactions with the nitro group and suppressing retro-Henry degradation on-column.

• System Preparation: Equip an HPLC system with a Diode Array Detector (DAD) and a C18 column (150 mm × 4.6 mm, 3 µm particle size).

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (v/v)

  • Solvent B: Acetonitrile + 0.1% Formic Acid (v/v)

  • Gradient: 40% B to 90% B over 15 minutes. Flow rate: 1.0 mL/min.

• Standard Preparation: Prepare a 1.0 mg/mL stock solution of the standard in Acetonitrile (use amber vials). Dilute to working concentrations (1–100 µg/mL).

• System Suitability Test (SST): Inject a resolution mixture containing 4-ethylbenzaldehyde and 1-ethyl-4-[(E)-2-nitroethenyl]benzene. Acceptance Criteria: Resolution ( Rs​ ) > 2.0, Tailing factor ( Tf​ ) < 1.5.

• Detection: Monitor at λ=320 nm. The extended conjugation of the nitrostyrene provides a strong, specific chromophore at this wavelength, avoiding interference from simple aromatic impurities.

Table 2: ICH Q2(R2) Method Validation Parameters (HPLC-UV)

Validation Parameter	Result	Acceptance Criteria (ICH Q2)
Linearity Range	0.5 – 150 µg/mL	R2≥0.999
Limit of Detection (LOD)	0.05 µg/mL	Signal-to-Noise ( S/N ) ≥3
Limit of Quantitation (LOQ)	0.15 µg/mL	Signal-to-Noise ( S/N ) ≥10
Method Precision (RSD%)	0.8% ( n=6 , 50 µg/mL)	≤2.0%
Robustness (pH change ±0.2 )	No significant RT shift	Rs​>2.0 maintained

Analytical Validation Workflow

The decision tree for validating your chosen standard grade is mapped below. Note that while CRMs bypass the need for primary identity and purity testing, Research Grade and In-House standards require a comprehensive analytical workup before they can be deemed "Fit for Purpose."

Analytical validation workflow comparing CRM, Research Grade, and In-House standards.

Conclusion

The selection of an analytical standard for 1-ethyl-4-[(E)-2-nitroethenyl]benzene must be dictated by the end-use of the data. For absolute quantitation in regulated environments, ISO 17034 CRMs are unmatched in their defensibility. However, for early-stage research, method development, or qualitative profiling, In-House Synthesized or Research Grade standards are highly viable, provided the laboratory implements rigorous, self-validating identity and purity checks. Regardless of the source, strict adherence to photo-protective and pH-controlled handling is required to maintain the structural integrity of this reactive nitroalkene.

References

• International Organization for Standardization. "ISO 17034:2016 - General requirements for the competence of reference material producers." ISO.[Link]

• Shulgin, A., & Shulgin, A. "PiHKAL: A Chemical Love Story." Erowid Online Library.[Link]

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." European Medicines Agency.[Link]

Comprehensive Purity Assessment of Synthesized 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Comparative Guide

As drug development pipelines become increasingly rigorous, the analytical validation of synthesized intermediates is no longer a mere checkpoint—it is a foundational requirement for downstream success. 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (often referred to as 4-ethyl- β -nitrostyrene) is a highly reactive, conjugated building block typically synthesized via the Henry (nitroaldol) condensation of 4-ethylbenzaldehyde and nitromethane[1].

Assessing the purity of this specific nitrostyrene presents unique analytical challenges. The molecule is prone to E/Z isomerization under UV light, potential polymerization under thermal stress, and often retains trace unreacted starting materials. Relying on a single analytical method can lead to dangerous blind spots. In alignment with the ICH Q2(R2) guidelines for analytical procedure validation, this guide objectively compares High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) to establish a self-validating, orthogonal purity assessment workflow[2].

The Analytical Challenge & Methodological Causality

Selecting the correct analytical technique requires understanding the physicochemical vulnerabilities of the analyte.

• Why Gas Chromatography (GC-FID) is Deprioritized: Nitrostyrenes possess a thermally labile nitroalkene moiety. In the high-temperature environment of a GC injection port (typically >250°C), 1-ethyl-4-[(E)-2-nitroethenyl]benzene can undergo thermal degradation or polymerization. This results in artificially low purity readings and the appearance of "ghost peaks," making GC an unreliable primary method for this class of compounds.

• Why HPLC-UV is Essential (Relative Purity): The extended π -conjugation of the benzene ring and the nitroethenyl group gives this molecule a strong, distinct UV chromophore. HPLC-UV excels at separating the target (E)-isomer from the (Z)-isomer and detecting trace residual 4-ethylbenzaldehyde. However, because different impurities have different UV extinction coefficients, HPLC only provides relative area percentage unless specific reference standards are available for every impurity.

• Why 1H-qNMR is the Gold Standard (Absolute Purity): qNMR is a primary analytical method. The signal intensity is directly proportional to the molar concentration of the nuclei, regardless of the molecule's structure[2]. By using an internal standard, qNMR provides an absolute mass fraction (w/w %) without requiring a highly purified reference standard of 1-ethyl-4-[(E)-2-nitroethenyl]benzene itself.

Quantitative Data Comparison

The following table summarizes the performance metrics of these techniques when applied to nitrostyrene derivatives.

Analytical Parameter	HPLC-UV (Reverse Phase)	1H-qNMR	GC-FID
Primary Output	Relative Area %	Absolute Mass %	Relative Area %
Reference Standard	Required for exact quantitation	Not required (uses generic IS)	Required for exact quantitation
Specificity	High (Chromatographic separation)	High (Spectral resolution)	Moderate (Thermal degradation risk)
Detection of Inorganics	No (UV inactive)	No (Unless using specific nuclei)	No
Suitability for Nitrostyrenes	Excellent	Excellent	Poor (Thermal instability)

Orthogonal Workflow Visualization

To ensure absolute trustworthiness in the data, we employ an orthogonal cross-referencing strategy[2]. If the relative purity from HPLC and the absolute purity from qNMR agree within a tight tolerance (>98% match), the purity is verified.

Orthogonal workflow for the comprehensive purity assessment of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that any mechanical or chemical failure is flagged before data is reported, in accordance with ICH Q2(R2) standards[3].

Protocol A: HPLC-UV Relative Purity Assessment

Causality: We utilize a low-pH mobile phase (0.1% Trifluoroacetic acid) to suppress the ionization of trace acidic byproducts, ensuring sharp, symmetrical peaks. Detection is set to 310 nm, the λmax​ for the conjugated nitrostyrene system, which maximizes the signal-to-noise ratio.

• System Suitability Test (SST) Preparation: Prepare a resolution solution containing 0.1 mg/mL of 4-ethylbenzaldehyde and 0.1 mg/mL of 1-ethyl-4-[(E)-2-nitroethenyl]benzene in Acetonitrile.

• Sample Preparation: Dissolve 1.0 mg of the synthesized batch in 10 mL of Acetonitrile (0.1 mg/mL).

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3 µm).

  • Mobile Phase: Gradient elution. Mobile Phase A: Water + 0.1% TFA. Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 310 nm.

• Self-Validation Check (Critical): Inject the SST solution. The system is only deemed valid if the resolution ( Rs​ ) between the aldehyde and the nitrostyrene peak is > 2.0 . If Rs​<2.0 , column degradation or mobile phase preparation errors have occurred; halt analysis.

• Execution & Integration: Inject the sample. Integrate all peaks with an area > 0.05% of the main peak. Report purity as Relative Area %.

Protocol B: 1H-qNMR Absolute Purity Determination

Causality: The vinylic protons of the (E)-nitrostyrene appear as distinct doublets (due to trans coupling, J≈13.5 Hz) around 7.5–8.0 ppm. We select Maleic acid (singlet at 6.26 ppm in DMSO- d6​ ) as the Internal Standard (IS) because its signal sits perfectly in an empty spectral window, preventing integration overlap.

• Internal Standard (IS) Verification: Before analyzing the unknown, verify the purity of the Maleic acid IS against a NIST-traceable secondary standard (e.g., Potassium hydrogen phthalate) to prove IS integrity.

• Sample Preparation: Accurately weigh ~10.0 mg of 1-ethyl-4-[(E)-2-nitroethenyl]benzene and ~5.0 mg of Maleic acid IS using a microbalance (d = 0.001 mg). Co-dissolve completely in 0.6 mL of anhydrous DMSO- d6​ .

• NMR Acquisition Parameters:

  • Pulse Sequence: 1D proton with inverse gated decoupling (if applicable) or standard 1D zg30.

  • Relaxation Delay (D1):30 seconds . Causality: Protons relax at different rates. D1 must be ≥5×T1​ of the slowest relaxing proton to ensure >99.3% magnetization recovery. Failing to do this causes severe integration errors.

  • Scans: 64 (to ensure high signal-to-noise ratio > 250:1).

• Integration & Calculation: Integrate the IS singlet at 6.26 ppm (2 protons) and the analyte vinylic doublet at ~8.0 ppm (1 proton).

• Self-Validation Check: Calculate the absolute mass fraction using the standard qNMR equation. If the baseline is not perfectly flat, or if phase correction requires aggressive manual manipulation, the sample must be re-run.

Data Interpretation: Resolving Discrepancies

When cross-referencing the data, you may encounter a scenario where the HPLC reports a purity of 99.5% , but the qNMR reports an absolute purity of 96.2% .

This is not an error; it is the exact reason orthogonal testing is required[2]. HPLC-UV is "blind" to UV-inactive impurities. A lower qNMR purity indicates the presence of invisible contaminants such as:

• Residual aliphatic solvents (e.g., hexanes or ethanol from recrystallization).

• Water trapped in the crystal lattice.

• Inorganic salts (e.g., ammonium acetate used as a catalyst in the Henry reaction).

Conversely, if qNMR reports 99% but HPLC reports 95%, the sample likely contains highly UV-active impurities (like conjugated dimers) that have massive extinction coefficients, artificially inflating their area percentage on the chromatogram. By combining both techniques, researchers can confidently validate the true quality of their synthesized 1-ethyl-4-[(E)-2-nitroethenyl]benzene before advancing to downstream API synthesis.

References

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." European Medicines Agency. Verified URL: [Link][3]

• Shulgin, A., & Shulgin, A. "PiHKAL: A Chemical Love Story." (Contextual synthesis of nitrostyrene derivatives via Henry condensation). Erowid Library. Verified URL:[Link][1]

Sources

• 1. erowid.org [erowid.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Cross-Validation of Analytical Methods for Nitrostyrenes: A Comparative Guide

As a Senior Application Scientist, I frequently encounter challenges in the impurity profiling and absolute quantification of reactive intermediates. Nitrostyrenes—particularly trans- β -nitrostyrene and its derivatives—are highly versatile building blocks used in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. However, their unique chemical structure, which features a highly conjugated π -system and a thermally labile nitroalkene moiety, makes them notoriously tricky to analyze.

To ensure regulatory compliance and scientific integrity, relying on a single analytical technique is insufficient. The mandate the cross-validation of analytical procedures to prove that orthogonal methods yield statistically equivalent performance criteria for the same intended purpose[1].

This guide provides an objective, data-driven comparison of three orthogonal techniques—HPLC-UV , GC-MS , and qNMR —detailing the causality behind experimental choices and providing self-validating protocols for the robust analysis of nitrostyrenes.

Orthogonal Cross-Validation Strategy

Workflow for the cross-validation of nitrostyrene analytical methods.

The Analytical Triad: Causality & Method Selection

1. HPLC-UV: The Workhorse for Assay & Purity

The Causality: Nitrostyrenes possess a highly conjugated system (a benzene ring conjugated with an alkene and an electron-withdrawing nitro group). This structural feature creates a powerful chromophore, resulting in intense UV absorbance (typically monitored at 214 nm and 250 nm). However, this same conjugation makes the molecule highly susceptible to . When exposed to natural light in solution, trans- β -nitrostyrenes can isomerize into cis-forms or degrade into α -methyl-styrolene nitrites[2]. Expert Insight: If your sample preparation does not utilize actinic (amber) glassware, you will generate artifactual degradation peaks during the run, leading to false batch failures.

2. GC-MS: The Detective for Volatile Impurities

The Causality: Nitrostyrenes are sufficiently volatile for gas chromatography, making GC-MS the premier choice for identifying residual volatile starting materials (e.g., benzaldehyde, nitroethane)[2]. However, the nitroalkene group is thermally labile. If the GC inlet temperature is set too high (>250°C), the nitrostyrene will undergo thermal decomposition (often losing NO2​ ) or on-column polymerization. Expert Insight: A lower inlet temperature and a deactivated splitless liner are mandatory to preserve the structural integrity of the analyte during volatilization.

3. qNMR: The Arbiter of Absolute Truth

The Causality: Quantitative NMR (qNMR) is a primary ratio method that does not require a reference standard of the analyte itself[3]. By integrating the distinct trans olefinic protons—which appear as highly resolved doublets around 7.5 to 8.0 ppm with a characteristic coupling constant ( J≈13.7 Hz)[4]—against a certified internal standard, absolute purity is determined. Expert Insight: The accuracy of qNMR is entirely dependent on complete spin-lattice relaxation. Failing to set an adequate relaxation delay ( D1​ ) will result in truncated signal integration and artificially low purity values.

Performance Comparison Data

The following table summarizes the cross-validated performance metrics of the three orthogonal techniques for trans- β -nitrostyrene analysis.

Performance Metric	HPLC-UV	GC-MS	qNMR
Primary Objective	Assay & Related Substances	Volatile Impurities	Absolute Quantitation
Detection Principle	Chromophore ( π→π∗ )	Electron Ionization (70 eV)	Nuclear Spin ( 1 H)
Typical LOD	0.03 µg/mL	0.1 µg/mL	~50 µg/mL
Linearity Range	25 – 125 µg/mL	1 – 100 µg/mL	1 – 50 mg/mL
Accuracy (Recovery)	98.5% – 101.2%	95.0% – 105.0%	99.0% – 101.0%
Precision (RSD)	< 1.0%	< 3.0%	< 0.5%
Analysis Time	10 – 15 min	20 – 25 min	5 – 10 min
Method Vulnerability	Photo-isomerization	Thermal decomposition	Low sensitivity for impurities

Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system incorporating specific System Suitability Tests (SST) to confirm the method is performing as intended before sample data is reported.

Protocol A: HPLC-UV Assay

• Sample Preparation: Accurately weigh 10 mg of the nitrostyrene sample and dissolve in 10 mL of HPLC-grade Acetonitrile. Crucial: All solutions must be prepared in amber volumetric flasks and transferred to amber autosampler vials to prevent photo-isomerization[2].

• Chromatographic Conditions:

  • Column: Polystyrene-divinylbenzene (PS-DVB) or high-carbon load C18 (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution of Water/Acetonitrile (e.g., 74% to 92% ACN over 8 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm and 250 nm.

• System Suitability Test (SST): Inject the reference standard solution five consecutive times. The system is validated for the run only if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0%, and the chromatographic resolution ( Rs​ ) between the nitrostyrene peak and the nearest known impurity (e.g., benzaldehyde) is ≥ 2.0.

Protocol B: GC-MS Impurity Profiling

• Sample Preparation: Dissolve the sample to a concentration of 1 mg/mL in anhydrous ethyl acetate.

• Chromatographic Conditions:

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • Inlet: 220°C (Optimized low temperature to prevent thermal degradation), Split ratio 10:1 using a deactivated glass liner.

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Parameters: Electron Ionization (EI) at 70 eV, scan range 50-300 m/z .

• System Suitability Test (SST): Inject a resolution mixture containing trans- β -nitrostyrene and benzaldehyde. The system is validated only if the intact molecular ion ( m/z 149) is the base peak for the nitrostyrene, confirming that thermal degradation (indicated by excessive fragmentation at m/z 103) is not occurring in the inlet.

Protocol C: qNMR Absolute Quantitation

• Sample Preparation: Accurately weigh ~15 mg of the nitrostyrene sample and ~10 mg of an internal standard (e.g., NIST-traceable Maleic Acid) directly into a tared glass vial using a microbalance. Dissolve completely in 0.6 mL of CDCl3​ [4].

• Acquisition Parameters:

  • Frequency: 400 MHz (or higher).

  • Pulse Angle: 30°.

  • Relaxation Delay ( D1​ ): 60 seconds. (This is critical: D1​ must be at least 5×T1​ of the slowest relaxing proton to ensure 99.3% magnetization recovery).

  • Scans: 16 to 64 (depending on required signal-to-noise ratio).

• System Suitability Test (SST): The system is validated only if the baseline is perfectly flat, the phase is purely absorptive, and the S/N ratio of the integrated trans olefinic proton doublet (~7.9 ppm) is ≥ 250:1.

Conclusion

For the rigorous analysis of nitrostyrenes, no single method paints a complete picture. HPLC-UV provides the necessary throughput and sensitivity for routine batch release but is blind to non-UV absorbing impurities and highly susceptible to sample mishandling (light exposure). GC-MS excels at identifying volatile precursors but risks destroying the analyte if the inlet is poorly optimized. qNMR serves as the ultimate anchor, providing absolute quantitation to cross-validate the response factors of the chromatographic methods. By uniting these three orthogonal techniques, analytical scientists can build a bulletproof, ICH-compliant data package for nitrostyrene derivatives.

References

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA). URL:[Link]

• Determination of β-methyl-β-nitrostyrolene and its related substances by PS-DVB chromatographic column and structural analysis of its photo-isomerization product. Analytical Methods (RSC Publishing). URL:[Link]

• 1-Chloro-4-(2-nitrovinyl)benzene NMR Data. Scribd. URL:[Link]

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• 4. scribd.com [scribd.com]

A Comparative Study of the Michael Reaction with Different Nitrostyrenes: A Guide for Researchers

The Michael reaction, a cornerstone of carbon-carbon bond formation, offers a powerful tool for synthetic chemists, particularly in the realm of pharmaceutical and complex molecule synthesis.[1][2] Among the various Michael acceptors, nitrostyrenes stand out due to the strong electron-withdrawing nature of the nitro group, which significantly activates the double bond for nucleophilic attack.[1][3] This guide provides a comparative analysis of the Michael reaction with different nitrostyrenes, offering insights into how substituents on the aromatic ring influence reactivity and stereoselectivity. The information presented herein is intended to assist researchers, scientists, and drug development professionals in designing and optimizing their synthetic strategies.

The Influence of Nitrostyrene Structure on Reactivity

The rate and efficiency of the Michael addition to nitrostyrenes are profoundly influenced by the electronic and steric properties of substituents on the phenyl ring. The powerful electron-withdrawing nitro group renders the β-carbon of the alkene highly electrophilic and susceptible to attack by a wide range of nucleophiles.[1][3]

Electronic Effects

The electronic nature of the substituents on the aromatic ring of nitrostyrene plays a critical role in modulating its reactivity. Electron-withdrawing groups (EWGs) on the phenyl ring enhance the electrophilicity of the β-carbon, thereby accelerating the Michael addition.[4] Conversely, electron-donating groups (EDGs) tend to decrease the reaction rate.

This relationship can be quantitatively described by the Hammett equation, which correlates reaction rates with substituent constants (σ). A positive Hammett ρ value indicates that the reaction is favored by electron-withdrawing substituents.[4][5] For instance, a Hammett study on the Michael addition of amines to substituted β-nitrostyrenes revealed a positive ρ-value, confirming that EWGs on the phenyl ring accelerate the reaction.[5]

Steric Effects

While electronic effects are often dominant, steric hindrance can also play a significant role. Bulky substituents on the aromatic ring, particularly at the ortho position, can impede the approach of the nucleophile to the β-carbon, thereby slowing down the reaction. However, in some cases, the presence of an ortho-hydroxy group on the nitrostyrene can lead to unusual reactivity, including subsequent C-C bond cleavage after the initial Michael addition.[6]

Visualizing the Michael Reaction Mechanism

The generally accepted mechanism for the Michael addition of a nucleophile to a nitrostyrene involves the formation of a resonance-stabilized enolate or a similar intermediate.[7]

Caption: Generalized mechanism of the Michael addition to nitrostyrene.

Comparative Experimental Data

The following table summarizes representative data on the Michael addition of a common nucleophile, such as an aldehyde or a ketone, to various substituted nitrostyrenes. The data is compiled from trends observed in the literature and is intended to provide a comparative overview.[8][9]

Entry	Nitrostyrene Substituent (Position)	Michael Donor	Catalyst	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)
1	H (unsubstituted)	Propanal	(S)-Diphenylprolinol silyl ether	CH2Cl2	24	95	95:5	98
2	4-NO2 (para-nitro)	Cyclohexanone	Prolineamide	H2O/Ethyl Acetate	12	92	94:6	80
3	4-Cl (para-chloro)	Acetaldehyde	(S)-Diphenylprolinol silyl ether	PEG-400	19	75	>99:1	99
4	4-OCH3 (para-methoxy)	Isobutyraldehyde	Pyrrolidine	Toluene	48	60	80:20	N/A
5	2-NO2 (ortho-nitro)	Silyl ketene acetal	K2CO3	THF	2	26 (Michael), 70 (anti-Michael)	N/A	N/A
6	2-OH (ortho-hydroxy)	Amine	None	Methanol	-	-	-	-

Note: This table is a representative compilation based on literature data. Actual results may vary depending on specific reaction conditions.

The data clearly illustrates the accelerating effect of electron-withdrawing groups like nitro and chloro at the para-position (Entries 2 and 3) compared to the unsubstituted nitrostyrene (Entry 1). Conversely, the electron-donating methoxy group at the para-position leads to a lower yield and longer reaction time (Entry 4). The ortho-nitro substituent shows a dramatic change in reactivity, leading to a significant amount of the "anti-Michael" addition product (Entry 5).[10] The presence of an ortho-hydroxy group can lead to complex side reactions (Entry 6).[6]

Experimental Protocol for a Comparative Study

To conduct a rigorous comparative study of the Michael reaction with different nitrostyrenes, it is crucial to maintain consistent reaction conditions. The following is a general protocol that can be adapted for various nucleophiles and catalysts.

General Procedure for the Organocatalyzed Michael Addition

• To a stirred solution of the aldehyde or ketone (1.5 equivalents) and the respective nitrostyrene (1.0 equivalent) in the chosen solvent (e.g., CH2Cl2, 0.5 M), add the organocatalyst (e.g., 10-20 mol%).[11][12]

• Stir the reaction mixture at room temperature.[11][12]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[11][12]

• Upon complete consumption of the nitrostyrene, quench the reaction by adding a dilute aqueous acid solution (e.g., 1 M HCl).[11]

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).[11]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[11]

• Purify the crude product by flash column chromatography on silica gel.[1]

• Determine the yield, diastereomeric ratio (by 1H NMR), and enantiomeric excess (by chiral HPLC).

Caption: A typical experimental workflow for a comparative Michael reaction study.

Conclusion

The reactivity of nitrostyrenes in the Michael addition is a finely tunable process, heavily dependent on the electronic and steric nature of the substituents on the aromatic ring. Electron-withdrawing groups generally accelerate the reaction, while electron-donating groups have the opposite effect. The position of the substituent also plays a crucial role, with ortho substituents capable of inducing unique reactivity patterns. A systematic, comparative approach, as outlined in this guide, is essential for understanding these nuances and for the rational design of efficient and selective synthetic methodologies. The versatility of the Michael reaction with nitrostyrenes makes it an indispensable tool for the construction of complex molecular architectures with significant applications in medicinal chemistry and drug development.[1]

References

• Encyclopedia. Michael Addition of Carbonyl Compounds to α,β-Unsaturated Nitroalkenes. [Link]

• The Journal of Organic Chemistry. Anti-Selective Organocatalytic Michael Addition between Phenylacetaldehyde and Nitrostyrene. [Link]

• ResearchGate. Hammett plot of the Michael reaction of p-substituted β-nitrostyrene with 3a. [Link]

• AIP Publishing. Asymmetric Michael Addition of Cyclohexanones to trans-β- Nitrostyrene Catalyzes by Prolineamide-Based Organocatalyst. [Link]

• MDPI. Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. [Link]

• Organic Letters. Diamine-Catalyzed Asymmetric Michael Additions of Aldehydes and Ketones to Nitrostyrene. [Link]

• MDPI. Reaction of β-Nitrostyrene with Diethyl Malonate in the Presence of Bispidines: The Unusual Role of the Organocatalyst. [Link]

• ChemRxiv. Efforts towards Michael addition of isobutyraldehyde to β-methyl-β-nitrostyrenes. [Link]

• Angewandte Chemie International Edition. Chalcogen Bonding Catalysis of a Nitro‐Michael Reaction. [Link]

• Organic & Biomolecular Chemistry. (S)-Proline-catalyzed nitro-Michael reactions: towards a better understanding of the catalytic mechanism and enantioselectivity. [Link]

• ResearchGate. Mechanism of Michael addition reaction. [Link]

• Molecules. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene. [Link]

• Indian Journal of Chemistry. A facile Michael addition reaction of β-diketones to nitrostyrenes: Alkylamino substituted triazine as an efficient organocatalyst. [Link]

• The Journal of Organic Chemistry. Kinetic Study on Michael-Type Reactions of β-Nitrostyrenes with Cyclic Secondary Amines in Acetonitrile: Transition-State Structures and Reaction Mechanism Deduced from Negative Enthalpy of Activation and Analyses of LFERs. [Link]

• Organic Syntheses. Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. [Link]

• The Journal of Organic Chemistry. Competing Michael/Anti-Michael Addition of Silyl Ketene Acetals to β-Nitrostyrenes Incorporating an Electron-Withdrawing Group. [Link]

• Green Chemistry. A highly stereoselective organocatalytic Michael addition of aldehydes to trans-β-nitrostyrenes using PEG as recyclable solvent medium. [Link]

• Molecules. Organocatalytic Michael Addition of 1,3-Dicarbonyl Indane Compounds to Nitrostyrenes. [Link]

• The Journal of Organic Chemistry. Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process. [Link]

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A Senior Application Scientist's Guide to the Synthetic Utility of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

Introduction: Unveiling the Potential of a Versatile Building Block

In the landscape of modern organic synthesis, the demand for versatile and reactive intermediates is perpetual. Among these, β-nitrostyrenes have carved a significant niche, acting as powerful precursors for a myriad of complex molecular architectures. This guide focuses on a specific, yet broadly applicable member of this class: 1-ethyl-4-[(E)-2-nitroethenyl]benzene . The presence of the para-ethyl group subtly modulates the electronic properties of the nitrostyrene core, influencing its reactivity in a predictable manner, while the nitro group bestows upon the double bond a potent electrophilic character.

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals, assessing the synthetic utility of this compound. We will delve into its synthesis, explore its applications in key chemical transformations, and objectively compare its performance with alternative synthetic strategies, supported by experimental data. Our narrative is grounded in the principles of scientific integrity, providing not just protocols, but also the mechanistic rationale behind them.

Part 1: Synthesis via Henry-Knoevenagel Condensation

The most common and efficient route to 1-ethyl-4-[(E)-2-nitroethenyl]benzene is the Henry-Knoevenagel condensation, a classic carbon-carbon bond-forming reaction between an aldehyde and a nitroalkane.[1] In this case, 4-ethylbenzaldehyde is condensed with nitromethane in the presence of a basic catalyst.

Experimental Protocol: Synthesis of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

• Materials:

  • 4-Ethylbenzaldehyde (1.0 eq)

  • Nitromethane (1.5 eq)

  • Ammonium acetate (0.5 eq)

  • Glacial acetic acid (solvent)

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add 4-ethylbenzaldehyde and glacial acetic acid.

  • To this solution, add nitromethane and ammonium acetate.

  • Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water with vigorous stirring. A yellow precipitate will form.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water.

  • Recrystallize the crude product from ethanol to afford pure 1-ethyl-4-[(E)-2-nitroethenyl]benzene as a yellow crystalline solid.

Causality in Experimental Choices:

• Ammonium acetate/acetic acid: This buffer system provides a mildly basic environment necessary to deprotonate nitromethane, forming the nucleophilic nitronate anion, while the acetic acid facilitates the dehydration of the intermediate nitro-alcohol.

• Excess nitromethane: Using a slight excess of nitromethane helps to drive the reaction to completion.

• Reflux conditions: The elevated temperature is required to overcome the activation energy for both the condensation and the subsequent dehydration step.

Comparison of Catalytic Systems for β-Nitrostyrene Synthesis

Catalyst System	Conditions	Advantages	Disadvantages	Yield Range (%)
Ammonium Acetate/Acetic Acid	Reflux	Inexpensive, simple workup	Requires high temperatures	70-90
Primary Amines (e.g., n-butylamine)	Room Temp. or Reflux	Milder conditions possible	Can lead to polymerization	60-85
Alkali Hydroxides (e.g., NaOH)	Low Temperature	Fast reaction	Prone to side reactions, requires careful temperature control	80-85[2]
Microwave Irradiation	Solvent-free or minimal solvent	Drastically reduced reaction times	Requires specialized equipment	85-95[3]

Part 2: Application in [4+2] Cycloadditions (Diels-Alder Reaction)

The electron-withdrawing nitro group in 1-ethyl-4-[(E)-2-nitroethenyl]benzene renders the double bond electron-deficient, making it an excellent dienophile in Diels-Alder reactions.[4][5] This [4+2] cycloaddition with a conjugated diene provides a direct route to functionalized six-membered rings.

Experimental Protocol: Diels-Alder Reaction with Cyclopentadiene

• Materials:

  • 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (1.0 eq)

  • Cyclopentadiene (freshly cracked, 3.0 eq)

  • Toluene (solvent)

• Procedure:

  • Dissolve 1-ethyl-4-[(E)-2-nitroethenyl]benzene in toluene in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add freshly cracked cyclopentadiene dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor by TLC.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield the corresponding nitro-substituted norbornene derivative.

Mechanistic Rationale and Stereoselectivity:

The Diels-Alder reaction is a concerted pericyclic reaction.[5] The stereochemistry of the dienophile is retained in the product. The reaction typically favors the formation of the endo product due to secondary orbital interactions between the electron-withdrawing group of the dienophile and the developing π-system of the diene in the transition state.

Comparison with Other Dienophiles

Dienophile	Relative Reactivity	Key Features
1-Ethyl-4-[(E)-2-nitroethenyl]benzene	High	Strongly activated by the nitro group.
Maleic Anhydride	Very High	Highly activated, cyclic, and symmetrical.
Acrolein	Moderate	Activated by the formyl group.
Ethylene	Low	Unactivated, requires harsh conditions.

Part 3: Utility as a Michael Acceptor

The pronounced electrophilicity of the β-carbon in 1-ethyl-4-[(E)-2-nitroethenyl]benzene makes it an excellent Michael acceptor for the conjugate addition of a wide range of nucleophiles. This reaction is a powerful tool for C-C bond formation.

Experimental Protocol: Michael Addition of Dimethyl Malonate

• Materials:

  • 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (1.0 eq)

  • Dimethyl malonate (1.2 eq)

  • 1,8-Diazabicycloundec-7-ene (DBU) (0.1 eq)

  • Tetrahydrofuran (THF) (solvent)

• Procedure:

  • To a solution of 1-ethyl-4-[(E)-2-nitroethenyl]benzene and dimethyl malonate in THF at room temperature, add DBU dropwise.

  • Stir the reaction mixture at room temperature for 1-3 hours. Monitor by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (eluent: hexane/ethyl acetate) to obtain the Michael adduct.

Rationale for Reagent Selection:

• DBU: A strong, non-nucleophilic base is used to deprotonate dimethyl malonate, generating the carbanion which then acts as the Michael donor.

• Dimethyl malonate: A common and effective carbon nucleophile in Michael additions.

Comparison with Alternative Michael Acceptors

Michael Acceptor	Relative Reactivity	Product Functionality
1-Ethyl-4-[(E)-2-nitroethenyl]benzene	High	Nitro group can be further transformed (e.g., to an amine).
Chalcone (1,3-Diphenyl-2-propen-1-one)	Moderate	Ketone functionality in the product.
Acrylonitrile	Moderate	Nitrile group in the product.

Part 4: Precursor to 4-Ethylphenethylamine

A significant application of β-nitrostyrenes is their reduction to the corresponding phenethylamines, which are important scaffolds in medicinal chemistry.[6] 1-Ethyl-4-[(E)-2-nitroethenyl]benzene can be efficiently reduced to 4-ethylphenethylamine.

Experimental Protocol: Reduction to 4-Ethylphenethylamine

• Materials:

  • 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (1.0 eq)

  • Lithium aluminum hydride (LiAlH₄) (3.0 eq)

  • Anhydrous diethyl ether or THF (solvent)

• Procedure:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of LiAlH₄ in anhydrous diethyl ether.

  • Cool the suspension to 0 °C.

  • Dissolve 1-ethyl-4-[(E)-2-nitroethenyl]benzene in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.

  • Cool the reaction to 0 °C and carefully quench by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Filter the resulting granular precipitate and wash it with diethyl ether.

  • Dry the combined organic filtrates over anhydrous sodium sulfate and concentrate under reduced pressure to yield 4-ethylphenethylamine.

Comparison of Reduction Methods

Reducing Agent	Conditions	Advantages	Disadvantages	Yield Range (%)
LiAlH₄	Anhydrous ether/THF, reflux	High yielding, reduces both double bond and nitro group	Highly reactive, requires inert atmosphere and careful quenching	70-90
Catalytic Hydrogenation (H₂/Pd-C)	Methanol, H₂ atmosphere	Milder conditions, clean reaction	May require pressure, catalyst can be expensive	80-95[7]
Sodium Borohydride/Copper(II) Chloride	Isopropanol/water, reflux	Milder than LiAlH₄, easy to handle reagents	May require longer reaction times	62-83[6]

Part 5: Synthesis of Substituted Pyrazoles

β-Nitrostyrenes are valuable precursors for the synthesis of various N-heterocycles. For instance, reaction with hydrazine derivatives can lead to the formation of substituted pyrazoles, a common motif in pharmaceuticals.[8]

Experimental Protocol: Synthesis of a 3-(4-Ethylphenyl)-5-substituted Pyrazole

• Materials:

  • 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (1.0 eq)

  • Hydrazine hydrate (1.2 eq)

  • Ethanol (solvent)

• Procedure:

  • Dissolve 1-ethyl-4-[(E)-2-nitroethenyl]benzene in ethanol in a round-bottom flask.

  • Add hydrazine hydrate to the solution.

  • Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization to afford the desired pyrazole.

Mechanistic Considerations:

The reaction likely proceeds through an initial Michael addition of hydrazine to the nitrostyrene, followed by an intramolecular cyclization and subsequent elimination of nitrous acid and aromatization to form the stable pyrazole ring.

Alternative Pyrazole Syntheses: A Comparison

Method	Starting Materials	Conditions	Scope
From β-Nitrostyrenes	β-Nitrostyrene, Hydrazine	Reflux in alcohol	Good for 3,5-disubstituted pyrazoles
Knorr Pyrazole Synthesis	1,3-Dicarbonyl compound, Hydrazine	Acidic or basic catalysis	Classic, versatile for various substitution patterns[9]
From Ketones and Aldehydes	Ketone, Aldehyde, Hydrazine	One-pot, often with an oxidant	Efficient for 3,4,5-trisubstituted pyrazoles[10]
From Alkynes	Alkyne, Diazo compound	[3+2] Cycloaddition	Good for specific substitution patterns

Conclusion

1-Ethyl-4-[(E)-2-nitroethenyl]benzene stands out as a highly valuable and versatile building block in organic synthesis. Its straightforward preparation via the Henry-Knoevenagel condensation, coupled with the potent activating effect of the nitro group, opens up a wide array of synthetic possibilities. As demonstrated in this guide, it serves as an excellent dienophile in Diels-Alder reactions, a competent Michael acceptor for the formation of new carbon-carbon bonds, and a reliable precursor to medicinally relevant phenethylamines and heterocyclic systems like pyrazoles. The comparative analysis with alternative synthetic routes underscores its utility and, in many cases, its efficiency. For the modern synthetic chemist, a thorough understanding of the reactivity and applications of this compound is a valuable asset in the design and execution of complex synthetic strategies.

References

• Lellek, V., Chen, C.-y., Yang, W., Liu, J., Ji, X., & Faessler, R. (2018). An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. Synlett, 29(08), 1071-1075. [Link]

• Liu, S., & Liebeskind, L. S. (2008). A Simple, Modular Synthesis of Substituted Pyridines. Journal of the American Chemical Society, 130(22), 6918–6919. [Link]

• ResearchGate. (n.d.). Pyrazole synthesis from 6a and β‐nitro styrene 12. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Organic Syntheses Procedure. (n.d.). 5. [Link]

• Wessig, P., & Müller, F. (2015). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 11, 1886-1934. [Link]

• Dounay, A. B., & Boger, D. L. (2001). Inverse Electron Demand Diels–Alder Reactions of Heterocyclic Azadienes. Chemical Reviews, 101(12), 3609-3672. [Link]

• Liu, S., & Liebeskind, L. S. (2008). A Simple, Modular Synthesis of Substituted Pyridines. Journal of the American Chemical Society, 130(22), 6918–6919. [Link]

• Dar'in, D. V., & Bakulina, O. Y. (2020). [3+2]-annulation reactions with nitroalkenes in the synthesis of aromatic five-membered nitrogen heterocycles. Chemistry of Heterocyclic Compounds, 56(10), 1226-1240. [Link]

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A Comparative Guide to the Properties and Synthetic Utility of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Executive Summary

This guide provides an in-depth analysis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, a substituted β-nitrostyrene derivative. Due to the compound's specialized nature and the limited availability of direct experimental data in peer-reviewed literature, this document establishes its physicochemical profile through a comparative analysis with structurally related and commercially available analogues. We present a robust and detailed protocol for its synthesis via the Henry (nitroaldol) reaction, explain its expected spectroscopic characteristics, and explore its potential synthetic utility. The guide compares the target molecule with key alternatives—the parent compound (E)-β-nitrostyrene, the electron-withdrawn analogue 1-nitro-4-[(E)-2-nitroethenyl]benzene, and the saturated precursor 1-ethyl-4-nitrobenzene—to provide a comprehensive understanding of its chemical behavior for researchers in organic synthesis and drug development.

Introduction: The Significance of β-Nitrostyrenes

Substituted β-nitrostyrenes are a class of highly valuable and versatile building blocks in modern organic synthesis. The presence of the electron-withdrawing nitro group conjugated with a styrenyl system activates the alkene bond for a variety of chemical transformations. This unique electronic arrangement makes them potent Michael acceptors, dienophiles in Diels-Alder reactions, and precursors for the synthesis of complex nitrogen-containing molecules.

Many β-nitrostyrene derivatives have demonstrated significant biological activities, including antimicrobial, antifungal, and anti-tumor properties.[1] Their ability to inhibit enzymes such as protein tyrosine phosphatases (PTPs) has made them attractive scaffolds in drug discovery programs.[1] 1-ethyl-4-[(E)-2-nitroethenyl]benzene, featuring an electron-donating ethyl group at the para-position, serves as an interesting case study for understanding how alkyl substitution modulates the reactivity and properties of the core β-nitrostyrene framework.

Synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene via the Henry Reaction

The most direct and efficient method for synthesizing β-nitrostyrenes is the Henry or nitroaldol reaction. This classic carbon-carbon bond-forming reaction involves the base-catalyzed condensation of an aromatic aldehyde with a nitroalkane, followed by dehydration of the resulting nitro-alcohol intermediate.

Experimental Protocol

Objective: To synthesize 1-ethyl-4-[(E)-2-nitroethenyl]benzene from 4-ethylbenzaldehyde and nitroethane.

Materials:

• 4-ethylbenzaldehyde (1.0 eq)

• Nitroethane (1.2 eq)

• Ammonium acetate (0.5 eq)

• Glacial acetic acid (solvent)

• Ethanol (for recrystallization)

• Round-bottomed flask equipped with a Dean-Stark apparatus and reflux condenser

• Magnetic stirrer and heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a 250 mL round-bottomed flask, add 4-ethylbenzaldehyde (10 mmol, 1.34 g) and nitroethane (12 mmol, 0.90 g).

• Catalyst and Solvent Addition: Add ammonium acetate (5 mmol, 0.39 g) as the catalyst and 50 mL of glacial acetic acid as the solvent. The acetic acid also facilitates the dehydration of the intermediate.

• Reflux: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approximately 118 °C) with vigorous stirring. The progress of the reaction can be monitored by observing water collection in the Dean-Stark trap.

• Reaction Monitoring: Continue reflux for 4-6 hours. The reaction progress can also be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (8:2) solvent system.

• Workup: After the reaction is complete (as indicated by the cessation of water formation or TLC), allow the mixture to cool to room temperature. Carefully pour the reaction mixture into 200 mL of ice-cold water with stirring. A yellow precipitate should form.

• Purification: Collect the crude solid product by vacuum filtration and wash it thoroughly with cold water to remove residual acetic acid and catalyst. The crude product can be purified by recrystallization from hot ethanol to yield bright yellow crystals of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Causality and Experimental Choices:

• Catalyst: Ammonium acetate is used as it provides a weak base (acetate) to deprotonate the nitroalkane and a weak acid (ammonium) to protonate the intermediate alkoxide, facilitating the reaction without promoting side reactions.

• Solvent and Dehydration: Glacial acetic acid serves as both a polar protic solvent and a dehydrating agent in conjunction with the Dean-Stark apparatus, which removes the water formed during the reaction, driving the equilibrium towards the final dehydrated product.

• Purification: Recrystallization from ethanol is an effective method for purifying nitrostyrenes, which are typically crystalline solids with moderate solubility in hot alcohols and poor solubility in cold alcohols.

Synthesis Workflow Diagram

Caption: Synthetic route for 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Physicochemical Properties: A Comparative Analysis

To understand the properties of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, we compare it with three key analogues. The data presented is a synthesis of information from chemical databases and literature.

Property	1-ethyl-4-[(E)-2-nitroethenyl]benzene	(E)-β-Nitrostyrene	1-Nitro-4-[(E)-2-nitroethenyl]benzene	1-Ethyl-4-nitrobenzene
Structure	Et-Ph-CH=CH-NO₂	Ph-CH=CH-NO₂	O₂N-Ph-CH=CH-NO₂	Et-Ph-NO₂
Molecular Formula	C₁₀H₁₁NO₂	C₈H₇NO₂	C₈H₆N₂O₄	C₈H₉NO₂
Molecular Weight	177.19 g/mol	149.15 g/mol [2]	194.14 g/mol [3]	151.16 g/mol [4][5][6]
Melting Point (°C)	Predicted: ~60-70	55-58[2]	198-202	-12[7]
Boiling Point (°C)	Predicted: >260	250-260[2]	Decomposes	245-246[7][8]
Appearance	Predicted: Yellow solid	Yellow crystals[2]	Yellow solid[9]	Clear yellow liquid[8][10]
Solubility	Low in water; Soluble in organic solvents (e.g., Chloroform, Methanol)[2]	Insoluble in water[2]	Sparingly soluble	Limited solubility in water[10]
Key Feature	Electron-donating group (EDG) at para-position	Unsubstituted parent compound	Electron-withdrawing group (EWG) at para-position	Saturated analogue (no ethenyl bridge)

Analysis of Comparative Data:

• The presence of the ethyl group (an EDG) in the target compound is expected to slightly increase its electron density compared to the parent β-nitrostyrene. This may subtly influence its reactivity and spectral properties.

• In contrast, 1-nitro-4-[(E)-2-nitroethenyl]benzene, with a strong EWG, has a significantly higher melting point, reflecting stronger intermolecular forces.[3][9]

• The saturated analogue, 1-ethyl-4-nitrobenzene, is a liquid at room temperature, highlighting the profound impact of the rigid, planar nitroethenyl group on the crystal lattice and melting point of the other compounds.[7][10]

Reactivity and Potential Synthetic Applications

The synthetic utility of 1-ethyl-4-[(E)-2-nitroethenyl]benzene stems from the reactivity of the activated C=C double bond.

• Michael Addition: As a potent Michael acceptor, it can react with a wide range of nucleophiles (e.g., amines, thiols, enolates) to form new carbon-carbon or carbon-heteroatom bonds.

• Reduction: The nitro group can be selectively reduced to an amine. A complete reduction of both the nitro group and the double bond using powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) yields 2-(4-ethylphenyl)ethan-1-amine, a valuable phenethylamine derivative. These derivatives are important pharmacophores.

• Diels-Alder Reactions: It can act as a dienophile in [4+2] cycloaddition reactions with dienes to construct complex cyclic systems.

Potential Reaction Pathways Diagram

Caption: Key reaction pathways for 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Biological Activity and Toxicity Profile (Inferred)

While specific toxicological data for 1-ethyl-4-[(E)-2-nitroethenyl]benzene is not available, a profile can be inferred from related structures.

• Biological Activity: Derivatives of β-nitrostyrene are known to possess broad-spectrum antimicrobial and antifungal activity.[1] The mechanism is often attributed to the inhibition of essential enzymes or interference with cellular signaling pathways.[1] The lipophilicity conferred by the ethyl group may enhance cell permeability and biological activity compared to the unsubstituted parent compound.

• Toxicity: Nitroaromatic compounds and styrene derivatives warrant careful handling.

  • Nitrobenzene: Is known to be toxic, with long-term exposure linked to effects on the liver, kidneys, and testes.

  • Ethylbenzene: Is considered to have low acute toxicity, but long-term exposure has been studied for potential carcinogenicity.[11][12] The International Agency for Research on Cancer (IARC) classifies ethylbenzene as a possible carcinogen.[11]

  • Handling Precautions: Given its structure, 1-ethyl-4-[(E)-2-nitroethenyl]benzene should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.

Conclusion

1-ethyl-4-[(E)-2-nitroethenyl]benzene represents a valuable, though not widely commercialized, synthetic intermediate. Its properties can be reliably predicted through comparison with structurally similar compounds. The molecule is readily accessible through the robust Henry nitroaldol reaction. Its true value lies in its potential as a precursor for a variety of more complex molecules, particularly substituted phenethylamines, which are of significant interest in medicinal chemistry. This guide provides the foundational knowledge and practical protocols necessary for researchers to synthesize, characterize, and utilize this versatile chemical building block in their research endeavors.

References

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• Cheméo. Chemical Properties of Benzene, 1-ethyl-4-nitro- (CAS 100-12-9). [Link]

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• Google Patents. CN1190410C - Method for preparing 1-nitro-ethyl-nitrobenzene compound.

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Quantitative Analysis of 1-Ethyl-4-[(E)-2-nitroethenyl]benzene: A Comparative Methodological Guide

Introduction to the Analyte

1-Ethyl-4-[(E)-2-nitroethenyl]benzene (commonly known as 4-ethyl-β-nitrostyrene) is a highly reactive, conjugated alkene. Characterized by its strongly electrophilic nitrovinyl moiety, it serves as a potent Michael acceptor. This specific reactivity makes it a valuable scaffold in drug discovery—particularly for targeting thiol-dependent enzymes like Protein Disulfide Isomerase (PDI) —and a critical intermediate in the synthesis of phenethylamine derivatives .

Accurate quantitative analysis of this compound is essential for high-throughput reaction screening , stability profiling, and pharmacokinetic evaluation. However, quantifying this analyte requires overcoming unique chemical challenges, including its susceptibility to geometric isomerization and matrix-induced degradation.

Part 1: Analytical Challenges & Mechanistic Causality

As an Application Scientist, developing a robust quantitative method requires treating the protocol not as a list of steps, but as a system of controlled chemical interactions. For 4-ethyl-β-nitrostyrene, three primary factors dictate the analytical approach:

• Geometric Isomerization: The compound exists predominantly as the thermodynamically stable trans (E)-isomer due to reduced steric hindrance . However, thermal stress or photolytic exposure (UV/Vis light) can induce rapid isomerization to the cis (Z)-isomer .

  • Causality: The chromatographic method must be capable of baseline-resolving these isomers. If unresolved, the quantitative integration will be artificially deflated as the (E)-isomer degrades into the (Z)-isomer during sample handling.

• Matrix Reactivity: In biological matrices, the electrophilic β-carbon rapidly forms covalent adducts with endogenous thiols (e.g., glutathione) via Michael addition.

  • Causality: Sample preparation must incorporate immediate acidic quenching (e.g., 0.1% formic acid) to protonate thiolate anions, thereby arresting adduct formation and stabilizing the free analyte []([Link]).

• Ionization Dynamics: The absence of a basic amine group makes standard positive electrospray ionization (ESI+) highly inefficient.

  • Causality: For LC-MS/MS, negative electrospray ionization (ESI-) or Atmospheric Pressure Chemical Ionization (APCI) is required to achieve trace-level sensitivity by exploiting the electron-withdrawing nature of the nitro group.

Part 2: Objective Comparison of Analytical Platforms

Selecting the appropriate analytical platform depends entirely on the sample origin and the required limit of quantitation (LOQ).

Table 1: Performance Comparison of Analytical Platforms for β-Nitrostyrenes

Feature	HPLC-UV	LC-MS/MS	GC-MS
Primary Application	Reaction screening, purity analysis	Bioanalysis, pharmacokinetics	Structural confirmation
Sensitivity	Moderate (~0.1 µg/mL)	High (~1.0 ng/mL)	Moderate (~50 ng/mL)
Isomer Resolution	Excellent (Baseline E/Z resolution)	Good	Poor (High risk of thermal isomerization)
Matrix Tolerance	Low (Requires clean synthetic samples)	High (With Internal Standard correction)	Moderate (Requires derivatization)
Throughput	High (2-5 min/run)	Medium (5-10 min/run)	Low (15-30 min/run)

Part 3: Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that any deviation in performance is immediately flagged by built-in system suitability tests (SST).

Protocol A: High-Throughput HPLC-UV (Synthesis & Purity Monitoring)

This protocol is optimized for rapid reaction screening and stability assays where analyte concentration is high .

• Column Selection: Utilize a reverse-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm) or a specialized low-silanol column like Newcrom R1 .

• Mobile Phase: Implement a gradient elution. Solvent A: 0.1% Formic acid in water; Solvent B: Acetonitrile .

  • Mechanistic Note: Formic acid suppresses residual silanol activity on the stationary phase, preventing peak tailing of the polarized nitro group.

• Flow Rate & Detection: Set flow to 1.0 mL/min. Monitor UV absorbance at 310 nm to capture the extended π-conjugation of the styrene system.

• Self-Validation Step (SST): Prior to sample analysis, inject a UV-irradiated reference standard containing both (E) and (Z) isomers. The run is only validated for quantification if the chromatographic resolution ( Rs​ ) between the (E) and (Z) peaks is ≥1.5 .

Protocol B: LC-MS/MS (Trace Analysis in Biological Matrices)

Designed for pharmacokinetic profiling where matrix interference is severe .

• Sample Preparation: Aliquot 50 µL of plasma. Add 10 µL of Internal Standard (IS: 4-methyl-β-nitrostyrene, 100 ng/mL). Add 150 µL of ice-cold acetonitrile containing 0.2% formic acid to precipitate proteins and quench thiol reactivity. Vortex for 30s, then centrifuge at 14,000 x g for 10 min.

• Chromatography: Inject 5 µL onto a Poroshell 120 SB-Aq (50 mm x 4.6 mm, 2.7 µm) column to handle the highly aqueous loading and provide sharp peak shapes .

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in ESI- mode. Monitor the specific MRM transition for the precursor [M−H]− to the primary product ion (typically corresponding to the loss of the NO2​ radical).

• Self-Validation Step: The IS peak area must remain within ±15% across all matrix samples compared to neat solvent standards. This ensures that matrix-induced ionization suppression is actively monitored and mathematically corrected.

Part 4: Quantitative Performance Summary

Table 2: Representative Quantitative Validation Metrics

Parameter	HPLC-UV (Synthetic Matrix)	LC-MS/MS (Plasma Matrix)
Linear Dynamic Range	0.5 – 100 µg/mL	1.0 – 500 ng/mL
Limit of Detection (LOD)	0.1 µg/mL	0.2 ng/mL
Limit of Quantitation (LOQ)	0.5 µg/mL	1.0 ng/mL
Intra-day Precision (RSD%)	< 2.0%	< 5.5%
Extraction Recovery	98.5% ± 1.2%	89.4% ± 4.1%

Part 5: Analytical Workflow Visualization

Workflow for the extraction, separation, and quantitative analysis of 4-ethyl-β-nitrostyrene.

References

• SIELC Technologies - Separation of beta-Nitrostyrene on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

• Biruni University - Targeting the PANoptosome with 3,4-Methylenedioxy-β-Nitrostyrene Source: Biruni University Academic Repository URL:[Link]

• NSF Public Access Repository - High throughput capillary liquid chromatography using a droplet injection and application to reaction screening Source: National Science Foundation (NSF PAR) URL: [Link]

• ACS Publications - Discovery of 5-Hydroxy-1,4-naphthoquinone (Juglone) Derivatives as Dual Effective Agents Targeting Platelet-Cancer Interplay through Protein Disulfide Isomerase Inhibition Source: Journal of Medicinal Chemistry URL: [Link]

• Erowid Online Books - "PIHKAL" - #24 2C-E (Synthesis of 2,5-dimethoxy-4-ethyl-beta-nitrostyrene) Source: Erowid URL:[Link]

Comparative Stability and Reactivity of β-Nitrostyrene Derivatives: A Technical Guide

Introduction: The Dual Nature of Nitrostyrenes

β-Nitrostyrenes are highly versatile synthons in organic chemistry and drug development, serving as potent Michael acceptors, dienophiles, and precursors to phenethylamines[1]. However, the very feature that makes them synthetically valuable—the powerful electron-withdrawing nitro group activating the alkene—also introduces significant stability challenges.

As a Senior Application Scientist, understanding the delicate balance between kinetic reactivity and thermodynamic stability is critical. While many substituted nitrostyrenes are bench-stable crystalline solids (often preferred over their easily oxidized phenethylamine counterparts)[2], they are highly susceptible to thermal degradation, UV-initiated radical polymerization, and premature nucleophilic attack in solution[3]. This guide objectively compares the stability profiles of various nitrostyrene derivatives and provides validated protocols for managing their reactivity.

Mechanistic Basis of Stability and Degradation

The stability of a nitrostyrene derivative is dictated by the energy of its Lowest Unoccupied Molecular Orbital (LUMO). The nitro group (-NO₂) pulls electron density away from the conjugated π-system via both inductive (-I) and resonance (-R) effects, leaving the β-carbon highly electrophilic[1].

• Polymerization Risk: The activated vinyl group is prone to self-polymerization. Heat (>100°C) or UV light can trigger thermal self-initiation or radical formation, leading to rapid degradation[3].

• Nucleophilic Vulnerability: In the presence of ambient moisture, trace amines, or basic conditions, nitrostyrenes can undergo spontaneous Michael addition or hydrolysis, compromising shelf-life[1].

Caption: Mechanistic pathways dictating the stability and reactivity of β-nitrostyrene derivatives.

Substituent Effects: A Comparative Analysis

The strategic placement of Electron-Withdrawing Groups (EWGs) or Electron-Donating Groups (EDGs) on either the aromatic ring or the alkene fundamentally alters the molecule's stability.

Aromatic Ring Substitutions (The Hammett Relationship)

The sensitivity of the nitrostyrene double bond to nucleophilic attack can be quantified using the Hammett equation ( log(kx​/kn​)=ρσ ). Michael additions to nitrostyrenes yield a large, positive ρ value, indicating that the transition state is stabilized by EWGs[1].

• EWGs (e.g., 4-NO₂, 4-CF₃, 4-Br): These groups synergistically deplete electron density from the π-system. While this accelerates desired synthetic transformations, it drastically reduces the kinetic stability of the monomer in solution, making it highly sensitive to trace nucleophiles[1].

• EDGs (e.g., 4-OCH₃, 4-CH₃): Resonance donation (+R) partially counteracts the nitro group's pull, raising the LUMO energy. These derivatives exhibit higher kinetic stability and longer shelf-lives.

Alkene (β-Carbon) Substitutions

Modifying the β-carbon directly impacts both the sterics and electronics of the electrophilic center:

• β-Methyl Substitution: Introducing a methyl group at the β-position (e.g., β-methyl-β-nitrostyrene) drastically increases stability. The methyl group provides steric hindrance, physically blocking nucleophilic trajectories, while its inductive donation (+I) reduces electrophilicity. Kinetic studies demonstrate that β-methyl derivatives are highly stable and react sluggishly compared to their unsubstituted counterparts[4].

• β-Halogen Substitution: Conversely, a β-chloro group exerts a massive inductive withdrawal (-I) directly at the reaction center. Experimental data shows that β-chloro-β-nitrostyrene is nearly 69 times more reactive (and thus kinetically less stable) than the corresponding β-methyl derivative[4].

Quantitative Stability Comparison

Table 1: Relative Kinetic Stability and Reactivity Profiles of Nitrostyrene Derivatives

Derivative Class	Representative Compound	Relative Kinetic Stability	Primary Stabilizing/Destabilizing Mechanism	Shelf-Life / Storage Notes
Unsubstituted	trans-β-Nitrostyrene	Moderate	Baseline electrophilicity. Prone to UV/thermal polymerization[3].	Requires TBC inhibitor; store at 2-8°C in the dark.
Aromatic EDG	4-Methoxy-β-nitrostyrene	High	Resonance donation (+R) raises LUMO, reducing electrophilicity.	Bench-stable solid; lower polymerization risk.
Aromatic EWG	4-Nitro-β-nitrostyrene	Low	Synergistic electron withdrawal (-I, -R) drastically lowers LUMO[1].	Highly reactive; store under inert gas at -20°C.
β-Alkyl	β-Methyl-β-nitrostyrene	Very High	Steric hindrance at the β-carbon + inductive donation (+I)[4].	Highly stable; maintains antimicrobial efficacy[5].
β-Halogen	β-Chloro-β-nitrostyrene	Very Low	Extreme inductive withdrawal (-I) by halogen creates a hyper-electrophilic center[4].	Rapid degradation in presence of moisture; prepare fresh.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility in kinetic studies or synthetic applications, the handling of nitrostyrenes must be strictly controlled. Commercial nitrostyrenes are often shipped with phenolic inhibitors like 4-tert-butylcatechol (TBC) to scavenge radicals and prevent thermal self-initiation[3].

Protocol 1: Self-Validating Removal of Polymerization Inhibitors

Causality: TBC must be removed prior to reaction because it will quench radical intermediates or poison transition-metal catalysts. Basic alumina exploits the acidic nature of the phenolic -OH group to selectively retain the inhibitor while the neutral nitrostyrene elutes[3].

• Column Preparation: Pack a glass pipette or small column with a glass wool plug, 1 cm of sand, and 5–10 cm of activated basic alumina. Top with 1 cm of sand[3].

• Equilibration: Pre-wet the column with anhydrous dichloromethane (DCM).

• Elution: Dissolve the stabilized nitrostyrene in a minimal volume of DCM and load it onto the column. Elute with DCM, collecting the bright yellow fractions.

• Self-Validation (Critical Step): Spot the eluent on a silica TLC plate alongside the crude starting material. Develop in 9:1 Hexane:Ethyl Acetate. Stain with aqueous KMnO₄. The TBC inhibitor will appear as a highly oxidizable baseline spot. Do not proceed until the baseline is completely clear, confirming total inhibitor removal.

• Utilization: Concentrate under reduced pressure (keep bath <30°C to prevent thermal polymerization) and use immediately.

Caption: Self-validating workflow for the removal of phenolic polymerization inhibitors.

Protocol 2: Kinetic Stability Assessment via UV-Vis Spectroscopy

Causality: The extended conjugation of the nitrostyrene π-system provides a strong UV absorbance (typically λmax​ ~ 310-350 nm). As nucleophiles attack the β-carbon, conjugation is broken, and the absorbance decays. Tracking this decay provides a direct, objective measurement of the derivative's kinetic stability.

• Preparation: Prepare a 50 µM solution of the purified nitrostyrene derivative in anhydrous acetonitrile.

• Baseline: Record the initial UV-Vis spectrum to determine the exact λmax​ for the specific derivative.

• Initiation: Add a standardized excess of a model nucleophile (e.g., 5.0 mM piperidine) to the cuvette at 25°C.

• Monitoring: Monitor the decrease in absorbance at λmax​ over time.

• Analysis: Plot ln(At​/A0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ). Derivatives with lower kobs​ values possess higher kinetic stability against nucleophilic degradation.

Conclusion

When selecting a β-nitrostyrene derivative for drug development or complex synthesis, stability cannot be treated as an afterthought. While the parent compound offers a baseline of reactivity, the introduction of EWGs on the aromatic ring will sacrifice kinetic stability for electrophilic power[1]. Conversely, steric shielding via β-alkylation (e.g., β-methyl groups) provides a robust mechanism to stabilize the molecule, preserving its integrity during storage and improving its viability as an active pharmaceutical ingredient[4][5]. Always ensure rigorous inhibitor management[3] to maintain the scientific integrity of your downstream data.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-ethyl-4-[(E)-2-nitroethenyl]benzene

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-ethyl-4-[(E)-2-nitroethenyl]benzene.

Given the specific nature of this compound, which combines a reactive nitroalkene functional group with a substituted aromatic ring, a rigorous and informed approach to its disposal is paramount. The procedures outlined herein are synthesized from established best practices for handling hazardous organic nitro compounds and substituted styrenes, ensuring a self-validating system of safety and compliance.[1][2]

Hazard Assessment & Inherent Risks: The "Why" Behind the Protocol

1-ethyl-4-[(E)-2-nitroethenyl]benzene, like other β-nitrostyrenes, is not a benign substance. Its chemical structure dictates its hazard profile. The electron-withdrawing nitro group activates the vinyl moiety, making the compound susceptible to polymerization and reactive towards various nucleophiles.[3] Understanding these inherent risks is critical to appreciating the necessity of the stringent disposal protocols that follow.

When heated to decomposition, it is expected to emit toxic fumes, including oxides of nitrogen (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4] Therefore, it must be treated as hazardous waste.

Table 1: Summary of Key Hazards Associated with Nitro-Substituted Styrenes

Hazard Category	Description	Primary Safety Concern
Reactivity	Incompatible with strong oxidizing agents, strong bases, amines, and reducing agents.[1][4] Contact can lead to vigorous reactions. May become shock-sensitive if contaminated.[1]	Risk of uncontrolled reactions, fire, or explosion in waste containers.
Toxicity	Harmful if swallowed, inhaled, or absorbed through the skin.[4] Classified as a primary irritant.	Potential for acute or chronic health effects upon exposure.
Irritant	Causes irritation to the skin, eyes, mucous membranes, and upper respiratory tract. It is a lachrymator (induces tearing).[4]	Risk of chemical burns, eye damage, and respiratory distress.
Environmental	As with many nitroaromatic compounds, it is considered toxic to aquatic life.[5][6]	Contamination of waterways and ecosystems if disposed of improperly.

Immediate Safety & Handling Precautions (Pre-Disposal)

Before initiating any disposal procedure, establishing a safe working environment is non-negotiable. This involves a combination of engineering controls and appropriate Personal Protective Equipment (PPE).

• Engineering Controls : All handling and preparation for the disposal of 1-ethyl-4-[(E)-2-nitroethenyl]benzene must be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[1]

• Personal Protective Equipment (PPE) : A minimum of the following PPE is mandatory:

  • Eye Protection : Chemical safety goggles are required to protect against splashes.[7]

  • Hand Protection : Chemically resistant gloves, such as nitrile rubber, must be worn. Inspect gloves for any signs of degradation or perforation before use.[7]

  • Body Protection : A flame-resistant lab coat should be worn to protect skin and clothing.[1]

Step-by-Step Waste Collection and Segregation Protocol

The proper disposal of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is a multi-step process that begins at the point of generation. Adherence to this workflow ensures safety and compliance with federal and institutional regulations like the Resource Conservation and Recovery Act (RCRA).[8]

Step 1: Waste Characterization The first step is to correctly identify the waste. Any material, including the pure compound, reaction mixtures containing it, and contaminated items (e.g., weigh boats, contaminated gloves, absorbent materials from spills), must be classified as hazardous waste.[9]

Step 2: Select the Appropriate Waste Container Use a designated, leak-proof hazardous waste container that is compatible with the chemical. A glass bottle with a tight-fitting screw cap is often suitable for liquid waste. For solid waste, a clearly marked, sealable container is appropriate. The container must be in good condition, free from cracks or defects.[10]

Step 3: Labeling the Waste Container Proper labeling is a critical regulatory requirement. The label must be completed at the moment the first drop of waste enters the container.[10] The label must include:

• The words "Hazardous Waste".

• The full chemical name: "1-ethyl-4-[(E)-2-nitroethenyl]benzene". Avoid using abbreviations or chemical formulas.[10]

• An accurate listing of all other constituents and their approximate percentages.

• The date accumulation started.[10]

Step 4: Transferring the Waste Carefully transfer the waste into the labeled container inside the chemical fume hood. Avoid splashing. Once the transfer is complete, securely seal the container. Containers must remain closed except when actively adding waste.[10]

Step 5: Segregated Storage Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory. This area should provide secondary containment to capture any potential leaks.[7] Crucially, this waste must be segregated from incompatible materials, particularly strong bases, amines, oxidizing agents, and reducing agents.[1][4]

A logical workflow for the proper disposal of the compound.

Chemical Incompatibility in Waste Storage

Co-mingling incompatible waste streams can lead to dangerous situations. The diagram below illustrates key incompatibilities for nitro compounds.

Avoid storing nitro compound waste with these chemical classes.

Spill and Emergency Procedures

In the event of a spill, prompt and correct action is essential to mitigate risks.

• Alert Personnel : Immediately notify all others in the laboratory.[1]

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the lab.

• Remove Ignition Sources : Eliminate all potential sources of ignition.[4]

• Don PPE : Wear the appropriate PPE as described in Section 2.

• Containment : For small spills, contain the material using a non-combustible absorbent like sand, vermiculite, or earth.[1][4]

• Collection : Dampen the spilled solid material with 60-70% ethanol to reduce dust and reactivity before carefully transferring it into a designated hazardous waste container using non-sparking tools.[4]

• Decontamination : Clean the spill area with soap and water.[1]

• Disposal : Label the container with all contents, including the absorbent material and ethanol, and manage it as hazardous waste.

Final Disposal Logistics: Cradle-to-Grave Responsibility

The ultimate responsibility for hazardous waste lies with the generator, a principle known as "cradle-to-grave" liability.[8][9] The final step in the disposal process is to arrange for the collection of the waste by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][7] Never dispose of 1-ethyl-4-[(E)-2-nitroethenyl]benzene or its containers in the regular trash or by pouring it down the drain.[1][2]

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, compliant, and environmentally responsible disposal of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, upholding the highest standards of scientific integrity and workplace safety.

References

• Technical Support Center: Safe Handling and Storage of Nitro Compounds - Benchchem. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• BETA-NITROSTYRENE - CAMEO Chemicals - NOAA. (n.d.).
• Waste Lab Chemical Disposal Guidance. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2010, August 6).
• Safety Data Sheet - (Unnamed Source). (n.d.).
• How to Promote Lab Safety When Working with Chemicals? - Lab Pro. (2020, June 13).
• Chemical Safety - Environmental Health and Safety - Missouri S&T. (n.d.).
• How to prevent polymerization of nitrostyrene during reaction - Benchchem. (n.d.).
• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals - UNC Policies. (n.d.).
• Section 1: Hazardous Waste - Environmental Health & Safety Services - Syracuse University. (n.d.).
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing - American Chemistry Council. (n.d.).
• Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection. (2024, August 12).
• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023, February 27).
• Proper Disposal of 1-Butyl-4-(2-nitro-ethyl)-benzene: A Guide for Laboratory Professionals - Benchchem. (n.d.).

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Personal protective equipment for handling 1-ethyl-4-[(E)-2-nitroethenyl]benzene

Advanced Laboratory Safety & Operational Guide: Handling 1-Ethyl-4-[(E)-2-nitroethenyl]benzene

As drug development professionals and synthetic chemists push the boundaries of molecular design, handling highly reactive intermediates safely becomes paramount. 1-Ethyl-4-[(E)-2-nitroethenyl]benzene (CAS: 667452-47-3)[1], a substituted β-nitrostyrene, is a powerful building block in organic synthesis. However, its chemical reactivity demands uncompromising safety protocols.

This guide provides a causality-driven, self-validating operational framework for handling this compound, ensuring that your laboratory maintains the highest standards of safety and scientific integrity.

Chemical Profile & Mechanistic Toxicology

To design an effective safety protocol, we must first understand the "why" behind the hazard. 1-Ethyl-4-[(E)-2-nitroethenyl]benzene is not merely a passive irritant; it is a highly reactive Michael acceptor [2][3].

The electron-withdrawing nitro group, conjugated with the alkene, makes the β-carbon severely electrophilic. When airborne dust or vapor contacts biological tissues (such as ocular fluid, respiratory mucosa, or the epidermis), the molecule undergoes rapid covalent alkylation with cellular nucleophiles—specifically the thiol (-SH) groups of cysteine residues in proteins[3][4].

This rapid depletion of thiols and protein alkylation directly activates the TRPA1 ion channels in sensory neurons. The physiological result is immediate, severe lachrymation (tearing), burning sensations, and potential long-term skin sensitization ([4][5]).

Caption: Mechanistic pathway of β-nitrostyrene toxicity via Michael addition to cellular nucleophiles.

Table 1: Physicochemical & Hazard Profile

Property / Metric	Value / Description	Operational Implication
CAS Number	667452-47-3	Unique identifier for SDS cross-referencing[1].
Molecular Weight	177.20 g/mol	Used for precise stoichiometric calculations[1].
Physical State	Crystalline solid / powder	High risk of static aerosolization and dust inhalation[3][5].
Water Solubility	Insoluble	Aqueous decontamination is ineffective; requires organic/alkaline wash[3][6].

| Primary Hazard | Lachrymator, Sensitizer | Mandates absolute ocular and respiratory isolation[2][5]. |

Personal Protective Equipment (PPE) Matrix

Every piece of PPE chosen for handling nitrostyrenes must directly counter its electrophilic nature and physical state.

Table 2: PPE Specifications & Causality

PPE Category	Specification	Mechanistic Causality & Validation
Ocular/Face	Full-face respirator OR non-vented chemical splash goggles.	Causality: Dust reacts with basal tears to form irritating adducts[5].Validation: Perform a visual/tactile inspection of the goggle seal against the face before entering the hood.
Respiratory	NIOSH-approved N100/P100 particulate filter or PAPR.	Causality: Prevents inhalation of highly electrophilic airborne particulates.Validation: Conduct a negative-pressure seal check (block filters and inhale) to ensure zero air leakage.
Dermal (Hands)	Double-gloving: Nitrile (inner) + Heavy-duty Nitrile/Butyl (outer).	Causality: Prevents transdermal alkylation of skin proteins (sensitization)[7].Validation: Inflate outer gloves manually to test for pinhole breaches prior to donning.

| Dermal (Body) | Flame-resistant, fluid-impermeable lab coat with knit cuffs. | Causality: Blocks accumulation of statically charged dust on personal clothing[2][8].Validation: Ensure cuffs are securely tucked under the inner glove layer to eliminate exposed skin. |

Self-Validating Operational Workflow

Because 1-ethyl-4-[(E)-2-nitroethenyl]benzene is handled as a dry powder, static electricity is your primary enemy. Static repulsion can cause the powder to aerosolize, bypassing standard fume hood containment. Follow this step-by-step, self-validating protocol for safe transfer and weighing.

Step 1: Environmental Validation

• Action: Conduct all work inside a certified chemical fume hood.

• Validation Step: Do not rely solely on the digital monitor. Tape a small Kimwipe to the bottom of the sash; verify that it pulls inward steadily, confirming a face velocity of ≥100 fpm.

Step 2: Static Mitigation

• Action: Deploy an anti-static ionizer gun or bar over your weighing area, spatulas, and analytical balance.

• Validation Step: Pass the anti-static tool over your metal spatula. Bring a small strip of weighing paper near the spatula; if it does not attract or cling to the metal, the static charge has been successfully neutralized.

Step 3: Enclosed Transfer & Weighing

• Action: Weigh the material using an enclosed analytical balance to prevent ambient laboratory drafts from disturbing the powder.

• Validation Step: Observe the digital readout. The mass must remain completely stable (no drifting). Drifting indicates draft interference and a breach in containment.

Step 4: Sealed Transport

• Action: Once weighed, immediately transfer the material into a vial, cap it tightly, and place it into a secondary containment vessel (e.g., a sealed plastic jar) before removing it from the fume hood[6].

• Validation Step: Invert the secondary container gently to ensure the primary vial is secure and the outer lid is properly threaded.

Caption: Step-by-step operational workflow for the safe handling and transfer of nitrostyrene powders.

Spill Containment & Chemical Disposal Plan

Even with stringent protocols, accidental releases can occur. Immediate, calculated action is required to prevent laboratory-wide contamination.

Emergency Spill Response:

• Evacuate & Isolate: Immediately evacuate personnel from the immediate area and ensure the fume hood sash is pulled down to the minimum safe working height[7].

• Avoid Dry Sweeping: Never sweep the dry powder, as this will aerosolize the lachrymator[6][7].

• Containment: Gently cover the spill with damp absorbent pads (moistened with a high-flashpoint organic solvent like ethanol or isopropanol) to trap the dust. Alternatively, use a specialized HEPA-filtered vacuum designed for hazardous particulates.

• Surface Decontamination: Wash the affected area with a dilute alkaline solution or a thiol-containing wash (if available) to force the Michael addition and neutralize the electrophile, followed by soap and water.

Disposal Protocol:

• Incineration: Collect all contaminated wipes, gloves, and residual chemical into a combustible, leak-proof container. Dissolve or mix the material with a combustible solvent and route it to a licensed professional waste disposal service for incineration equipped with an afterburner and scrubber ([7]).

• Environmental Warning: Do not flush down aqueous drains. Nitrostyrenes are highly toxic to aquatic life and will not readily degrade in standard wastewater treatment plants due to their low water solubility ([6]).

References

• Molaid. "(E)-1-ethyl-4-(2-nitrovinyl)benzene - CAS 667452-47-3". Chemical Database. [Link]

• PubChem. "Beta-Nitrostyrene | C8H7NO2 | CID 7626". National Institutes of Health. [Link]

• University of Pittsburgh. "Inhalation Toxicology and Toxic Responses of the Lung". Graduate School of Public Health Lecture Notes. [Link]

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